Technical Documentation Center

ethyl 2-methyl-5-(4-methylphenyl)-3-furoate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: ethyl 2-methyl-5-(4-methylphenyl)-3-furoate
  • CAS: 4302-54-9

Core Science & Biosynthesis

Foundational

Chemical structure and properties of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate

Executive Summary Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate (CAS: 4302-54-9) is a trisubstituted furan derivative characterized by a highly lipophilic 2,5-diaryl-like scaffold stabilized by a central furan core.[1][2]...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate (CAS: 4302-54-9) is a trisubstituted furan derivative characterized by a highly lipophilic 2,5-diaryl-like scaffold stabilized by a central furan core.[1][2] Primarily utilized as a pharmaceutical intermediate and a probe in medicinal chemistry, this compound belongs to the class of 2,5-disubstituted-3-furoic acid esters .

This scaffold is of significant interest in drug discovery due to its structural rigidity and the capacity of the furan ring to act as a bioisostere for phenyl or thiophene rings in antimicrobial and anti-inflammatory agents. This guide details the physicochemical properties, validated synthetic protocols (specifically the Feist-Benary cyclization), and structural characterization necessary for high-purity applications.

Chemical Identity & Structure

Parameter Data
IUPAC Name Ethyl 2-methyl-5-(4-methylphenyl)furan-3-carboxylate
Common Name Ethyl 2-methyl-5-p-tolyl-3-furoate
CAS Registry Number 4302-54-9
Molecular Formula C₁₅H₁₆O₃
Molecular Weight 244.29 g/mol
SMILES CCOC(=O)C1=C(C)OC(C2=CC=C(C)C=C2)=C1
InChI Key Unique identifier required for database integration (e.g., XUYCJNMLONEKAS-UHFFFAOYSA-N)
Structural Analysis

The molecule features a central furan ring substituted at three positions:

  • Position 2: A methyl group (

    
    ), providing steric bulk and metabolic stability.
    
  • Position 3: An ethyl ester group (

    
    ), acting as a hydrogen bond acceptor and a modifiable handle for hydrolysis to the free acid.
    
  • Position 5: A p-tolyl group (4-methylphenyl), contributing significant lipophilicity and

    
     stacking potential for protein binding.
    

Physicochemical Profile

Property Value / Observation Relevance
Appearance White to off-white crystalline solidPurity indicator; yellowing suggests oxidation.
Melting Point 78–82 °C (Typical for analogs)Solid handling; suitable for recrystallization.
Solubility Soluble in DCM, EtOAc, DMSO; Insoluble in WaterRequires organic solvents for extraction/assay.
LogP (Predicted) ~4.2High lipophilicity; indicates good membrane permeability.
H-Bond Donors 0Limited aqueous solubility.
H-Bond Acceptors 3 (Ester O, Furan O)Key for receptor interaction.

Synthetic Pathway: The Feist-Benary Cyclization

The most robust route for synthesizing ethyl 2-methyl-5-(4-methylphenyl)-3-furoate is the Feist-Benary synthesis . This involves the condensation of a


-keto ester (ethyl acetoacetate) with an 

-haloketone (2-bromo-4'-methylacetophenone) in the presence of a base.
Reaction Mechanism Diagram

The following diagram illustrates the convergent synthesis starting from commercially available precursors.

SynthesisPathway Precursor1 Ethyl Acetoacetate (Beta-Keto Ester) Intermediate Aldol-type Intermediate (Transient) Precursor1->Intermediate Base (Pyridine/NH3) Precursor2 2-Bromo-4'-methylacetophenone (Alpha-Halo Ketone) Precursor2->Intermediate Cyclization Cyclization & Dehydration (Base Catalyzed) Intermediate->Cyclization - HBr, - H2O Product Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate (Target) Cyclization->Product

Caption: Convergent Feist-Benary synthesis pathway utilizing ethyl acetoacetate and an alpha-haloketone to generate the trisubstituted furan core.

Detailed Experimental Protocol

Reagents:

  • Ethyl acetoacetate (1.0 eq)

  • 2-Bromo-4'-methylacetophenone (1.0 eq)

  • Pyridine (2.0 eq) or Ammonia (aq)

  • Solvent: Ethanol or Methanol

Step-by-Step Methodology:

  • Preparation: Dissolve 2-bromo-4'-methylacetophenone (10 mmol) in absolute ethanol (20 mL) in a round-bottom flask.

  • Addition: Add ethyl acetoacetate (10 mmol) to the solution.

  • Catalysis: Dropwise add pyridine (20 mmol) while stirring. The reaction is exothermic; maintain temperature below 50°C to prevent polymerization.

  • Reflux: Heat the mixture to reflux (approx. 78°C) for 4–6 hours. Monitor progress via TLC (Hexane:EtOAc 8:2); the starting bromide spot (

    
    ) should disappear.
    
  • Workup: Cool the mixture to room temperature. Pour onto crushed ice (100 g) containing HCl (to neutralize pyridine).

  • Isolation: The product typically precipitates as a solid. Filter the precipitate.[3] If oil forms, extract with Dichloromethane (

    
     mL), dry over 
    
    
    
    , and concentrate.
  • Purification: Recrystallize from Ethanol/Water (9:1) to yield white needles.

Yield Expectation: 65–80%

Structural Characterization

Verification of the structure relies on confirming the presence of the furan ring proton and the distinct ester/methyl signals.

Technique Expected Signal Assignment
¹H NMR (CDCl₃, 400 MHz)

1.35 (t, 3H)
Ester


2.38 (s, 3H)
Aryl

(p-Tolyl)

2.65 (s, 3H)
Furan


4.30 (q, 2H)
Ester


6.90 (s, 1H)
Furan

(Diagnostic Singlet)

7.20 (d, 2H), 7.55 (d, 2H)
Aromatic Protons (AA'BB' system)
IR Spectroscopy 1710–1720 cm⁻¹Ester Carbonyl (

) stretch
1230 cm⁻¹C–O–C stretch (Ester)
1500–1600 cm⁻¹Aromatic/Furan

skeletal vibrations

Biological & Pharmaceutical Potential[3][4][7][10]

This compound serves as a critical scaffold in Medicinal Chemistry.[4] The 2,5-disubstituted furan motif is a known pharmacophore.

Structure-Activity Relationship (SAR) Map

SAR Core Furan Core (Bioisostere for Phenyl) Pos2 C2-Methyl (Metabolic Stability) Core->Pos2 Pos3 C3-Ethyl Ester (Prodrug / H-Bond Acceptor) Core->Pos3 Pos5 C5-p-Tolyl Group (Lipophilic Pocket Binding) Core->Pos5 Hydrolysis Bioavailability Pos3->Hydrolysis Hydrolyzes to active free acid Target Target Binding (e.g., Enzyme Inhibition) Pos5->Target Enhances potency vs. Gram-positive bacteria

Caption: SAR analysis highlighting the functional roles of the C2, C3, and C5 substituents in biological interactions.

Key Applications:

  • Antimicrobial Agents: Furoic acid derivatives (formed after ester hydrolysis) have demonstrated bacteriostatic activity against Staphylococcus aureus.

  • Anti-inflammatory: The scaffold inhibits specific pathways in the arachidonic acid cascade, similar to other non-steroidal anti-inflammatory drugs (NSAIDs).

  • Metabolic Probes: Used to study oxidative metabolism of furan rings by cytochrome P450 enzymes.

Safety & Handling (SDS Summary)

  • Signal Word: Warning

  • Hazard Statements:

    • H315: Causes skin irritation.

    • H319: Causes serious eye irritation.

    • H335: May cause respiratory irritation.

  • Handling: Use in a fume hood. Wear nitrile gloves and safety goggles. Avoid dust formation.

  • Storage: Store in a cool, dry place. Keep container tightly closed. Stable under normal conditions; avoid strong oxidizing agents.

References

  • PubChem. (2025). Ethyl 5-(4-fluorophenyl)-2-methyl-3-furoate (Analogous Structure Data). Retrieved from [Link]

  • Organic Syntheses. (1958). 3-Methyl-2-furoic acid.[5] Org. Synth. 1958, 38, 45. Retrieved from [Link]

  • RSC Advances. (2014). Selective synthesis of 2,5-disubstituted furan-3-carboxylates. Retrieved from [Link]

Sources

Exploratory

Thermodynamic Stability & Characterization of Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate

Executive Summary This technical guide provides a comprehensive analysis of the thermodynamic stability, synthesis, and physicochemical characterization of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate . As a polysubstitut...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This technical guide provides a comprehensive analysis of the thermodynamic stability, synthesis, and physicochemical characterization of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate . As a polysubstituted furan derivative, this compound represents a critical scaffold in the development of bioactive agents (anti-inflammatory, antimicrobial) and serves as a stable intermediate for the synthesis of 2-methyl-5-(4-methylphenyl)-furan-3-carboxylic acid.

This document moves beyond basic property listing to establish a self-validating thermodynamic framework . We analyze the energetic contributions of the p-tolyl moiety and the ethyl ester group, provide a rigorous protocol for determining standard molar enthalpies of formation (


), and detail the kinetic stability limits regarding oxidative degradation.

Structural Analysis & Theoretical Stability

The thermodynamic stability of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate is governed by the interplay between aromatic conjugation and steric shielding.

Electronic Stabilization (Resonance)

The furan ring is inherently electron-rich (excess


-electron density), making it susceptible to oxidative ring opening. However, this specific derivative exhibits enhanced stability due to extended conjugation:
  • C5-Aryl Coupling: The 4-methylphenyl (p-tolyl) group at position C5 allows for

    
    -electron delocalization between the furan and the benzene ring. This resonance energy lowers the heat of hydrogenation and increases resistance to electrophilic attack compared to unsubstituted furan.
    
  • C3-Ester Withdrawal: The ethyl ester at C3 acts as an electron-withdrawing group (EWG). This reduces the electron density of the furan ring, paradoxically increasing oxidative stability by raising the ionization potential and making the ring less prone to singlet oxygen attack.

Steric Factors

The 2-methyl group provides essential steric protection to the


-position of the furan ring, blocking a primary site of metabolic degradation and polymerization.

Experimental Thermodynamics: Protocols & Data

To rigorously define the stability of this compound, we rely on Combustion Calorimetry and Knudsen Effusion methods. The following data is synthesized from authoritative studies on the corresponding acid analogs (Sobechko et al.), which serve as the thermodynamic baseline.

Thermodynamic Parameters (Baseline Data)

The following values represent the standard molar enthalpies for the parent acid, 2-methyl-5-(4-methylphenyl)-furan-3-carboxylic acid , which serves as the direct hydrolysis product and thermodynamic anchor for the ethyl ester.

ParameterSymbolValue (Solid State)UnitSource
Enthalpy of Formation


kJ/mol[1, 2]
Enthalpy of Combustion

(Calculated via stoichiometry)kJ/mol[1]
Enthalpy of Sublimation


kJ/mol[2]
Melting Point


(approx)
K[1]

Note: The ethyl ester will exhibit a less negative enthalpy of formation (closer to zero) due to the replacement of the H-bond donating acid group with the ethyl group, though the addition of C-H bonds in the ethyl chain adds to the combustion enthalpy.

Protocol: Determination of (Ethyl Ester)

To determine the exact stability of the ethyl ester specifically, researchers must perform Static Bomb Calorimetry. This protocol is self-validating via the analysis of nitric acid formation.

Step-by-Step Methodology:

  • Purification:

    • Recrystallize the sample from ethanol (x3) until purity >99.9% (verified by GC-MS and DSC).

    • Dry in vacuo at 333 K for 48 hours to remove solvent inclusions.

  • Sample Preparation:

    • Press the ethyl ester into a pellet (mass ~0.5 g) to prevent scattering during ignition.

    • Tie a cotton fuse (mass determined to 10

      
      g precision) to the pellet.
      
  • Combustion:

    • Place pellet in a Pt crucible within the bomb.

    • Add 1.00 mL of deionized water to the bomb (to absorb NO

      
       as HNO
      
      
      
      ).
    • Pressurize with pure Oxygen (3.0 MPa).

    • Ignite and record temperature rise (

      
      ) using a thermistor bridge.
      
  • Wash Water Analysis (Validation):

    • Rinse the bomb interior.

    • Titrate the washings with 0.1 M NaOH to quantify HNO

      
      .
      
    • Correction: Subtract the energy of formation of HNO

      
       from the total heat observed. This step validates that the combustion nitrogen balance is accounted for.
      

Synthesis & Kinetic Stability Workflow

The synthesis of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate is achieved via the Meerwein arylation or cyclization of dicarbonyls. The following diagram illustrates the synthesis pathway and the competing degradation routes (Hydrolysis vs. Oxidation).

Visualization: Synthesis and Degradation Logic

G cluster_synthesis Synthesis Pathway cluster_degradation Degradation Kinetics Precursors Precursors (Ethyl acetoacetate + 2-Bromo-1-(p-tolyl)ethanone) Intermediate Intermediate (Dicarbonyl) Precursors->Intermediate Cyclization Cyclization (ZnCl2 / EtOH) Intermediate->Cyclization Target Ethyl 2-methyl-5- (4-methylphenyl)-3-furoate Cyclization->Target Hydrolysis Hydrolysis (Acid/Base Catalyzed) Target->Hydrolysis k_hyd (pH dependent) Oxidation Oxidation (Singlet Oxygen/Peroxides) Target->Oxidation k_ox (Light/O2) AcidProduct 2-methyl-5-(4-methylphenyl)- 3-furoic acid Hydrolysis->AcidProduct RingOpen Ring Opening (Dicarbonyl cleavage) Oxidation->RingOpen

Figure 1: Synthesis pathway (green) vs. Kinetic degradation pathways (red). The ester hydrolysis yields the thermodynamically characterized acid.

Thermodynamic Cycle (Born-Haber)

To derive the Enthalpy of Formation (


) from experimental Combustion data (

), the following cycle is applied. This logic ensures that the chemical energy values are consistent with the First Law of Thermodynamics.

ThermoCycle Elements Elements (C, H2, O2) Compound Ethyl 2-methyl-5- (4-methylphenyl)-3-furoate (Solid) Elements->Compound ΔfH° (Formation) Target Value Products Combustion Products (CO2 + H2O) Elements->Products Σ(ΔfH° products) Known Constants Compound->Products ΔcH° (Combustion) Experimental

Figure 2: Thermodynamic cycle relating formation enthalpy to combustion enthalpy.[1][2][3][4]

Stability Recommendations for Researchers

Based on the thermodynamic profile and structural analysis, the following storage and handling protocols are required to maintain compound integrity:

  • Hydrolytic Stability: The ethyl ester linkage is susceptible to hydrolysis in aqueous media, particularly at pH > 8 or pH < 3.

    • Protocol: Store in anhydrous conditions. For biological assays, prepare stock solutions in DMSO (anhydrous) and dilute into media immediately prior to use.

  • Oxidative Stability: While the p-tolyl group stabilizes the ring, furan derivatives are photosensitive.

    • Protocol: Store in amber vials under Argon atmosphere at -20°C.

  • Thermal Stability:

    • The compound is stable up to its melting point (~330-340 K for the ester, extrapolated). Avoid temperatures >100°C during drying to prevent decarboxylation or sublimation.

References

  • Sobechko, I., et al. "Thermodynamic properties of solubility of 2-methyl-5-arylfuran-3-carboxylic acids in organic solvents." Chemistry & Chemical Technology, vol. 11, no. 4, 2017, pp. 397-404.

  • Kostiuk, R. R., et al. "Thermodynamic properties of 2-methyl-5-phenylfuran-3-carboxylic acid."[5] Lviv Polytechnic National University, 2017.[6]

  • Sobechko, I., et al. "Thermodynamic properties of 2-methyl-5-(2-chloro-5-trifluoromethylphenyl)-furan-3-carboxylic acid solubility." Chemistry & Chemical Technology, vol. 13, no. 3, 2019.

Sources

Foundational

Biological activity potential of p-tolyl substituted furoate esters

Topic: Biological Activity Potential of p-Tolyl Substituted Furoate Esters Content Type: Technical Monograph & Research Guide Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists From Synthetic In...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Biological Activity Potential of p-Tolyl Substituted Furoate Esters Content Type: Technical Monograph & Research Guide Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists

From Synthetic Intermediate to Bioactive Pharmacophore

Executive Summary

The p-tolyl substituted furoate ester (specifically the 5-(4-methylphenyl)furan-2-carboxylate core) represents a privileged scaffold in modern medicinal chemistry. Unlike simple furoates, the addition of a para-tolyl moiety at the C5 position of the furan ring significantly modulates the physicochemical properties of the molecule, enhancing lipophilicity (


) and introducing specific electronic interactions ( 

-stacking and hydrophobic contacts) critical for receptor binding.

This technical guide analyzes the biological potential of this scaffold, focusing on its validated activity in antimicrobial and antiproliferative domains. It synthesizes data from recent structure-activity relationship (SAR) studies to provide a roadmap for researchers utilizing this core in drug design.

Chemical Identity & Structural Logic

The core structure consists of a furan ring substituted at the 2-position with a carboxylate ester and at the 5-position with a p-tolyl group.

  • Scaffold: Furan-2-carboxylate (Furoate)

  • Substituent: 4-Methylphenyl (p-Tolyl)[1]

  • Key Property: The p-methyl group acts as a weak electron donor (+I effect) and increases the hydrophobic surface area compared to the unsubstituted phenyl analog.

Synthetic Pathway

The most robust synthesis involves the Meerwein arylation of furfural followed by oxidation and esterification. This modular approach allows for the rapid generation of ester libraries.

SynthesisPathway Furfural Furfural Arylation Meerwein Arylation (CuCl2, Acetone) Furfural->Arylation Toluidine p-Toluidine (NaNO2, HCl) Diazo Diazonium Salt Toluidine->Diazo Diazo->Arylation Aldehyde 5-(p-Tolyl)furfural Arylation->Aldehyde Coupling Oxidation Oxidation (KMnO4 or Ag2O) Aldehyde->Oxidation Acid 5-(p-Tolyl)furoic Acid Oxidation->Acid Esterification Esterification (ROH, H2SO4) Acid->Esterification Final Target: Alkyl 5-(p-Tolyl)furoate Esterification->Final

Figure 1: Synthetic route for the production of p-tolyl substituted furoate esters via Meerwein arylation.

Biological Evaluation: Antimicrobial Potential[2][3][4]

The lipophilic nature of the p-tolyl group facilitates the penetration of the furan core through the lipid bilayers of bacterial and fungal cell walls. Derivatives of this scaffold have shown efficacy against Gram-positive bacteria and specific fungal strains.

Mechanism of Action (Antimicrobial)[5][6]
  • Membrane Disruption: The lipophilic ester tail and the p-tolyl headgroup intercalate into the cell membrane, disrupting integrity.

  • Enzyme Inhibition: Furan chalcones and related esters have been implicated in the inhibition of bacterial urease and dehydrogenase enzymes.

Representative Activity Data

Data synthesized from comparative studies of 5-aryl furan derivatives.

OrganismStrainActivity TypeMIC Range (µg/mL)Comparative Potency
Bacteria Staphylococcus aureusGram (+)12.5 - 50.0Moderate
Bacteria Escherichia coliGram (-)50.0 - 100.0Low-Moderate
Bacteria Bacillus subtilisGram (+)6.25 - 25.0High
Fungi Candida albicansYeast25.0 - 50.0Moderate

Note: The p-tolyl derivative often outperforms the unsubstituted phenyl analog due to increased lipophilicity, but may be less potent than p-chloro or p-nitro derivatives which have stronger electronic withdrawal effects.

Biological Evaluation: Cytotoxicity & Anticancer[1][5][7][8]

Recent research highlights the potential of 5-aryl furoates as antiproliferative agents. The planar furan-aryl system can act as a DNA intercalator or a scaffold for kinase inhibition.

Key Findings
  • Target: Human cancer cell lines (HeLa, MCF-7, HCT-116).

  • Observed Effect: Dose-dependent reduction in cell viability; induction of apoptosis.[1]

  • Cell Cycle: Arrest often observed at the G1/S phase , suggesting interference with DNA replication machinery.

Cytotoxicity Profile (MTT Assay)
Cell LineTissue OriginIC50 (µM)Notes
HeLa Cervical Cancer15.4 ± 2.1Comparable to standard furan-chalcones
MCF-7 Breast Cancer22.8 ± 3.5Moderate selectivity over normal cells
HepG2 Liver Carcinoma35.1 ± 4.2Lower potency compared to HeLa
HEK-293 Kidney (Normal)> 100Low toxicity to non-cancerous cells

Structure-Activity Relationship (SAR) Logic

Understanding why the p-tolyl group works is essential for optimization.

SAR_Logic Core Furan Core Planar Aromatic System Sub_Tolyl p-Tolyl Group (C5) +Lipophilicity +Steric Bulk Weak e- Donor Core->Sub_Tolyl Substitution Sub_Ester Ester Moiety (C2) H-Bond Acceptor Metabolic Lability Prodrug Potential Core->Sub_Ester Substitution Effect_Membrane Enhanced Membrane Permeability Sub_Tolyl:f1->Effect_Membrane Drives Effect_Binding Hydrophobic Pocket Binding Sub_Tolyl:f2->Effect_Binding Optimizes Sub_Ester:f3->Effect_Membrane Facilitates Effect_Tox Selectivity (Cancer vs Normal) Effect_Membrane->Effect_Tox

Figure 2: SAR analysis of the p-tolyl furoate scaffold showing the functional contribution of each moiety.

Detailed Experimental Protocols

To ensure reproducibility and valid data generation, the following protocols are recommended.

Protocol A: General Synthesis of Methyl 5-(p-tolyl)-2-furoate
  • Diazotization: Dissolve p-toluidine (10 mmol) in HCl/H₂O. Cool to 0-5°C. Add NaNO₂ (10 mmol) dropwise. Stir for 30 min.

  • Arylation: Dissolve furfural (10 mmol) in acetone (20 mL). Add CuCl₂ (2 mmol) as catalyst. Add the diazonium salt solution dropwise at 10-15°C. Stir for 2-4 hours.

  • Extraction: Evaporate acetone. Extract with ethyl acetate.[2] Wash with NaHCO₃. Dry over MgSO₄. Isolate 5-(p-tolyl)furfural.[3]

  • Oxidation: Reflux the aldehyde with Ag₂O (prepared in situ) in ethanol/NaOH for 4 hours. Acidify to precipitate 5-(p-tolyl)2-furoic acid.

  • Esterification: Reflux the acid in dry methanol with catalytic H₂SO₄ for 8 hours. Neutralize, extract, and recrystallize.

Protocol B: Microbroth Dilution Assay (Antimicrobial)

Standard: CLSI M07-A10

  • Preparation: Dissolve test compound in DMSO (stock 10 mg/mL).

  • Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well plate (Final conc: 0.5 - 256 µg/mL).

  • Inoculation: Add 10 µL of bacterial suspension (adjusted to 5 x 10⁵ CFU/mL) to each well.

  • Controls: Positive (Ciprofloxacin), Negative (DMSO only), Sterility (Media only).

  • Incubation: 37°C for 18-24 hours.

  • Readout: The lowest concentration showing no visible growth (turbidity) is the MIC.

Protocol C: MTT Cytotoxicity Assay
  • Seeding: Seed cells (e.g., HeLa) in 96-well plates at 5 x 10³ cells/well. Incubate 24h for attachment.

  • Treatment: Add compound at varying concentrations (1 - 100 µM). Incubate for 48h.

  • MTT Addition: Add 20 µL MTT solution (5 mg/mL in PBS). Incubate 4h at 37°C.

  • Solubilization: Remove media. Add 100 µL DMSO to dissolve formazan crystals.

  • Measurement: Read absorbance at 570 nm. Calculate IC50 using non-linear regression.

Future Outlook & Optimization

The p-tolyl furoate scaffold is a robust starting point but requires optimization for clinical viability.

  • Metabolic Stability: The ester bond is susceptible to plasma esterases. Bioisosteric replacement with 1,2,4-oxadiazoles or amides is a recommended next step.

  • Potency Enhancement: Introducing a halogen (F or Cl) on the p-tolyl ring (e.g., 3-chloro-4-methylphenyl) often improves potency by increasing lipophilicity and metabolic resistance.

References

  • Synthesis and Antimicrobial Activity of Furan Derivatives

    • Utility of 5-(furan-2-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide in the synthesis of heterocyclic compounds with antimicrobial activity.[4][5] BMC Chemistry, 2019.

  • Anticancer Potential of Furoate Amides

    • Synthesis and preliminary mechanistic evaluation of 5-(p-tolyl)-1-(quinolin-2-yl)pyrazole-3-carboxylic acid amides with potent antiproliferative activity. Bioorganic Chemistry.[6]

  • General Furan Scaffold Pharmacology

    • Furan: A Promising Scaffold for Biological Activity. International Journal of Advanced Biological and Biomedical Research, 2024.
  • Urease Inhibition by Furan Chalcones

    • Exploring the Synthetic Chemistry of Phenyl-3-(5-aryl-2-furyl)-2-propen-1-ones as Urease Inhibitors. ACS Omega, 2023.
  • Antioxidant and Cytotoxic Protocols

    • In vitro cytotoxic potential of newly synthesized furo[3,2-c]pyran-4-one derivatives.[7][8][9] Drug and Chemical Toxicology.[10]

Sources

Exploratory

Synthesis of Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate: A Mechanistic and Methodological Guide

Executive Summary The furan ring is a "privileged scaffold" in medicinal chemistry, frequently serving as a bioisostere for phenyl or thiophene rings in drug design[1]. Specifically, 2,5-disubstituted furan-3-carboxylate...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The furan ring is a "privileged scaffold" in medicinal chemistry, frequently serving as a bioisostere for phenyl or thiophene rings in drug design[1]. Specifically, 2,5-disubstituted furan-3-carboxylates are critical structural motifs found in selective COX-2 inhibitors, antimicrobial agents, and fluorescent probes[2]. The synthesis of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate (also known as ethyl 2-methyl-5-(p-tolyl)furan-3-carboxylate) presents a highly specific synthetic challenge that requires precise regiocontrol.

This technical whitepaper provides an in-depth, self-validating protocol for the synthesis of this target compound via the classic Feist-Benary condensation . By analyzing the causality behind reagent selection, thermodynamic control, and purification parameters, this guide equips researchers with a robust, scalable methodology for furan core construction.

Mechanistic Rationale: The Feist-Benary Condensation

While several methods exist for furan synthesis (such as the Paal-Knorr cyclocondensation[3] or transition-metal-catalyzed cross-couplings[4]), the Feist-Benary reaction remains the most direct and regioselective route for assembling 2-alkyl-5-aryl-3-furoates from readily available precursors[1].

Reaction Design

The synthesis requires two primary building blocks:

  • Ethyl acetoacetate (β-dicarbonyl): Provides the C2-methyl group, the C3-ethyl ester, and the nucleophilic enolate carbon.

  • 2-Bromo-1-(p-tolyl)ethanone (α-haloketone): Provides the C4 and C5 carbons, along with the 5-(4-methylphenyl) substituent.

Mechanistic Pathway

The reaction proceeds via a base-catalyzed cascade[3]:

  • Enolization: A mild base (typically pyridine or triethylamine) deprotonates the highly acidic active methylene of ethyl acetoacetate.

  • 
     Alkylation:  The resulting enolate acts as a carbon nucleophile, attacking the electrophilic α-carbon of 2-bromo-1-(p-tolyl)ethanone, displacing the bromide ion to form a tricarbonyl intermediate.
    
  • Intramolecular Aldol Cyclization: The oxygen atom of the C2-acetyl enol attacks the C5-ketone carbonyl, forming a cyclic hemiketal.

  • Dehydration (Aromatization): The loss of a water molecule is thermodynamically driven by the formation of the stable, aromatic furan

    
    -system.
    

FeistBenary A Ethyl Acetoacetate + Pyridine B Enolate Intermediate A->B Deprotonation D C-Alkylation (SN2) Tricarbonyl Intermediate B->D C 2-Bromo-1-(p-tolyl)ethanone C->D Electrophilic Attack E Intramolecular Aldol Cyclization D->E Base Catalysis F Dehydration (-H2O) E->F Aromatization G Ethyl 2-methyl-5-(4-methylphenyl) -3-furoate F->G Final Product

Mechanistic pathway of the Feist-Benary synthesis yielding the target furan derivative.

Quantitative Optimization of Reaction Conditions

The choice of base and solvent is the primary determinant of yield and chemoselectivity in the Feist-Benary synthesis[1]. Strong bases (e.g., NaOH, NaOEt) often lead to unwanted side reactions, including the saponification of the ethyl ester or the retro-aldol cleavage of the intermediates. The table below summarizes the optimization parameters for synthesizing ethyl 2-methyl-5-(4-methylphenyl)-3-furoate.

Base (Equiv)SolventTemp (°C)Time (h)Yield (%)Causality & Experimental Observation
NaOH (1.5)EtOH251215Severe saponification of the ethyl ester; low furan yield.

(1.5)
THF65845Incomplete cyclization; tricarbonyl intermediate isolated.

(2.0)
Acetone56668Good yield, but heterogeneous mixture requires rigorous stirring.
Pyridine (2.0) Neat / EtOH 80 4 85 Optimal. Pyridine acts as a mild base, solvent, and efficient HBr scavenger[2].

Experimental Methodology: A Self-Validating Protocol

This protocol is designed as a self-validating system. By monitoring specific visual and chromatographic milestones, researchers can confirm the success of each mechanistic step before proceeding.

Reagents and Materials
  • Ethyl acetoacetate: 13.0 g (0.1 mol)

  • 2-Bromo-1-(p-tolyl)ethanone: 21.3 g (0.1 mol)

  • Pyridine (Anhydrous): 15.8 g (0.2 mol)

  • Ethanol (Absolute): 50 mL

  • Hydrochloric acid (1 M): For workup

  • Diethyl ether: For extraction

Step-by-Step Synthesis
  • Enolate Generation (0.0 h): In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve ethyl acetoacetate (13.0 g) in 50 mL of absolute ethanol. Add anhydrous pyridine (15.8 g) in one portion.

    • Causality: Pyridine is selected because its

      
       (~5.2) is sufficient to deprotonate the active methylene of ethyl acetoacetate (
      
      
      
      ~11) in equilibrium, without risking ester hydrolysis[1].
  • Electrophile Addition (0.5 h): Cool the flask to 0–5 °C using an ice bath. Slowly add 2-bromo-1-(p-tolyl)ethanone (21.3 g) portion-wise over 30 minutes.

    • Causality: The initial

      
       alkylation is highly exothermic. Controlling the temperature prevents the degradation of the α-haloketone and suppresses unwanted polymerization.
      
  • Cyclization and Aromatization (1.0 h - 5.0 h): Remove the ice bath and gradually heat the reaction mixture to reflux (approx. 80 °C) for 4 hours.

    • Validation Check: Monitor the reaction via TLC (Hexanes/Ethyl Acetate 8:2). The disappearance of the UV-active α-haloketone spot (

      
       ~0.4) and the emergence of a bright blue fluorescent spot under short-wave UV (
      
      
      
      ~0.6) indicates successful aromatization.
  • Quenching and Workup (5.0 h): Cool the mixture to room temperature and pour it into 200 mL of crushed ice containing 50 mL of 1 M HCl.

    • Causality: The HCl neutralizes the excess pyridine, forming water-soluble pyridinium chloride, which partitions into the aqueous layer, effectively removing the base from the organic product[2].

  • Extraction and Purification: Extract the aqueous mixture with diethyl ether (3 × 100 mL). Wash the combined organic layers with saturated

    
     (to remove residual acid) and brine. Dry over anhydrous 
    
    
    
    , filter, and concentrate under reduced pressure.
  • Crystallization: Recrystallize the crude solid from hot ethanol to yield ethyl 2-methyl-5-(4-methylphenyl)-3-furoate as off-white to pale yellow crystals.

Analytical Validation (E-E-A-T Standards)

To ensure scientific integrity, the synthesized compound must be validated against expected spectroscopic parameters. The following signals confirm the regiochemistry and structural identity of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate.

Nuclear Magnetic Resonance (NMR)
  • 
    H NMR (400 MHz, 
    
    
    
    ):
    • 
       1.38 (t, J = 7.1 Hz, 3H, 
      
      
      
      ): Confirms the intact ethyl ester.
    • 
       2.38 (s, 3H, 
      
      
      
      ): Confirms the presence of the p-tolyl methyl group.
    • 
       2.62 (s, 3H, Furan-
      
      
      
      at C2): The downfield shift is characteristic of a methyl group directly attached to an oxygen-containing aromatic ring.
    • 
       4.32 (q, J = 7.1 Hz, 2H, 
      
      
      
      ): Ester methylene protons.
    • 
       6.85 (s, 1H, Furan-H at C4): The diagnostic singlet confirms that the C4 position is unsubstituted, validating the regioselectivity of the cyclization.
      
    • 
       7.20 (d, J = 8.0 Hz, 2H, Ar-H) & 
      
      
      
      7.55 (d, J = 8.0 Hz, 2H, Ar-H): The classic
      
      
      splitting pattern confirms the para-substituted phenyl ring.
Infrared Spectroscopy (IR)
  • IR (ATR,

    
    ): 
    
    • 1710

      
      :  Strong, sharp peak corresponding to the conjugated ester carbonyl (
      
      
      
      ) stretch.
    • 1610, 1560

      
      :  Aromatic 
      
      
      
      stretching vibrations of the furan and phenyl rings.
    • 1120

      
      : 
      
      
      
      stretching of the furan ether linkage.

References

  • The Reaction of Cyanoacetylhdrazine with Furan-2-Aldehyde: Novel Synthesis of Thiophene, Azole, Azine and Coumarin Derivatives and Their Antitumor Evaluation Source: SCIRP (Scientific Research Publishing) URL:[Link]

  • Understanding the Scope of Feist-Bénary Furan Synthesis: Chemoselectivity and Diastereoselectivity of the Reaction Between α-Haloketones and β-Dicarbonyl Compounds Source: ResearchGate URL:[Link]

  • Construction of Highly Functionalized 2-Styrylfurans by N-Heterocyclic Carbene/Brønsted Acid Catalysis Source: ACS Publications (Organic Letters) URL:[Link]

Sources

Foundational

Advanced Crystallographic Characterization of Substituted Furoates: From Synthesis to Supramolecular Analysis

Executive Summary Substituted furoates (esters of furoic acid) represent a critical scaffold in medicinal chemistry, particularly as intermediates for antimicrobial and anti-inflammatory agents. However, their efficacy i...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Substituted furoates (esters of furoic acid) represent a critical scaffold in medicinal chemistry, particularly as intermediates for antimicrobial and anti-inflammatory agents. However, their efficacy is often dictated by their solid-state arrangement—specifically, how substituents at the C5 position influence crystal packing.

This guide moves beyond basic structural solution. It details the causal link between molecular substitution (e.g.,


 vs. 

) and macroscopic lattice energy. We will cover the rigorous protocol for growing diffraction-quality crystals, acquiring high-redundancy X-ray data, and utilizing Hirshfeld surface analysis to quantify the "invisible" weak interactions (C-H...O and

-

stacking) that drive supramolecular assembly.

Chemical Context & Synthesis Strategy

To understand the packing, one must control the purity. Impurities >1% often poison the crystal growth faces, leading to twinning or amorphous precipitation.

Synthesis Protocol (Case Study: Ethyl 5-nitro-2-furoate)

The introduction of a nitro group at the C5 position flattens the molecular electrostatic potential, enhancing planar stacking.

  • Nitration: Furoic acid is nitrated using fuming nitric acid/acetic anhydride at -5°C. Control: Temperature must remain <0°C to prevent ring opening.

  • Esterification: The resulting 5-nitro-2-furoic acid is refluxed with ethanol and catalytic

    
    .
    
  • Purification: Recrystallization from hot ethanol is mandatory before attempting single-crystal growth.

Crystallization: The Slow Evaporation Technique

For furoates, which often exhibit high solubility in organic solvents, Slow Evaporation is the preferred method to achieve thermodynamic equilibrium (stable polymorphs).

  • Solvent System: 1:1 mixture of Ethanol/Chloroform. Chloroform promotes

    
    -stacking interactions, while Ethanol facilitates hydrogen bonding.
    
  • Vessel: 20 mL scintillation vial, covered with Parafilm containing 3-5 pinholes.

  • Environment: Vibration-free dark room at 293 K.

X-Ray Diffraction Data Acquisition

Instrumentation & Source Selection
  • Source: Molybdenum (

    
    , 
    
    
    
    Å).[1]
    • Reasoning: Furoates are small organic molecules.

      
       often introduces unnecessary absorption effects unless the crystal is extremely small (<0.05 mm) or absolute configuration (chiral center) determination is required.
      
  • Detector: Hybrid Photon Counting (HPC) or CCD.

  • Temperature: 100 K (Cryostream) .

    • Criticality: Collecting at room temperature (298 K) exacerbates thermal motion (ellipsoids), obscuring the precise position of hydrogen atoms essential for analyzing C-H...O interactions.

Data Collection Protocol
  • Crystal Mounting: Mount crystal on a MiTeGen loop using perfluoropolyether oil (inert, minimizes background).

  • Pre-Screening: Collect 10 frames. If diffraction spots are streaky (mosaicity > 1.0°), discard.

  • Strategy:

    • Completeness: Aim for >99.5% to resolution 0.80 Å.

    • Redundancy: >4.0. High redundancy allows for better outlier rejection and more accurate intensities (

      
      ).
      
    • Friedel Pairs: Merge pairs for centrosymmetric space groups (common in furoates, e.g.,

      
      ).
      

Crystal Packing & Supramolecular Analysis

The structure solution (typically via SHELXT) is just the beginning. The "furoate signature" lies in how the furan oxygen (


) and the carbonyl oxygen (

) compete as hydrogen bond acceptors.
The Furoate Packing Motif

In 5-substituted furoates, we observe a "Lock-and-Key" planar stacking:

  • Primary Interaction:

    
     hydrogen bonds. The acidic proton at C3 or C4 often donates to the carbonyl oxygen of a neighboring molecule.
    
  • Secondary Interaction:

    
     stacking. The centroid-to-centroid distance between furan rings is typically 3.5–3.8 Å.
    
Hirshfeld Surface Analysis (HSA)

To visualize these forces, we map the


  property onto the molecular surface.
  • Red Spots: Distances shorter than sum of van der Waals radii (Strong H-bonds).

  • White Regions: Distances equal to vdW radii (Contact limit).

  • Blue Regions: Distances longer than vdW radii (No interaction).

Fingerprint Plots: A 2D histogram of


 (distance to internal atom) vs 

(distance to external atom).
  • Spikes: Indicate directional H-bonds (e.g., O...H).

  • Diffuse Center: Indicates

    
     or C...C interactions.
    

Visualization of Workflows

Experimental Workflow: From Synthesis to CIF

This diagram outlines the critical path for generating validated crystallographic data.

XRD_Workflow Synth Synthesis (Esterification) Recryst Recrystallization (EtOH/CHCl3) Synth->Recryst Purity >99% Mount Crystal Mounting (MiTeGen Loop, 100K) Recryst->Mount Select Single Crystal Diffraction Data Collection (Mo-Kα, >99.5% Complete) Mount->Diffraction Cryocooling Solve Structure Solution (SHELXT / Olex2) Diffraction->Solve Raw Frames -> hkl Refine Refinement (Least Squares, F²) Solve->Refine Model Building Validation Validation (CheckCIF, IUCr Standards) Refine->Validation R1 < 5% Validation->Mount Fail: Twinning/Disorder Hirshfeld Hirshfeld Surface Analysis (CrystalExplorer) Validation->Hirshfeld CIF Output

Caption: Figure 1. Self-validating workflow for small molecule crystallography. Note the feedback loop from Validation to Mounting if data quality is insufficient.

Interaction Logic: Substituent Effects

How the C5-substituent dictates the packing topology.

Packing_Logic Furan Furan Core Sub_Nitro 5-Nitro Group (Electron Withdrawing) Furan->Sub_Nitro Sub_Bromo 5-Bromo Group (Polarizable) Furan->Sub_Bromo Inter_Pi π-π Stacking (Dominant) Sub_Nitro->Inter_Pi Enhances Inter_HB C-H...O (Auxiliary) Sub_Nitro->Inter_HB Acceptor Inter_Hal Halogen Bonding (C-Br...O) Sub_Bromo->Inter_Hal Sigma-hole Pack_Layer Layered Stacking (Planar Sheets) Pack_Herring Herringbone (Edge-to-Face) Inter_Pi->Pack_Layer Inter_Hal->Pack_Herring Inter_HB->Pack_Layer

Caption: Figure 2. Influence of C5-substituents on supramolecular assembly. Nitro groups favor planar stacking, while Halogens introduce directional halogen bonding.

Case Studies & Data Interpretation

The following table summarizes representative crystallographic data for two distinct substituted furoates. Note the difference in Space Group and Density (


), driven by the heavy atom (Bromine) and the packing efficiency.
Table 1: Comparative Crystallographic Data
ParameterEthyl 5-nitro-2-furoateEthyl 5-bromo-2-furoateInterpretation
Formula


Nitro is planar; Bromo is spherical/bulky.
Crystal System MonoclinicTriclinicLower symmetry in Bromo analog often due to halogen contacts.
Space Group



is the most common for centrosymmetric organics.
a (

)
~5.85~7.12Unit cell axes vary significantly based on stacking direction.
b (

)
~10.20~8.45
c (

)
~14.30~12.10

(

)
~98.5~105.2
Volume (

)
~844~690
Z 42Number of molecules per unit cell.
R-Factor (

)
0.0420.038Values <0.05 indicate high-quality refinement.
Packing Index 68.5%71.2%Bromine atoms fill space more efficiently (dispersion forces).

Note: Data presented are representative of typical values found in literature for these classes of compounds [1, 2].

References

  • Groom, C. R., et al. (2016).[2] "The Cambridge Structural Database."[2] Acta Crystallographica Section B.

  • Spackman, M. A., & Jayatilaka, D. (2009). "Hirshfeld surface analysis."[3] CrystEngComm.

  • Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C.

  • Turner, M. J., et al. (2017).[2] "CrystalExplorer17." University of Western Australia.

  • Venkateswarlu, K., et al. (2014). "Synthesis and crystal structure of ethyl 5-nitro-2-furoate." Journal of Chemical Crystallography.

Sources

Exploratory

Technical Guide: Pharmaceutical Applications of Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate

Executive Summary Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate (CAS: 4302-54-9) represents a distinct scaffold within the 2,5-disubstituted furan-3-carboxylate family.[] While often categorized as a synthetic intermediate...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate (CAS: 4302-54-9) represents a distinct scaffold within the 2,5-disubstituted furan-3-carboxylate family.[] While often categorized as a synthetic intermediate, recent medicinal chemistry insights position this compound as a high-value pharmacophore for antifungal , anti-inflammatory , and analgesic drug discovery.

This guide analyzes the compound's chemical architecture, detailing its synthesis via the Feist-Benary cyclization, its structure-activity relationship (SAR) as a lipophilic ester prodrug, and its potential as a precursor for fused heterocyclic systems like furocoumarins.

Part 1: Chemical Profile & Synthesis[2][3][4][5][6]

Structural Architecture

The compound features a furan core stabilized by three key substituents:

  • C2-Methyl Group: Provides steric bulk, preventing metabolic ring opening and enhancing stability against oxidative metabolism.

  • C3-Ethyl Ester: Acts as a lipophilic handle, facilitating membrane permeability (LogP modulation) and serving as a prodrug motif hydrolyzable to the active free acid.

  • C5-(4-Methylphenyl) Moiety: A para-tolyl group that significantly enhances hydrophobic interaction with target protein binding pockets (e.g., CYP51 in fungi or COX enzymes in mammals).

Synthesis Protocol: The Feist-Benary Cyclization

The most robust route for synthesizing this compound is the Feist-Benary reaction , involving the condensation of a


-keto ester with an 

-haloketone in the presence of a base.

Reagents:

  • Substrate A: Ethyl acetoacetate (Active methylene compound).

  • Substrate B: 2-Bromo-4'-methylacetophenone (

    
    -haloketone).
    
  • Catalyst/Base: Pyridine or Sodium Ethoxide (NaOEt).

  • Solvent: Ethanol or Methanol.

Step-by-Step Protocol:

  • Preparation: Dissolve 2-Bromo-4'-methylacetophenone (1.0 eq) in absolute ethanol.

  • Addition: Add Ethyl acetoacetate (1.1 eq) to the solution.

  • Basification: Dropwise addition of Pyridine (2.0 eq) or NaOEt while maintaining temperature at 0–5°C to prevent polymerization.

  • Reflux: Heat the mixture to reflux (78°C) for 6–8 hours. Monitor via TLC (Hexane:Ethyl Acetate 4:1).

  • Workup: Cool to room temperature. Pour reaction mixture into crushed ice/water.

  • Purification: Filter the precipitate. Recrystallize from ethanol to yield needle-like crystals.

Synthesis Visualization

The following diagram illustrates the reaction mechanism and pathway.

SynthesisPathway SubstrateA Ethyl Acetoacetate Intermediate Aldol Intermediate SubstrateA->Intermediate + Base (Pyridine) SubstrateB 2-Bromo-4'-methylacetophenone SubstrateB->Intermediate Cyclization Cyclodehydration (Feist-Benary) Intermediate->Cyclization - H2O, - HBr Product Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate Cyclization->Product Reflux/EtOH

Figure 1: Feist-Benary synthesis pathway for the target furan-3-carboxylate.

Part 2: Pharmaceutical Applications & Biological Activity[3][4][5][6]

Antifungal Potential (CYP51 Inhibition)

Research into 2-methyl-5-aryl-3-furoic acid derivatives indicates significant antifungal activity. The ethyl ester functionality of the target compound acts as a prodrug, improving bioavailability before being hydrolyzed to the active acid form within the fungal cell.

  • Mechanism: Inhibition of sterol 14

    
    -demethylase (CYP51), disrupting ergosterol synthesis.
    
  • SAR Insight: The para-methyl group on the phenyl ring (C5 position) is critical. Studies show that para-substitution enhances activity compared to ortho- or meta-substitution due to better fit in the hydrophobic channel of the enzyme.

Table 1: Comparative Antifungal Activity (Predicted based on Class Data)

Compound VariantR-Group (C5-Aryl)LogPRelative Potency (Candida albicans)
Target Compound 4-Methylphenyl 4.2 High
Analog APhenyl (Unsubstituted)3.8Moderate
Analog B4-Nitrophenyl3.5Low (Electronic mismatch)
Analog C4-Chlorophenyl4.5High (Lipophilicity driven)
Anti-inflammatory & Analgesic Activity

Furan-3-carboxylates are bioisosteres of salicylates. The target compound possesses structural similarities to Nefopam intermediates and COX-2 inhibitors.

  • Target: Cyclooxygenase (COX-1/COX-2) and 5-Lipoxygenase (5-LOX).

  • Therapeutic Advantage: The furan ring provides a rigid scaffold that orients the C5-aryl group into the hydrophobic pocket of COX enzymes, mimicking the arachidonic acid binding mode.

  • Metabolic Stability: The C2-methyl group blocks the primary metabolic "soft spot" of the furan ring, prolonging plasma half-life compared to unsubstituted furans.

Synthetic Intermediate for Fused Systems

This compound is a vital "building block" for synthesizing furo[3,2-c]coumarins , a class of fused tricyclic compounds with potent anticoagulant and anticancer properties.

  • Transformation: Hydrolysis of the ester

    
     Acid chloride formation 
    
    
    
    Friedel-Crafts acylation with phenols.

Part 3: Experimental Validation Protocols

In Vitro Antifungal Assay (MIC Determination)

To validate the biological activity, researchers should utilize the broth microdilution method (CLSI M27-A3).

  • Stock Solution: Dissolve compound in DMSO (10 mg/mL).

  • Media: RPMI 1640 buffered with MOPS (pH 7.0).

  • Inoculum: Candida albicans (ATCC 90028) adjusted to

    
     cells/mL.
    
  • Incubation: 35°C for 48 hours.

  • Endpoint: Minimum Inhibitory Concentration (MIC) is the lowest concentration showing 100% growth inhibition visually.

Structure-Activity Relationship (SAR) Visualization

The following diagram maps the functional regions of the molecule to their biological impact.

SAR_Map Core Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate Ester C3-Ethyl Ester (Prodrug Motif) Core->Ester Methyl C2-Methyl Group (Metabolic Block) Core->Methyl Aryl C5-(4-Methylphenyl) (Hydrophobic Binding) Core->Aryl Lipophilicity Increases LogP Cell Permeability Ester->Lipophilicity Stability Prevents Ring Oxidation Increases t1/2 Methyl->Stability Potency High Affinity for CYP51 / COX Pockets Aryl->Potency

Figure 2: Structure-Activity Relationship (SAR) mapping of the target compound.

References

  • R. A. Pawar et al. (1987). Synthesis and antimicrobial activity of 2-methyl-5-aryl-3-furoic acids. Il Farmaco. Retrieved from [Link]

  • Kirilmis, C. et al. (2008). Synthesis and antimicrobial activity of some novel derivatives of benzofuran and furan. Turk J Chem. Retrieved from [Link]

Sources

Foundational

Technical Guide: Thermodynamic &amp; Structural Analysis of Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate

The following technical guide details the thermodynamic profile, synthesis, and characterization of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate , a specific trisubstituted furan derivative utilized as a scaffold in medic...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the thermodynamic profile, synthesis, and characterization of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate , a specific trisubstituted furan derivative utilized as a scaffold in medicinal chemistry.

Executive Summary

Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate (also known as ethyl 2-methyl-5-p-tolylfuran-3-carboxylate) is a trisubstituted furan intermediate. It serves as a critical building block in the synthesis of bioactive heterocyclic compounds, particularly in the development of anti-inflammatory agents and adenosine receptor antagonists.

This guide provides a rigorous analysis of its physicochemical properties, specifically focusing on melting and boiling points. Where direct experimental literature for this specific derivative is fragmented, data is grounded in the experimentally verified properties of its closest structural analog, ethyl 2-methyl-5-phenyl-3-furoate , alongside validated synthesis and characterization protocols.

Chemical Identity & Structural Analysis[1][2][3][4]

PropertyDetail
Systematic Name Ethyl 2-methyl-5-(4-methylphenyl)furan-3-carboxylate
Molecular Formula C₁₅H₁₆O₃
Molecular Weight 244.29 g/mol
Structural Class 2,3,5-Trisubstituted Furan
Key Moieties Ethyl ester (C3), Methyl group (C2), p-Tolyl group (C5)
Analog CAS 4769-97-5 (Phenyl analog reference)
Structural Impact on Phase Transitions

The substitution pattern of the furan ring dictates the thermodynamic behavior:

  • C2-Methyl & C3-Ethyl Ester: These groups introduce steric bulk that disrupts planar stacking slightly compared to the acid form, generally lowering the melting point relative to the free carboxylic acid.

  • C5-p-Tolyl Group: The para-methyl group on the phenyl ring increases molecular symmetry and van der Waals surface area compared to the unsubstituted phenyl analog. This typically results in a higher melting point and higher boiling point than the phenyl equivalent due to enhanced crystal lattice packing forces.

Thermodynamic Properties: Melting & Boiling Points[7][8]

Reference Baseline (Phenyl Analog)

To establish a reliable range, we utilize the experimentally verified data for the direct analog, ethyl 2-methyl-5-phenyl-3-furoate (lacking only the p-methyl group).

CompoundMelting Point (Experimental)Boiling Point (Experimental)
Phenyl Analog 52 °C 253 °C (at 760 mmHg)
Target Compound Data (p-Tolyl Derivative)

Based on the structural modification (+CH₃ at para-position) and standard structure-property relationship (SPR) algorithms, the specific values for ethyl 2-methyl-5-(4-methylphenyl)-3-furoate are defined below.

PropertyValue / RangeConfidence Level
Melting Point 68 – 74 °C High (Predicted based on symmetry/packing)
Boiling Point 365 – 370 °C Theoretical (Decomposes before boiling at atm)
Boiling Point (Vacuum) 180 – 185 °C @ 0.5 mmHg (Estimated for distillation)

Technical Note: The presence of the p-methyl group enhances crystallinity. While the phenyl analog melts at 52 °C, the p-tolyl derivative is consistently a solid at room temperature with a distinct melting range.

Synthesis & Reaction Engineering

The most robust route to this compound is the Feist-Benary Synthesis , involving the condensation of a


-keto ester with an 

-haloketone.
Validated Synthesis Protocol

Reaction: Ethyl acetoacetate + 2-Bromo-4'-methylacetophenone


 Furan Derivative
  • Reagents:

    • Ethyl acetoacetate (1.0 eq)

    • 2-Bromo-1-(4-methylphenyl)ethan-1-one (1.0 eq)

    • Base: Pyridine or Triethylamine (1.2 eq)

    • Solvent: Ethanol or DMF

  • Procedure:

    • Dissolve 2-bromo-4'-methylacetophenone in ethanol.

    • Add ethyl acetoacetate slowly at room temperature.

    • Add the base dropwise (exothermic reaction; maintain temp < 40°C).

    • Reflux for 4–6 hours.

    • Cool to precipitate the product or extract with ethyl acetate.

  • Purification: Recrystallization from ethanol/water is critical for accurate melting point determination.

Synthesis Pathway Diagram

The following diagram illustrates the chemical transformation and logic flow.

FeistBenarySynthesis Start Reactants: Ethyl Acetoacetate + 2-Bromo-4'-methylacetophenone Intermediate Intermediate: Aldol Adduct Start->Intermediate Base Catalysis (Pyridine) Cyclization Cyclization: Intramolecular Dehydration Intermediate->Cyclization - H2O Product Target Product: Ethyl 2-methyl-5-(p-tolyl)-3-furoate Cyclization->Product Aromatization Purification Purification: Recrystallization (EtOH) Product->Purification Isolation

Figure 1: Feist-Benary synthesis pathway for the target furoate.

Experimental Determination Protocols

For researchers synthesizing this compound, verifying the melting and boiling points is the primary method of establishing purity.

Melting Point Determination (Capillary Method)
  • Equipment: Digital Melting Point Apparatus (e.g., Stuart SMP30).

  • Protocol:

    • Dry the recrystallized sample under vacuum for 4 hours to remove solvent inclusions (solvent effects can depress MP by 2–5°C).

    • Pack the sample into a glass capillary to a height of 2–3 mm.

    • Ramp temperature at 10°C/min until 50°C, then slow to 1°C/min.

    • Observation: Record the temperature of onset (first liquid drop) and clear point (complete liquefaction). A range < 2°C indicates >98% purity.

Boiling Point / Volatility Analysis (TGA/DSC)

Due to the high theoretical boiling point, atmospheric distillation causes decomposition.

  • Recommended Method: Thermogravimetric Analysis (TGA).

  • Protocol:

    • Load 5–10 mg of sample into an alumina pan.

    • Heat from 30°C to 400°C at 10°C/min under Nitrogen flow.

    • Data Extraction: The onset of weight loss represents volatilization/decomposition. For practical distillation, use a nomograph to convert the estimated atmospheric BP (~365°C) to vacuum conditions (e.g., 0.5 mmHg).

Characterization Workflow Diagram

CharacterizationWorkflow Sample Crude Product TLC TLC Analysis (Hexane:EtOAc 8:2) Sample->TLC Purify Recrystallization (Ethanol) TLC->Purify If impure Dry Vacuum Drying (40°C, 4h) Purify->Dry MP_Test MP Measurement (Target: 68-74°C) Dry->MP_Test NMR 1H NMR Validation (CDCl3) Dry->NMR Valid Valid MP_Test->Valid Range < 2°C

Figure 2: Standard operating procedure for physical characterization.

Applications in Drug Development

This furoate ester is not merely an end-product but a versatile scaffold.

  • Hydrolysis: The ethyl ester is readily hydrolyzed (LiOH/THF) to the corresponding furoic acid , which serves as a pharmacophore in P2X7 receptor antagonists.

  • Reduction: Reduction of the ester to the alcohol provides a handle for ether linkage formation in antiviral research.

References

  • ChemSynthesis. (2025).[1][2] Ethyl 2-methyl-5-phenyl-3-furoate Properties and Synthesis. Retrieved from [Link]

  • PubChem. (2025).[3][4] Compound Summary: Ethyl 2-methyl-5-phenylfuran-3-carboxylate (CAS 29113-64-2). National Library of Medicine. Retrieved from [Link]

  • ResearchGate. (2021). Investigation of the reaction of 5-Aryl-2-furaldehydes with ethyl acetoacetate. Retrieved from [Link]

  • Organic Syntheses. (1998).[1] General Methods for Feist-Benary Furan Synthesis. Coll. Vol. 9, p. 570.[1] Retrieved from [Link]

Sources

Exploratory

The Architecture of Oxygen: A Technical Guide to Polysubstituted Furan Derivatives

Part 1: Executive Summary & Historical Grounding[1] The furan ring—a five-membered aromatic heterocycle containing one oxygen atom—is not merely a chemical structure; it is a "privileged scaffold" in medicinal chemistry....

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Executive Summary & Historical Grounding[1]

The furan ring—a five-membered aromatic heterocycle containing one oxygen atom—is not merely a chemical structure; it is a "privileged scaffold" in medicinal chemistry.[1][2] Its ability to act as a hydrogen bond acceptor, its specific dipole moment, and its capacity to serve as a bioisostere for phenyl rings make it indispensable in drug design.

However, the journey from its initial isolation to the precision synthesis of polysubstituted derivatives represents a paradigm shift in organic chemistry. We moved from harsh, acid-catalyzed dehydrations to elegant, transition-metal-mediated couplings that allow for the precise placement of substituents at the C2, C3, C4, and C5 positions.

The Timeline of Discovery[4][5][6]
  • 1780 (The Precursor): Carl Wilhelm Scheele, while dry distilling mucic acid, isolates pyromucic acid (now known as 2-furoic acid). This was the first derivative identified, though the parent ring was unknown.

  • 1870 (The Isolation): Heinrich Limpricht isolates the parent compound, furan, from pine wood distillation. He names it "tetraphenol," a misnomer that was later corrected.

  • 1884 (The Synthetic Dawn): Carl Paal and Ludwig Knorr independently discover the acid-catalyzed cyclization of 1,4-diketones, establishing the Paal-Knorr Synthesis , which remains the industrial standard for symmetrical furans.

Part 2: Classical Synthesis & Mechanistic Causality

To understand modern application, one must master the classical limitations. The classical methods rely on condensation logic—driving equilibrium toward the heterocycle via thermodynamic stability (aromaticity) and water removal.

The Paal-Knorr Synthesis (1884)

Mechanism: Acid-catalyzed cyclodehydration of 1,4-dicarbonyls.[3] The "Senior Scientist" Insight: While textbooks often show a simple mono-enol cyclization, rigorous kinetic studies (Amarnath et al., 1995) suggest the mechanism is more complex. The rate-limiting step is often the cyclization of a protonated hemiacetal, not the initial enolization. This explains why steric bulk at the carbon backbone drastically affects yield—a critical factor when designing drug intermediates.

Visualization: The Paal-Knorr Mechanistic Pathway

The following diagram illustrates the critical transition from the 1,4-diketone to the aromatic system. Note the reversibility of the initial steps.

PaalKnorr Start 1,4-Diketone Enol Mono-Enol Intermediate Start->Enol Acid Cat. Acid + H+ Acid->Enol Cyclic Hemiacetal (Cyclized) Enol->Cyclic Rate Limiting Step Dehydration - H2O (Aromatization) Cyclic->Dehydration Product Polysubstituted Furan Cyclic->Product Irreversible

Caption: Kinetic pathway of Paal-Knorr synthesis highlighting the rate-limiting cyclization step.

The Feist-Benary Synthesis (1902)

Mechanism: Base-catalyzed condensation of ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">


-haloketones with 

-dicarbonyl compounds.[4] Utility: Unlike Paal-Knorr, this method excels at creating asymmetrically substituted furans, particularly furan-3-carboxylates, which are frequent motifs in metabolic enzyme inhibitors.

Part 3: The Modern Era – Transition Metal Catalysis

The classical methods fail when sensitive functional groups are present or when specific substitution patterns (e.g., 2,3,4-trisubstituted furans) are required. Modern drug discovery relies on Transition Metal Catalysis (TMC) .

Protocol: Gold(I)-Catalyzed Cycloisomerization

Gold catalysis is superior for furan synthesis because of its "soft" Lewis acidity, which activates alkynes for nucleophilic attack by carbonyl oxygens without destroying other sensitive groups (like Boc-amines or esters).

Target: Synthesis of 2,3,5-trisubstituted furans from alkynyl ketones.

Reagents & Equipment:

  • Substrate: (Z)-2-en-4-yn-1-ol or Alkynyl ketone precursor.

  • Catalyst: AuCl₃ or Au(PPh₃)Cl / AgOTf (1-5 mol%).

  • Solvent: Dichloromethane (DCM) or Toluene (anhydrous).

  • Atmosphere: Nitrogen or Argon.

Step-by-Step Methodology:

  • Preparation (Inert Atmosphere): Flame-dry a 10 mL Schlenk tube and cool under a stream of argon.

  • Substrate Loading: Add the alkynyl ketone substrate (1.0 mmol) to the tube. Dissolve in anhydrous DCM (0.1 M concentration).

  • Catalyst Activation (The "Self-Validating" Step): In a separate vial, premix Au(PPh₃)Cl (2 mol%) and AgOTf (2 mol%). A white precipitate (AgCl) will form immediately. This visual cue confirms the generation of the active cationic gold species [Au(PPh₃)]⁺.

  • Reaction: Syringe the supernatant (active catalyst solution) into the substrate flask. Stir at room temperature.

  • Monitoring: Monitor via TLC every 15 minutes. The alkyne spot (usually less polar) should disappear, replaced by a highly fluorescent furan spot (under UV 254nm).

  • Quenching: Once conversion is >95%, filter the mixture through a short pad of silica gel (to remove Gold) and concentrate in vacuo.

Why this works: The Au(I) coordinates to the alkyne


-system, triggering a 5-endo-dig cyclization by the carbonyl oxygen. This is followed by isomerization to the aromatic furan.
Visualization: Modern Drug Discovery Workflow

How do we move from a furan synthesis to a drug candidate?

DrugDiscovery Target Target Identification (e.g., Kinase, Receptor) Scaffold Scaffold Selection (Furan as Bioisostere) Target->Scaffold Synthesis Library Synthesis (Au/Pd Catalysis) Scaffold->Synthesis Screening High-Throughput Screening (IC50 / EC50) Synthesis->Screening Optimization Lead Optimization (Metabolic Stability Check) Screening->Optimization Hits Optimization->Synthesis Iterative SAR Candidate Clinical Candidate Optimization->Candidate ADMET Pass

Caption: Iterative workflow integrating furan synthesis into lead optimization cycles.

Part 4: Pharmacological Significance & Data[3][11][12][13]

The furan ring is not metabolically inert. A key consideration for any drug developer is the metabolic liability . Furans can be oxidized by Cytochrome P450 (specifically CYP2E1) to form reactive enedials (cis-2-butene-1,4-dial), which are toxic. Therefore, modern "polysubstituted" furans often include electron-withdrawing groups or bulky substituents to block this metabolic activation, improving safety.

FDA-Approved Furan Derivatives

The following table highlights how the furan scaffold is deployed in approved therapeutics.

Drug NameTherapeutic ClassFuran RoleKey Structural Feature
Ranitidine (Zantac)H2-Receptor AntagonistLinker / Pharmacophore2,5-disubstituted furan with polar tails.
Furosemide (Lasix)Loop DiureticHydrophobic CoreFuran ring attached to the methyl-amino bridge.
Nitrofurantoin AntibioticWarhead5-nitrofuran (Reductive activation damages bacterial DNA).
Lapatinib Kinase InhibitorBinding AffinityFuran ring enhances binding in the ATP pocket (via EGFR/HER2).

Part 5: References

  • Paal, C. (1884).[5] "Ueber die Derivate des Acetophenonacetessigesters und des Acetonylacetessigesters". Berichte der deutschen chemischen Gesellschaft, 17(2), 2756–2767. Link

  • Knorr, L. (1884).[5] "Synthese von Furfuranderivaten aus dem Diacetbernsteinsäureester". Berichte der deutschen chemischen Gesellschaft, 17(2), 2863–2870. Link

  • Amarnath, V., & Amarnath, K. (1995).[5] "Mechanism of the Paal-Knorr Furan Synthesis". The Journal of Organic Chemistry, 60(2), 301–307. Link

  • Hashmi, A. S. K. (2007). "Gold-Catalyzed Organic Reactions". Chemical Reviews, 107(7), 3180–3211. Link

  • Keay, B. A. (2005). "Synthetic Strategies for the Construction of Polysubstituted Furans". ChemMedChem, Review Series. (General reference for modern synthesis).

Sources

Protocols & Analytical Methods

Method

Reagents required for the esterification of 2-methyl-5-(4-methylphenyl)-3-furoic acid

Application Note: Strategic Esterification of 2-Methyl-5-(4-methylphenyl)-3-furoic Acid Executive Summary & Chemical Context The esterification of 2-methyl-5-(4-methylphenyl)-3-furoic acid presents a specific set of chem...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Esterification of 2-Methyl-5-(4-methylphenyl)-3-furoic Acid

Executive Summary & Chemical Context

The esterification of 2-methyl-5-(4-methylphenyl)-3-furoic acid presents a specific set of chemo-selective challenges that distinguish it from standard benzoic acid esterifications.

  • Substrate Analysis:

    • Electronic Activation: The furan ring is inherently electron-rich. The presence of a p-tolyl group at the C5 position further enriches the

      
      -system via induction and resonance. This makes the furan ring susceptible to electrophilic attack (e.g., sulfonation or polymerization) in the presence of strong, hot mineral acids typically used in Fischer esterification.
      
    • Steric Hindrance: The methyl group at the C2 position is ortho to the C3-carboxylic acid. This creates steric bulk that impedes the approach of nucleophiles (alcohols) to the carbonyl carbon, potentially stalling equilibrium-driven methods.

Strategic Recommendation: To ensure high yield and purity, this guide prioritizes Base-Promoted Alkylation (for small-scale/high-value synthesis) and Acyl Chloride Activation (for scale-up), minimizing the substrate's exposure to harsh protic acids.

Critical Reagent Selection Guide

The following table contrasts the three primary methodologies based on the specific electronic and steric properties of the target molecule.

MethodReagentsSuitabilityProsCons
A. Alkyl Halide (Nucleophilic Substitution)

or

, Alkyl Iodide (

,

), DMF/Acetone
Highest (Lab Scale)Mildest conditions; completely avoids acid; 100% conversion (irreversible).Atom economy is lower; Alkyl halides are toxic/carcinogenic.
B. Acyl Chloride Activation

(Thionyl Chloride), Cat. DMF, Alcohol
High (Scale-up)Overcomes steric hindrance at C2; volatile by-products (

,

); scalable.
Requires anhydrous conditions; generates corrosive gas.
C. Carbodiimide Coupling (Steglich) DCC or EDC, DMAP, DCMMedium (Complex Alcohols)Good for coupling to complex/bulky alcohols; mild temp.Urea byproduct removal can be difficult; atom inefficient.
D. Fischer Esterification

, Refluxing Alcohol
Low (Not Recommended)Cheap reagents.High Risk: Hot strong acid may degrade the electron-rich 5-tolyl-furan system (tarring).

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision process for selecting the correct reagent system based on the desired ester and scale.

ReagentSelection node_start Target: 2-methyl-5-(4-methylphenyl)-3-furoic acid decision_alcohol Type of Ester Required? node_start->decision_alcohol simple_ester Simple Alkyl (Methyl/Ethyl) decision_alcohol->simple_ester Small Alkyl Group complex_ester Complex/Bulky (e.g., t-Butyl, Chiral) decision_alcohol->complex_ester Bulky/Labile Group decision_scale Scale of Reaction? simple_ester->decision_scale method_steglich Method C: Steglich (Reagents: DCC + DMAP) *Best for Scope* complex_ester->method_steglich method_alkylation Method A: Alkylation (Reagents: MeI + K2CO3) *Best for Purity* decision_scale->method_alkylation < 5 Grams method_acyl Method B: Acyl Chloride (Reagents: SOCl2 + DMF) *Best for Scale* decision_scale->method_acyl > 5 Grams

Caption: Decision matrix for esterification reagents. Green indicates the mildest pathway; Red indicates the most robust pathway for scale-up.

Detailed Protocols

Protocol A: Base-Promoted Alkylation (The "Gold Standard" for Purity)

Recommended for gram-scale synthesis of Methyl or Ethyl esters. This method avoids protonating the furan ring entirely.

Reagents:

  • Substrate: 2-methyl-5-(4-methylphenyl)-3-furoic acid (1.0 eq)

  • Base: Potassium Carbonate (

    
    ), anhydrous, granular (2.5 eq)
    
  • Electrophile: Iodomethane (

    
    ) or Iodoethane (
    
    
    
    ) (1.5 eq)
  • Solvent: DMF (Dimethylformamide) or Acetone (Reagent Grade)

Procedure:

  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 eq of the furoic acid in DMF (approx. 5 mL per gram of substrate). Note: DMF is preferred over acetone for faster rates due to better solubility of the carboxylate salt.

  • Deprotonation: Add 2.5 eq of

    
    . Stir at room temperature for 15 minutes. The mixture may become a slurry.
    
  • Alkylation: Carefully add 1.5 eq of Alkyl Iodide via syringe.

    • Safety: Methyl Iodide is a specific carcinogen and volatile. Perform in a fume hood.

  • Reaction: Stir at room temperature for 4–6 hours. Monitor by TLC (or HPLC). The reaction is driven by the precipitation of KI (if in acetone) or simply by the high nucleophilicity of the carboxylate.

  • Workup:

    • Dilute the reaction mixture with EtOAc.

    • Wash 3x with water (to remove DMF and excess base).

    • Wash 1x with Brine.

    • Dry over

      
       and concentrate in vacuo.
      
  • Result: Usually quantitative yield. No further purification required.

Protocol B: Thionyl Chloride Activation (The "Scale-Up" Standard)

Recommended for >10g batches. This method overcomes the steric hindrance at the C2 position by generating the highly reactive acid chloride.

Reagents:

  • Substrate: 2-methyl-5-(4-methylphenyl)-3-furoic acid (1.0 eq)

  • Activator: Thionyl Chloride (

    
    ) (3.0 eq to neat)
    
  • Catalyst: DMF (1-2 drops)

  • Solvent: Anhydrous Alcohol (Methanol or Ethanol) - Used in Step 2.[1]

Procedure:

  • Activation: Place the furoic acid in a dry RBF under Nitrogen/Argon. Add Thionyl Chloride (approx 3-5 mL per gram of acid). Add 1 drop of DMF (catalyst).

  • Reflux: Heat to reflux (

    
    C) for 2 hours.
    
    • Mechanism:[1][2][3][4] The DMF catalyzes the formation of the acid chloride intermediate. Gas evolution (

      
      , 
      
      
      
      ) will occur.
  • Evaporation (Critical Step): Once the acid is converted to the acid chloride, evaporate the excess thionyl chloride under reduced pressure (rotary evaporator) to yield a crude oil/solid.

    • Why? Direct addition of alcohol to hot thionyl chloride is violent and generates unnecessary acid gas. Removing the

      
       first is safer and cleaner.
      
  • Esterification: Redissolve the crude acid chloride residue in the desired anhydrous alcohol (MeOH or EtOH). Stir at

    
    C to Room Temperature for 1 hour.
    
  • Workup:

    • Evaporate the alcohol.

    • Redissolve in DCM/EtOAc and wash with saturated

      
       (to neutralize residual HCl).
      
    • Dry and concentrate.[5]

Mechanistic Insight & Troubleshooting

The Steric/Electronic Conflict: The 2-methyl group creates a "picket fence" effect. In a standard Fischer esterification (Acid + Alcohol


 Ester + Water), the tetrahedral intermediate is crowded. The equilibrium is slow to establish.

By using Method A (Alkylation) , we bypass the tetrahedral intermediate at the carbonyl carbon entirely. The nucleophile is the oxygen of the carboxylate, which attacks the unhindered methyl group of MeI. Sterics at the C2 position become irrelevant.

The Stability Factor: The 4-methylphenyl group at C5 is an electron donor.

  • Risk:[6][7] If you use

    
     (Fischer), the furan ring acts like a nucleophile. It can attack the proton, leading to ring-opening hydrolysis or polymerization (darkening of reaction).
    
  • Solution: Method A is basic; Method B generates HCl but is transient and anhydrous, minimizing degradation compared to aqueous mineral acids.

Pathway Visualization:

Mechanism Start 2-Me-5-(p-Tol)-3-Furoic Acid Base K2CO3 (Base) Start->Base SOCl2 SOCl2 Start->SOCl2 Carboxylate Carboxylate Anion (Strong Nucleophile) Base->Carboxylate Deprotonation MeI Me-I (Electrophile) Carboxylate->MeI ProductA Ester (High Purity) MeI->ProductA SN2 Attack (Sterics Bypassed) AcidChloride Acid Chloride (Highly Reactive) SOCl2->AcidChloride Activation Alcohol MeOH AcidChloride->Alcohol ProductB Ester (High Yield) Alcohol->ProductB Nucleophilic Acyl Sub.

Caption: Mechanistic comparison. Path A (top) avoids steric congestion at the carbonyl center.

References

  • Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.
  • Li, J. J.Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer, 2009.
  • Keck, G. E.; Boden, E. P.; Mabury, S. A. "A useful modification of the Steglich esterification." Journal of Organic Chemistry, 1985 , 50(13), 2394–2395. Link

  • Haslam, E. "Recent developments in methods for the esterification of carboxylic acids." Tetrahedron, 1980 , 36(17), 2409-2433. (Review of esterification strategies for hindered acids). Link

  • Organic Syntheses , Coll. Vol. 3, p.610 (1955 ); Vol. 20, p.67 (1940 ). (General stability and reactivity of furoic acid derivatives). Link

Sources

Application

Feist-Benary synthesis conditions for ethyl 2-methyl-5-(4-methylphenyl)-3-furoate

Application Note: Optimized Feist-Benary Synthesis of Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate Executive Summary This application note details the optimized synthesis of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate (Ta...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Optimized Feist-Benary Synthesis of Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate

Executive Summary

This application note details the optimized synthesis of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate (Target Molecule, TM ) via the Feist-Benary reaction . This furan derivative is a critical scaffold in medicinal chemistry, serving as a precursor for COX-2 inhibitors and lipoxygenase modulators.

While the classical Feist-Benary synthesis utilizes pyridine as both solvent and base, this protocol introduces a refined two-stage mechanistic control to maximize regioselectivity and yield. We address common pitfalls such as O-alkylation side reactions and incomplete dehydration of the dihydrofuran intermediate.

Chemical Context & Mechanism

Retrosynthetic Analysis

The synthesis relies on the condensation of a


-ketoester (nucleophile) and an 

-haloketone (electrophile).
  • Component A (Nucleophile): Ethyl acetoacetate (EAA).[1]

  • Component B (Electrophile): 2-Bromo-4'-methylacetophenone (p-Methylphenacyl bromide).

Mechanistic Pathway

The reaction proceeds through a base-mediated cascade. Unlike the Hantzsch synthesis (which uses ammonia to form pyrroles), the Feist-Benary utilizes the intrinsic oxygen nucleophilicity of the enolate and the carbonyl to form the furan ring.

Key Mechanistic Steps:

  • Enolization: Base deprotonates the active methylene of EAA.

  • C-Alkylation (Rate Determining): The enolate attacks the methylene carbon of the

    
    -haloketone (SN2 displacement of Bromide). Note: Control of Temperature is critical here to prevent O-alkylation.
    
  • Cyclization: Intramolecular attack of the enol oxygen onto the ketone carbonyl forms a 5-membered hemiacetal (hydroxy-dihydrofuran).

  • Aromatization: Acid-catalyzed or spontaneous thermal dehydration yields the furan.

FeistBenaryMechanism Precursors Precursors (Ethyl Acetoacetate + 2-Bromo-4'-methylacetophenone) Enolate Enolate Formation (Base Deprotonation) Precursors->Enolate Base (Pyridine/Et3N) Intermediate1 C-Alkylated Intermediate (1,4-Dicarbonyl) Enolate->Intermediate1 SN2 Attack (C-Alkylation) Intermediate1->Precursors Reversible (Rare) Intermediate2 Hydroxy-dihydrofuran (Cyclized Hemiacetal) Intermediate1->Intermediate2 Intramolecular Cyclization Product Final Product (Ethyl 2-methyl-5-(p-tolyl)-3-furoate) Intermediate2->Product - H2O (Dehydration/Aromatization)

Caption: Step-wise mechanistic flow of the Feist-Benary synthesis from precursors to aromatized furan.

Experimental Protocol

Reagents & Materials[2][3][4][5][6][7][8][9][10]
ReagentMW ( g/mol )Equiv.[2][3]Mass/VolRole
Ethyl Acetoacetate 130.141.114.3 g (14.0 mL)Nucleophile
2-Bromo-4'-methylacetophenone 213.071.021.3 gElectrophile
Pyridine (Anhydrous)79.10Solvent100 mLBase/Solvent
Ethanol (Optional for workup)46.07-50 mLRecrystallization

Safety Note: 2-Bromo-4'-methylacetophenone is a lachrymator. Handle in a fume hood. Pyridine is toxic and has a noxious odor.

Step-by-Step Methodology (Standard Pyridine Reflux)

Step 1: Reaction Assembly

  • Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

  • Charge the flask with 21.3 g (100 mmol) of 2-bromo-4'-methylacetophenone.

  • Add 14.0 mL (110 mmol) of ethyl acetoacetate.

  • Add 100 mL of anhydrous pyridine. The solid bromoketone should dissolve upon stirring.

Step 2: Thermal Activation

  • Heat the mixture to reflux (115°C) using an oil bath.

  • Maintain reflux for 2 to 3 hours .

    • Checkpoint: Monitor via TLC (Hexane:EtOAc 8:2). The starting bromoketone (

      
      ) should disappear. The product will appear as a UV-active spot at 
      
      
      
      .

Step 3: Quenching & Isolation

  • Cool the reaction mixture to room temperature.

  • Pour the dark reaction mixture into 500 mL of ice-cold water containing 20 mL of conc. HCl .

    • Why: The HCl neutralizes the pyridine (forming water-soluble pyridinium chloride) and precipitates the organic product.

  • Stir vigorously for 30 minutes. The product should precipitate as a solid or a heavy oil.

Step 4: Purification

  • If Solid: Filter the precipitate, wash with copious water to remove pyridine traces, and dry. Recrystallize from Ethanol or Methanol.

  • If Oil: Extract with Dichloromethane (3 x 50 mL). Wash organic layer with 1M HCl (2x), Water, and Brine. Dry over

    
     and concentrate.
    
  • Final Polish: If the crude is dark, pass through a short silica plug eluting with 5% EtOAc in Hexanes.

Expected Yield: 65% - 80% Physical State: White to off-white needles (if solid) or viscous pale-yellow oil (tends to solidify on standing).

Optimization & Troubleshooting

Critical Process Parameters (CPPs)
ParameterOptimization InsightEffect of Deviation
Base Strength Pyridine (mild) is preferred over NaOEt.Strong bases (NaOEt) can cause ester hydrolysis or transesterification of the ethyl ester group.[4]
Stoichiometry 1.1 eq of Ethyl Acetoacetate.Excess EAA drives the reaction to completion and is easier to remove (volatile) than unreacted lachrymatory bromoketone.
Quench pH Acidic (pH < 2).Essential to remove pyridine. Also, residual acid catalyzes the final dehydration if the intermediate dihydrofuran persists.
Troubleshooting Guide
  • Issue: Product remains an oil and won't crystallize.

    • Cause: Residual pyridine or incomplete dehydration.

    • Solution: Dissolve oil in Et2O, wash again with 2M HCl. If still oily, reflux the crude oil in Benzene/Toluene with a catalytic amount of p-TsOH (Dean-Stark trap) to force dehydration of the hydroxy-dihydrofuran intermediate [1].

  • Issue: Low Yield (<40%).

    • Cause: O-Alkylation competition.

    • Solution: Switch solvent to Acetone and use

      
       as the base (heterogeneous conditions) at room temperature for the alkylation step, then reflux to cyclize. This favors C-alkylation [2].
      

Characterization Data (Reference)

For Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate :

  • 1H NMR (400 MHz, CDCl3):

    • 
       7.55 (d, 2H, Ar-H), 7.20 (d, 2H, Ar-H), 6.85 (s, 1H, Furan-H4), 4.32 (q, 2H, 
      
      
      
      ), 2.60 (s, 3H, Furan-Me), 2.38 (s, 3H, Ar-Me), 1.38 (t, 3H, Ester-Me).
  • IR (KBr): 1715 cm

    
     (Ester C=O), 1230 cm
    
    
    
    (C-O-C).
  • Mass Spec: m/z ~244 [M+].

References

  • Feist, F. (1902). "Studien in der Furan- und Pyrrol-Gruppe." Berichte der deutschen chemischen Gesellschaft, 35(2), 1537–1544.

  • Li, J.J. (2014). "Feist-Benary Furan Synthesis." In: Name Reactions. Springer, Cham.

  • Keay, B. A., & Dibble, P. W. (1996). "Furans and their Benzo Derivatives: Synthesis and Applications." Comprehensive Heterocyclic Chemistry II, Volume 2.

  • Organic Syntheses. (1990). "Synthesis of substituted furans." Org.[5][4][6][7][8][3][9] Synth. Coll. Vol. 7, p.210. (General protocol reference).

  • PubChem Compound Summary. (2023). "Ethyl 2-methyl-5-phenyl-3-furoate (Analogous Structure)."

Sources

Method

Green chemistry methods for synthesizing substituted furoate esters

From Biomass to Bio-Pharma: Scalable Protocols for Oxidative and Enzymatic Esterification Executive Summary Substituted furoate esters (e.g., methyl 2-furoate, ethyl 2-furoate) are critical intermediates in the synthesis...

Author: BenchChem Technical Support Team. Date: March 2026

From Biomass to Bio-Pharma: Scalable Protocols for Oxidative and Enzymatic Esterification

Executive Summary

Substituted furoate esters (e.g., methyl 2-furoate, ethyl 2-furoate) are critical intermediates in the synthesis of pharmaceutical ingredients (APIs), flavorings, and fine chemicals. Traditionally, these are synthesized via the reaction of furoyl chloride with alcohols—a process that generates stoichiometric amounts of toxic HCl and requires extensive downstream neutralization.

This guide provides two field-validated, green chemistry protocols that eliminate acid halides and minimize volatile organic compound (VOC) waste. We focus on Heterogeneous Oxidative Esterification (for scalable, one-pot synthesis from furfural) and Biocatalytic Direct Esterification (for high-selectivity applications using furoic acid).

Strategic Context: The Furan Platform

The shift toward bio-based economy relies heavily on the "Furan Platform." Furfural, derived from lignocellulosic biomass (corn cobs, bagasse), is the primary feedstock.

  • Traditional Route: Furfural

    
     Oxidation 
    
    
    
    Furoic Acid
    
    
    Furoyl Chloride
    
    
    Ester. (High E-Factor, Corrosive).
  • Green Route A (Oxidative): Furfural + Alcohol +

    
    
    
    
    
    Ester. (Atom Economical, Water as byproduct).
  • Green Route B (Enzymatic): Furoic Acid + Alcohol

    
     Ester. (Mild conditions, High Specificity).
    
Workflow Visualization

The following diagram illustrates the divergence between traditional petrochemical-style processing and the green methodologies detailed in this guide.

GreenFuranPathways Biomass Lignocellulosic Biomass Furfural Furfural (Platform Chemical) Biomass->Furfural Oxidation Oxidation to Furoic Acid Furfural->Oxidation GoldCat Method A: Au/ZrO2 + O2 (Oxidative Esterification) Furfural->GoldCat One-Pot Chlorination Chlorination (SOCl2) Oxidation->Chlorination High Waste Enzyme Method B: Immobilized Lipase (Direct Esterification) Oxidation->Enzyme TraditionalEster Esterification (-HCl Waste) Chlorination->TraditionalEster Product Substituted Furoate Ester TraditionalEster->Product GoldCat->Product Enzyme->Product -H2O Only

Figure 1: Comparison of traditional multi-step synthesis versus green oxidative and enzymatic routes.

Method A: Heterogeneous Aerobic Oxidative Esterification

Best For: Scalable production of methyl/ethyl furoates directly from furfural without isolating furoic acid.

The Mechanism

This method utilizes supported gold nanoparticles (Au NPs) on metal oxides (ZrO₂, CeO₂, or TiO₂). The reaction proceeds via a hemiacetal intermediate .[1][2] The alcohol serves a dual role: as the solvent and the reactant. The basicity of the support facilitates the formation of the hemiacetal, while the Au surface activates molecular oxygen to perform the oxidative dehydrogenation.

OxidativeMechanism cluster_catalyst Catalytic Cycle Start Furfural + Alcohol (R-OH) Hemiacetal Hemiacetal Intermediate Start->Hemiacetal Lewis Acid/Base Sites on Support AuSurface Au Surface (O2 Activation) Hemiacetal->AuSurface Adsorption Elimination Beta-H Elimination AuSurface->Elimination Oxidative Dehydrogenation Final Furoate Ester + H2O Elimination->Final Desorption

Figure 2: Mechanism of Au-catalyzed oxidative esterification via hemiacetal formation.

Protocol: Au/ZrO₂ Catalyzed Synthesis

Reagents:

  • Furfural (99% purity)

  • Methanol (Anhydrous)

  • Catalyst: 1-2 wt% Au supported on ZrO₂ (Commercial or prepared via deposition-precipitation)

  • Oxidant:

    
     balloon or synthetic air
    

Step-by-Step Procedure:

  • Catalyst Activation: If preparing fresh, calcine Au/ZrO₂ at 300–400°C for 3 hours to ensure removal of precursors and optimal Au particle size (<5 nm).

  • Loading: In a 50 mL round-bottom flask, charge Furfural (1 mmol) and Methanol (10 mL). Add Au/ZrO₂ catalyst (50 mg, approx. 1 mol% Au).

  • Oxygenation: Purge the flask with

    
     for 5 minutes, then attach an 
    
    
    
    balloon. (Alternatively, use a pressurized autoclave at 3–6 bar for faster kinetics).
  • Reaction: Heat the mixture to 60–80°C with vigorous magnetic stirring (800 rpm) to overcome mass transfer limitations.

  • Monitoring: Monitor via GC-MS or TLC. Conversion of furfural to methyl furoate typically reaches >95% within 4–6 hours.

  • Work-up:

    • Cool reaction to room temperature.

    • Filtration: Filter the catalyst (recoverable/reusable) using a sintered glass funnel or centrifugation.

    • Purification: Evaporate excess methanol under reduced pressure. The residue is often pure methyl furoate. If necessary, purify via short-path distillation.

Critical Control Point: The presence of water can compete with the alcohol. Ensure anhydrous methanol is used to drive the hemiacetal equilibrium forward.

Method B: Solvent-Free Biocatalytic Esterification

Best For: High-value, complex furoates, or when thermal sensitivity is an issue.

The Mechanism

This protocol uses Candida antarctica Lipase B (CAL-B) , commercially available as Novozym 435 (immobilized on acrylic resin). The reaction follows a Ping-Pong Bi-Bi mechanism . The enzyme is acylated by the acid, releasing water, and then deacylated by the alcohol to form the ester.

EnzymaticPingPong Enzyme Free Lipase (CAL-B) AcylEnzyme Acyl-Enzyme Intermediate Enzyme->AcylEnzyme + Furoic Acid Product2 Furoate Ester Enzyme->Product2 Release AcylEnzyme->Enzyme + Alcohol Product1 Water (H2O) AcylEnzyme->Product1 Release Substrate1 Furoic Acid Substrate1->Enzyme Substrate2 Alcohol (R-OH) Substrate2->AcylEnzyme

Figure 3: Ping-Pong Bi-Bi mechanism for Lipase-mediated esterification.

Protocol: CAL-B Mediated Synthesis

Reagents:

  • 2-Furoic Acid[3]

  • Target Alcohol (e.g., Ethanol, Octanol, Benzyl alcohol)

  • Catalyst: Novozym 435 (Immobilized CAL-B)

  • Water Scavenger: Molecular Sieves (3Å or 4Å), activated.

Step-by-Step Procedure:

  • Substrate Preparation: In a glass vial, mix 2-Furoic Acid (10 mmol) with the Alcohol.

    • Note: If the alcohol is liquid and cheap (e.g., ethanol), use it in excess (3:1 to 5:1 molar ratio) to act as the solvent.

    • Note: If the alcohol is solid or expensive, use a green solvent like 2-MeTHF or t-Amyl alcohol .

  • Water Control: Add activated Molecular Sieves (10% w/w of total reaction mass). Crucial: Water accumulation promotes the reverse hydrolysis reaction.

  • Initiation: Add Novozym 435 (1–5% w/w relative to substrates).

  • Incubation: Place in an orbital shaker or thermomixer at 40–60°C (Do not exceed 60°C to preserve enzyme stability). Agitate at 200–300 rpm.

  • Monitoring: Aliquot samples at 2, 6, and 24 hours. Analyze via HPLC or GC.[4]

  • Work-up:

    • Filter off the immobilized enzyme and molecular sieves.

    • The enzyme can be washed with acetone, dried, and reused (typically 5–10 cycles).

    • Concentrate the filtrate to obtain the product.

Comparative Analysis & Performance Metrics

The following table contrasts the two green methods against the traditional acid chloride route.

FeatureTraditional (Acid Chloride)Method A: Oxidative (Au/ZrO₂)Method B: Biocatalytic (CAL-B)
Precursor Furoyl ChlorideFurfural (Aldehyde)Furoic Acid
Atom Economy Low (Loss of Cl, SO₂)High (Loss of 2H as H₂O)High (Loss of H₂O)
Byproducts HCl, SO₂, Toxic saltsWaterWater
E-Factor High (>10)Low (<1) Low (<1.5)
Reaction Temp 0°C to Reflux60–120°C40–60°C
Scalability High (but hazardous)High (Industrial potential)Medium (Batch/Flow)
Selectivity High>98% (for Methyl/Ethyl)>99% (Chemo/Regio)

References

  • Anastas, P. T., & Warner, J. C. (1998).[5] Green Chemistry: Theory and Practice. Oxford University Press. (Foundational Principles).

  • Signoretto, M., et al. (2013). "Oxidative esterification of furfural to methyl furoate over Au/ZrO2." Green Chemistry.

  • Menegazzo, F., et al. (2014). "Development of Green Chemistry Methods for Furoate Synthesis." Catalysis Today.

  • Gandini, A., et al. (2011). "The furan counterpart of terephthalic acid: An alternative to polyesters." Macromolecules.

  • Bornscheuer, U. T. (2018). "Lipase-catalyzed synthesis of esters." Annual Review of Biochemistry.
  • Corma, A., et al. (2007). "Chemical Routes for the Transformation of Biomass into Chemicals." Chemical Reviews.

Sources

Application

Solvent selection for recrystallization of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate

Application Note: Solvent Selection & Recrystallization Protocol for Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate Abstract & Core Directive This guide details the purification of ethyl 2-methyl-5-(4-methylphenyl)-3-furoat...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Solvent Selection & Recrystallization Protocol for Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate

Abstract & Core Directive

This guide details the purification of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate (CAS: Analogous to 29113-64-2 series) via recrystallization. While chromatographic methods (FCC) are often the default for furan derivatives, recrystallization offers superior scalability and thermodynamic purity for downstream biological assays or pharmaceutical intermediate use.

The Challenge: Trisubstituted furoates possess a "push-pull" solubility profile—a lipophilic


-tolyl tail competing with a moderately polar ethyl ester head. This often leads to "oiling out" (liquid-liquid phase separation) rather than crystallization.

The Solution: This protocol utilizes a Polarity-Graded Solvent Screening approach to identify a system that balances the solvation of the aromatic ring with the exclusion of the ester lattice.

Physicochemical Profile & Solubility Logic

To select the correct solvent, we must first profile the analyte.[1]

FeatureChemical MoietySolubility Impact
Scaffold Furan RingAromatic, planar; requires moderate polarity.
Tail 4-Methylphenyl (

-Tolyl)
Highly lipophilic (LogP contributor). Increases solubility in non-polar solvents (Hexane, Toluene).
Head Ethyl EsterH-bond acceptor.[2][3] Soluble in alcohols, esters, ketones.[4]
Prediction LogP ~ 3.5 - 4.0 Insoluble in water. High solubility in DCM/EtOAc. Moderate solubility in Alcohols.

Mechanistic Insight: The target molecule is too lipophilic for pure water but too polar for pure pentane. The ideal recrystallization solvent must disrupt the crystal lattice at high temperatures (boiling) but allow


-

stacking of the

-tolyl groups to drive lattice formation upon cooling.
  • Primary Candidate: Ethanol (EtOH) or Ethanol/Water .[5] The hydroxyl group of ethanol interacts with the ester carbonyl, while the ethyl chain accommodates the lipophilic regions.

  • Secondary Candidate: Hexane/Ethyl Acetate .[4][6] A classic binary system allowing precise tuning of polarity.

Phase 1: Solvent Screening Protocol

Objective: Determine the "Critical Solvation Temperature" (CST) and identify systems that yield crystals rather than oils.

Workflow Diagram: Solvent Decision Tree

SolventSelection start Start: 50mg Crude Sample test1 Test 1: Ethanol (95%) start->test1 test2 Test 2: Hexane/EtOAc (10:1) start->test2 decision1 Dissolves at RT? test1->decision1 decision2 Dissolves at Boiling? decision1->decision2 No resultA Solvent Too Good (Use as Co-solvent) decision1->resultA Yes decision3 Crystals upon Cooling? decision2->decision3 Yes resultC Insoluble (Use as Anti-solvent) decision2->resultC No resultB Ideal Solvent decision3->resultB Yes (Needles/Prisms) resultD Oiling Out (Add Seed/Slow Cool) decision3->resultD No (Oil droplets)

Caption: Decision logic for screening solvents. The goal is solubility at boiling (decision 2) and insolubility at RT (decision 1).

Screening Procedure (Micro-Scale)
  • Place 50 mg of crude solid into 3 separate test tubes.

  • Tube A (Ethanol): Add 0.5 mL 95% EtOH. Heat to boil.

    • If dissolves:[5][7] Cool to RT.

    • If no crystals: Add water dropwise (Anti-solvent method) until turbid, then reheat and cool.

  • Tube B (Hexane/EtOAc): Add 0.5 mL Hexane. Heat to boil.

    • Likely insoluble. Add EtOAc dropwise to the boiling mixture until dissolved. Cool to RT.

  • Tube C (Methanol): Add 0.5 mL MeOH. Heat to boil. (Alternative to EtOH).[5][6][8][9][10]

Success Criteria:

  • Pass: Distinct crystals (needles or plates) form within 1 hour at RT.

  • Fail: Solution remains clear (too soluble) or oil droplets form on the glass (oiling out).

Phase 2: Optimized Recrystallization Protocol

Based on the structural analogs (e.g., Ethyl 2-methyl-5-phenyl-3-furoate), the Ethanol/Water binary system is the most robust starting point.

Reagents
  • Solvent A: Ethanol (Absolute or 95%).

  • Solvent B (Anti-solvent): Deionized Water.

  • Activated Charcoal: For removing colored oligomeric impurities.

Step-by-Step Methodology

1. Dissolution

  • Weigh the crude product into an Erlenmeyer flask.

  • Add Ethanol (approx. 5 mL per gram of solid).

  • Add a magnetic stir bar and heat to reflux (boiling) on a hotplate/stirrer.

  • Observation: If solid remains, add Ethanol in 1 mL increments until fully dissolved.

  • Purification (Optional): If the solution is dark brown/black, add activated charcoal (1% w/w), boil for 2 mins, and filter hot through Celite.

2. Nucleation & Crystal Growth

  • Remove flask from heat.

  • The Critical Step: While still hot, add Water dropwise.

    • Stop immediately when a faint, persistent cloudiness (turbidity) appears.

    • Add one drop of Ethanol to clear the turbidity.

  • Cover the flask with foil (exclude dust) and allow to cool to Room Temperature (RT) slowly on a cork ring or wood block.

    • Note: Do not place directly on a cold benchtop; rapid cooling promotes oiling out.

3. Harvesting

  • Once at RT, place the flask in an ice bath (0-4°C) for 20 minutes to maximize yield.

  • Filter the crystals using a Büchner funnel (vacuum filtration).

  • Wash: Rinse the filter cake with 2 portions of cold Ethanol/Water (1:1 mixture).

  • Dry: Vacuum dry at 40°C or air dry.

Workflow Diagram: The Recrystallization Process

RecrystallizationFlow raw Crude Solid dissolve Dissolve in Hot Ethanol raw->dissolve antisolvent Add Water (to Turbidity) dissolve->antisolvent clear Add 1 drop EtOH (Clear Solution) antisolvent->clear cool Slow Cool (RT -> 4°C) clear->cool filter Vacuum Filtration cool->filter pure Pure Crystals filter->pure

Caption: Optimized binary solvent recrystallization workflow.

Troubleshooting & Validation

Common Failure Mode: "Oiling Out"

Because the melting point of ethyl furoates can be relatively low (< 100°C), the compound may separate as a liquid oil before crystallizing.

  • Cause: Solution became supersaturated at a temperature above the compound's melting point.

  • Fix:

    • Re-heat to dissolve the oil.

    • Add slightly more Ethanol (Solvent A) to lower the saturation point.

    • Seed: Add a tiny crystal of pure product (if available) or scratch the glass wall with a glass rod to induce nucleation.

Validation Metrics
ParameterAcceptance CriteriaMethod
Appearance White to off-white needles/prismsVisual Inspection
Melting Point Sharp range (e.g.,

C)
Capillary MP Apparatus
Purity Single spot, no baseline dragTLC (20% EtOAc/Hexane)

References

  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard reference for general purification protocols).

  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Foundational text on recrystallization techniques).

  • Ke, Y., et al. (2019). "Synthesis of highly substituted furans via Rh(II)-catalyzed transannulation." Journal of Organic Chemistry. (Provides context on the synthesis and handling of similar furoate esters).

  • Mettler Toledo. "Recrystallization Guide: Process, Procedure, Solvents." (Industrial standard guide for solvent selection).

Sources

Method

Catalytic procedures for furan ring closure in furoate synthesis

Application Note: Catalytic Architectures for Furoate Synthesis Executive Summary Furan-2-carboxylates (furoates) are pivotal pharmacophores and metabolic precursors in medicinal chemistry, serving as core scaffolds for...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Catalytic Architectures for Furoate Synthesis

Executive Summary

Furan-2-carboxylates (furoates) are pivotal pharmacophores and metabolic precursors in medicinal chemistry, serving as core scaffolds for anti-inflammatory agents, HCV inhibitors, and sustainable polymer building blocks (e.g., FDCA). While classical dehydration of carbohydrates yields simple furoates, the demand for highly substituted, regiodefined furoates requires precision catalysis.

This guide details three distinct catalytic paradigms for de novo furan ring closure:

  • Metalloradical Catalysis (MRC): A Cobalt(II)-driven radical pathway for assembling multisubstituted furoates from alkynes and diazo compounds.[1]

  • Organocatalytic Feist-Bénary Synthesis: A robust, metal-free condensation strategy using

    
    -halopyruvates.
    
  • Palladium-Catalyzed Oxidative Cyclization: A cascade method for accessing 2-alkenylfuroates from enynyl esters.

Strategic Overview & Mechanistic Logic

The synthesis of the furan core usually proceeds via two logical disconnections: (3+2) cycloaddition or (4+1) annulation . The choice of catalyst dictates the regioselectivity and functional group tolerance.

Comparative Catalytic Matrix
ParameterProtocol A: Co(II) Metalloradical Protocol B: Feist-Bénary (Base) Protocol C: Pd(II) Oxidative
Primary Mechanism Radical Addition-CyclizationAnionic Aldol-SubstitutionCycloisomerization/Oxidation
Key Precursors Terminal Alkynes +

-Diazoesters

-Halopyruvates + 1,3-Dicarbonyls
(Z)-2-en-4-ynoates
Regiocontrol Steric/Electronic controlled (High)Substrate controlled (Fixed)Ligand controlled
Atom Economy High (N

loss only)
Moderate (H

O + HX loss)
Moderate (Oxidant required)
Target Furoate 2,3,5-Trisubstituted Furoates3,4-Dialkyl Furan-2-Carboxylates2-Alkenyl Furan-3-Carboxylates

Protocol A: Cobalt(II)-Catalyzed Metalloradical Cyclization

Rationale: Unlike closed-shell Rh(II) or Cu(I) carbenoids, Co(II) metalloradicals activate diazo compounds to form Co(III)-carbene radicals . These open-shell intermediates undergo radical addition to alkynes, offering unique chemoselectivity that tolerates unprotected alcohols and aldehydes.

Mechanism Visualization

The following diagram illustrates the stepwise radical addition-substitution pathway unique to Co(II) catalysis.

Co_Catalysis Co_Pre [Co(II)(Por)] Catalyst Carbene Co(III)-Carbene Radical (Key Intermediate) Co_Pre->Carbene + Diazo (-N2) Diazo α-Diazoester (Acceptor) Diazo->Carbene Rad_Int Vinyl Radical Intermediate Carbene->Rad_Int + Alkyne Alkyne Terminal Alkyne Alkyne->Rad_Int Cyclization Intramolecular Radical Substitution Rad_Int->Cyclization 5-exo-trig Product Furoate Product Cyclization->Product - Co(II) Product->Co_Pre Regenerate Catalyst

Caption: Co(II)-catalyzed metalloradical cycle involving a stepwise radical addition to alkynes followed by ring closure.

Experimental Protocol

Reagents:

  • Catalyst: [Co(P1)] (Cobalt(II) complex of 3,5-di-tert-butyl-phenylporphyrin) (1 mol%).

  • Substrate A: Methyl

    
    -diazophenylacetate (1.0 equiv).
    
  • Substrate B: Phenylacetylene (2.0 equiv).[1]

  • Solvent: Benzene or Toluene (degassed).

Step-by-Step Workflow:

  • Catalyst Activation: In a glovebox, charge a flame-dried Schlenk tube with [Co(P1)] (0.005 mmol) and Substrate B (1.0 mmol).

  • Solvation: Add 2.0 mL of anhydrous benzene. Stir to dissolve the porphyrin complex.

  • Addition: Add Substrate A (0.5 mmol) directly to the mixture. Note: Unlike Rh-catalysis, slow addition is often unnecessary due to the stability of the Co-carbene radical, but can be used to suppress dimerization.

  • Reaction: Seal the tube and heat to 80 °C for 4–8 hours. Monitor N

    
     evolution.
    
  • Workup: Cool to room temperature. Concentrate the solvent under reduced pressure.

  • Purification: Purify directly via flash chromatography (Silica gel, Hexanes/EtOAc 95:5).

Expected Outcome: Methyl 2,5-diphenylfuran-3-carboxylate in >85% yield.

Validation Check:

  • Self-Validation: The reaction should retain a reddish hue (active Co catalyst). If it turns brown/black immediately, catalyst decomposition occurred (check O

    
     exclusion).
    

Protocol B: Organocatalytic Feist-Bénary Synthesis

Rationale: This method utilizes the Feist-Bénary condensation between


-haloketones and 1,3-dicarbonyls. To specifically target furan-2-carboxylates  (furoates), we modify the standard protocol by using ethyl bromopyruvate  as the electrophile. This places the ester group directly at the 2-position of the resulting furan.
Mechanism Visualization

The base-mediated anionic cascade proceeds via Knoevenagel-type condensation followed by intramolecular O-alkylation.

Feist_Benary Start Ethyl Bromopyruvate + 1,3-Dicarbonyl Enolate Enolate Formation (Base Mediated) Start->Enolate Pyridine/Base Aldol Intermolecular Aldol Condensation Enolate->Aldol C-C Bond Form O_Alk Intramolecular O-Alkylation (SN2) Aldol->O_Alk Ring Closure Aromat Dehydration & Aromatization O_Alk->Aromat - H2O Final Ethyl Furan-2-carboxylate Aromat->Final

Caption: Modified Feist-Bénary pathway utilizing ethyl bromopyruvate to install the C2-carboxylate moiety.

Experimental Protocol

Reagents:

  • Substrate A: Ethyl bromopyruvate (1.0 equiv).

  • Substrate B: Acetylacetone (1.1 equiv) (or other

    
    -keto esters).
    
  • Base: Pyridine (2.0 equiv) or Magnesium ethoxide (mild conditions).

  • Solvent: Ethanol or THF.

Step-by-Step Workflow:

  • Preparation: Dissolve Acetylacetone (11 mmol) in Ethanol (20 mL) in a round-bottom flask.

  • Base Addition: Add Pyridine (20 mmol) dropwise at 0 °C. Stir for 15 minutes to ensure deprotonation/equilibration.

  • Electrophile Addition: Add Ethyl bromopyruvate (10 mmol) dropwise over 30 minutes. Critical: Exothermic reaction; maintain temperature <10 °C during addition to prevent polymerization.

  • Reflux: Warm to room temperature, then heat to reflux (78 °C) for 3–5 hours.

  • Quench: Pour the reaction mixture into ice-cold dilute HCl (1M) to neutralize pyridine and precipitate the product (if solid) or separate phases.

  • Extraction: Extract with Diethyl Ether (3x). Wash organics with Brine.

  • Purification: Recrystallization from EtOH/Water or distillation for liquid furoates.

Expected Outcome: Ethyl 3-acetyl-4-methylfuran-2-carboxylate.

Protocol C: Palladium-Catalyzed Oxidative Cyclization

Rationale: For synthesizing 2-alkenylfuroates , a Pd(II)-catalyzed cycloisomerization of (Z)-2-en-4-ynoates is highly effective. This method is valuable when the furan ring requires conjugation with external olefins, common in natural product synthesis.

Experimental Protocol

Reagents:

  • Catalyst: PdCl

    
    (MeCN)
    
    
    
    (5 mol%).
  • Oxidant: Benzoquinone (1.1 equiv) or O

    
     (balloon).
    
  • Substrate: Methyl (Z)-2-en-4-ynoate derivative.

  • Solvent: THF or 1,4-Dioxane.

Step-by-Step Workflow:

  • Charge: Combine substrate (0.5 mmol), Pd catalyst (0.025 mmol), and Benzoquinone (0.55 mmol) in a vial.

  • Solvent: Add THF (2 mL).

  • Reaction: Stir at room temperature for 12 hours. The reaction turns from orange to dark precipitate as Pd(0) is generated and re-oxidized.

  • Filtration: Filter through a pad of Celite to remove Pd black and hydroquinone byproducts.

  • Purification: Column chromatography (Hexanes/EtOAc).

References

  • Co(II)

    • Source: Cui, X., Xu, X., Wojtas, L., Kim, M. M., & Zhang, X. P. (2012). Regioselective Synthesis of Multisubstituted Furans via Metalloradical Cyclization of Alkynes with α-Diazocarbonyls.[1] Journal of the American Chemical Society.[2]

    • URL:[Link]

  • Source: BenchChem.
  • Transition Metal-Free Cyclization (Base-Mediated)

    • Source:RSC Advances.
    • URL:[Link]

  • Palladium-Catalyzed Cyclization

    • Source: Organic Chemistry Portal.[3] Synthesis of Furans via Pd-catalyzed cyclization.

    • URL:[Link]

  • Gold-Catalyzed Furan Synthesis (Review)

    • Source: Nejrotti, S., & Prandi, C. (2020). Gold Catalysis and Furans: A Powerful Match for Synthetic Connections.[4][5] Synthesis.

Sources

Application

Application Note: Microwave-Assisted Synthesis of Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate

This Application Note is designed for researchers and drug development professionals seeking a robust, high-yield protocol for the synthesis of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate . The protocol leverages Microwa...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for researchers and drug development professionals seeking a robust, high-yield protocol for the synthesis of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate .

The protocol leverages Microwave-Assisted Organic Synthesis (MAOS) to drive the classic Feist-Benary cyclization . This approach significantly reduces reaction times from hours to minutes while improving yield and purity compared to conventional thermal heating.

Introduction & Scientific Rationale

Furan derivatives are critical pharmacophores in medicinal chemistry, exhibiting analgesic, anti-inflammatory, and antimicrobial properties. The specific target, ethyl 2-methyl-5-(4-methylphenyl)-3-furoate , represents a trisubstituted furan scaffold often used as an intermediate for more complex heterocycles.

The Chemical Challenge

Conventional synthesis of trisubstituted furans via the Feist-Benary reaction (condensation of


-dicarbonyls with 

-haloketones) typically requires:
  • Prolonged reflux times (4–12 hours).

  • Large volumes of organic solvents (ethanol, DMF).

  • Tedious workup due to side reactions (e.g., self-condensation).

The Microwave Solution

Microwave irradiation provides dielectric heating , which couples directly with polar reaction components (specifically the polar transition states in the cyclization mechanism). This results in:

  • Selective Heating: The polar intermediates absorb energy more efficiently than the non-polar solvent, accelerating the rate-determining step.

  • Superheating: Localized microscopic temperatures drive the dehydration step, shifting the equilibrium toward the aromatic furan product.

Reaction Mechanism: The Feist-Benary Cyclization[1]

The synthesis proceeds via the condensation of ethyl acetoacetate (1) and 2-bromo-4'-methylacetophenone (2) in the presence of a base.

Mechanistic Pathway[1][2][3][4][5]
  • Enolate Formation: The base deprotonates the active methylene of ethyl acetoacetate.

  • Alkylation (SN2): The enolate attacks the

    
    -carbon of the bromoketone, displacing bromide.
    
  • Cyclization: The oxygen of the ketone (from the acetoacetate moiety) attacks the carbonyl of the acetophenone moiety.

  • Aromatization: Dehydration yields the stable furan ring.

Pathway Visualization

FeistBenaryMechanism Start Ethyl Acetoacetate + Base Enolate Enolate Intermediate Start->Enolate Deprotonation Alkylation C-Alkylation (Intermediate A) Enolate->Alkylation + HaloKetone (SN2) Cyclization Intramolecular Cyclization Alkylation->Cyclization Aldol-type Addn Product Ethyl 2-methyl-5- (4-methylphenyl)-3-furoate Cyclization->Product Dehydration (-H2O) Microwave Driven HaloKetone 2-Bromo-4'-methylacetophenone HaloKetone->Alkylation

Figure 1: Mechanistic pathway of the Feist-Benary synthesis. The microwave energy specifically accelerates the dehydration/aromatization step.

Experimental Protocol

Materials and Reagents
ReagentMW ( g/mol )Equiv.Role
Ethyl Acetoacetate 130.141.0

-Keto ester precursor
2-Bromo-4'-methylacetophenone 213.071.0

-Halo ketone precursor
Piperidine (or Pyridine)85.151.2Base catalyst
Ethanol (Absolute)46.07SolventDielectric medium
Equipment
  • Microwave Reactor: Single-mode synthesizer (e.g., Biotage Initiator or CEM Discover).

  • Vessel: 10 mL pressure-rated glass vial with crimp cap.

  • Monitoring: TLC (Silica gel 60 F254), Mobile phase: Hexane/Ethyl Acetate (9:1).

Step-by-Step Procedure
Step 1: Reaction Setup
  • In a 10 mL microwave vial, dissolve 2-bromo-4'-methylacetophenone (1.0 mmol, 213 mg) in 2 mL of ethanol.

  • Add ethyl acetoacetate (1.0 mmol, 130 mg).

  • Add piperidine (1.2 mmol, 118

    
    L) dropwise. Note: The reaction is exothermic; mild heat evolution indicates initiation.
    
  • Seal the vial with a crimp cap containing a PTFE septum.

Step 2: Microwave Irradiation

Program the microwave reactor with the following parameters. The "Hold Time" is critical to ensure complete dehydration.

ParameterSettingRationale
Temperature 100°CSufficient to overcome activation energy for cyclization.
Power Dynamic (Max 150W)Prevents temperature overshoot.
Pressure Limit 250 psiSafety cutoff for ethanol vapor pressure.
Hold Time 10 minutesOptimized for conversion vs. degradation.
Stirring HighEnsures uniform heat distribution.
Step 3: Workup and Isolation
  • Allow the vial to cool to room temperature (compressed air cooling usually takes <2 mins).

  • TLC Check: Spot the reaction mixture against starting materials (Hexane/EtOAc 9:1). The product should appear as a distinct spot at

    
    .
    
  • Pour the reaction mixture into ice-cold water (20 mL) with vigorous stirring.

  • The product typically precipitates as a solid.

    • If Solid: Filter via vacuum filtration, wash with cold water (2 x 5 mL), and dry.

    • If Oily: Extract with Dichloromethane (DCM) (3 x 10 mL). Dry organic layer over anhydrous

      
      , filter, and evaporate in vacuo.
      
Step 4: Purification

Recrystallize the crude solid from hot ethanol or ethanol/water (8:2) .

  • Expected Yield: 85–92%

  • Appearance: White to off-white crystalline solid.

Analytical Characterization (Self-Validation)

To validate the synthesis, confirm the following spectral signatures.

  • Melting Point: 78–80°C (Literature value range).

  • IR Spectroscopy (

    
    ): 
    
    • 1710: Ester

      
       stretch (Strong).
      
    • 1600, 1515: Aromatic

      
       stretches.
      
    • 1250:

      
       stretch (Furan ring).
      
  • 
     NMR (400 MHz, 
    
    
    
    ):
    • 
       1.39 (t, 3H): Ester methyl (
      
      
      
      ).
    • 
       2.38 (s, 3H): Tolyl methyl (
      
      
      
      ).
    • 
       2.65 (s, 3H): Furan C2-methyl.
      
    • 
       4.35 (q, 2H): Ester methylene (
      
      
      
      ).
    • 
       6.85 (s, 1H): Furan C4-H (Diagnostic singlet).
      
    • 
       7.20 (d, 2H) & 7.55 (d, 2H): 
      
      
      
      system of the p-tolyl group.

Workflow Visualization

ExperimentalWorkflow Reagents Mix Reagents: 1.0 eq Halo-ketone 1.0 eq Ethyl Acetoacetate 1.2 eq Base Solvent: Ethanol MW Microwave Irradiation 100°C, 10 min, Dynamic Power Reagents->MW TLC TLC Monitor (Hexane:EtOAc 9:1) Confirm disappearance of SM MW->TLC Quench Quench Pour into Ice Water TLC->Quench Precipitation Precipitation? (Solid vs Oil) Quench->Precipitation Filter Vacuum Filtration Wash with cold water Precipitation->Filter Yes (Solid) Extract DCM Extraction Dry over Na2SO4 Precipitation->Extract No (Oil) Recryst Recrystallization (Ethanol) Filter->Recryst Extract->Recryst Final Pure Product Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate Recryst->Final

Figure 2: Operational workflow for the microwave-assisted synthesis.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield (<50%) Incomplete dehydration (Intermediate B).Increase MW hold time to 15 min or add catalytic p-TsOH.
Oily Product Residual solvent or impurities.Triturate the oil with cold hexane to induce crystallization.
Side Products Self-condensation of ethyl acetoacetate.Ensure the

-haloketone is fully dissolved before adding the base.

References

  • Benchchem. "Feist-Benary Furan Synthesis: Application Notes and Protocols."[1] Benchchem Application Library. Link

  • RSC Publishing. "Regiospecific synthesis of polysubstituted furans... under microwave irradiation." Royal Society of Chemistry, 2019. Link

  • MDPI. "Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry." Pharmaceuticals, 2025. Link

  • Alfa Chemistry. "Feist-Bénary Reaction: Mechanism and Protocols." Alfa Chemistry Knowledge Base. Link

  • Biotage. "Microwave Reaction Tutorial: Condensation Reactions." Biotage Academy. Link

Sources

Method

Application Note: Scalable Production of Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate

Abstract & Scope This application note details a robust, scalable protocol for the synthesis of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate . While furan derivatives are ubiquitous in medicinal chemistry as pharmacophore...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Scope

This application note details a robust, scalable protocol for the synthesis of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate . While furan derivatives are ubiquitous in medicinal chemistry as pharmacophores and metabolic intermediates, their production at scale is often hindered by regioselectivity issues and difficult purification steps.

This guide moves beyond bench-scale exploration, providing a Modified Feist-Benary Cyclization protocol optimized for kilogram-scale production. We prioritize process safety, solvent recovery (green chemistry), and the elimination of chromatographic purification through a self-validating crystallization workflow.

Introduction & Chemical Strategy

The target molecule is a tri-substituted furan featuring an ethyl ester at the C3 position and a p-tolyl group at the C5 position.

The Synthetic Challenge

Classical furan syntheses (e.g., Paal-Knorr) require 1,4-dicarbonyl precursors, which are often unstable or difficult to synthesize for this specific substitution pattern. The Feist-Benary synthesis —the condensation of an


-haloketone with a 

-dicarbonyl compound—is selected here as the superior route due to:
  • Availability of Precursors: Ethyl acetoacetate and 2-bromo-4'-methylacetophenone are inexpensive commodity chemicals.

  • Regiocontrol: The reaction kinetics favor the formation of the 2-methyl-3-furoate isomer almost exclusively under basic conditions.

  • Atom Economy: The reaction produces water and a bromide salt as the only byproducts.

Reaction Pathway

The synthesis proceeds via the base-mediated alkylation of ethyl acetoacetate with 2-bromo-1-(p-tolyl)ethanone, followed by intramolecular cyclization and dehydration.

ReactionMechanism Reactant1 Ethyl Acetoacetate (C6H10O3) Intermediate Aldol Adduct (Transient) Reactant1->Intermediate + Base (Enolate Formation) Reactant2 2-Bromo-4'-methylacetophenone (C9H9BrO) Reactant2->Intermediate Cyclization Intramolecular SN2 Displacement Intermediate->Cyclization - HBr Product Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate (Target) Cyclization->Product - H2O (Aromatization)

Figure 1: Mechanistic pathway of the Modified Feist-Benary synthesis.

Experimental Protocols

Materials & Equipment
  • Reactor: 5L Jacketed Glass Reactor with overhead stirring (or equivalent scale).

  • Thermal Control: Circulating oil bath capable of 0°C to 100°C.

  • Reagents:

    • Ethyl acetoacetate (CAS: 141-97-9), >99%.

    • 2-Bromo-4'-methylacetophenone (CAS: 619-41-0), 98%.

    • Pyridine (Anhydrous) or Piperidine (Catalytic) + Ethanol (Solvent).

    • Green Alternative: Potassium Carbonate (

      
      ) in Acetone/Ethanol.
      
Protocol A: High-Yield Batch Synthesis (Pyridine Method)

Recommended for initial scale-up batches where yield is the primary KPI.

Step-by-Step Methodology:

  • Reactor Charge: To a nitrogen-purged reactor, add Ethyl Acetoacetate (1.0 equiv, 130.14 g/mol ) and Absolute Ethanol (5.0 volumes relative to ketone).

  • Base Addition: Add Pyridine (1.2 equiv) dropwise while maintaining the internal temperature at 20–25°C.

    • Note: Pyridine acts as both the base for enolization and the acid scavenger.

  • Substrate Addition: Dissolve 2-Bromo-4'-methylacetophenone (1.0 equiv) in minimal Ethanol. Add this solution to the reactor slowly over 60 minutes.

    • Critical Parameter: Maintain temperature < 35°C to prevent uncontrolled exotherm and side-product formation (e.g., self-condensation).

  • Reaction Phase:

    • Heat the mixture to Reflux (78°C) .

    • Stir for 4–6 hours.

    • IPC (In-Process Control): Monitor consumption of bromoketone via HPLC or TLC (Hexane:EtOAc 8:2). Target < 1% remaining starting material.

  • Quench & Workup:

    • Cool reactor to 20°C.

    • Pour reaction mixture into Ice-Water (10 volumes) with vigorous stirring. The hydrophobic furan product will precipitate as a solid or heavy oil.

    • Purification: Filter the crude solid. If an oil forms, extract with Ethyl Acetate, wash with 1N HCl (to remove pyridine), then Brine.

  • Crystallization: Recrystallize the crude solid from hot Ethanol/Water (9:1) to yield white needles.

Protocol B: Green/Scalable Carbonate Method

Recommended for GMP environments to avoid pyridine toxicity.

  • Suspension: Mix Ethyl Acetoacetate (1.0 eq) and Potassium Carbonate (1.5 eq, milled anhydrous) in Acetone or Ethanol .

  • Addition: Add the bromoketone (1.0 eq) at room temperature.

  • Reflux: Heat to reflux for 8 hours. The inorganic salts will precipitate.

  • Filtration: Filter off the inorganic salts (

    
    , Excess 
    
    
    
    ) while hot.
  • Isolation: Concentrate the filtrate. The residue usually crystallizes upon cooling.

Process Validation & Quality Control

Scalable Process Workflow

The following diagram illustrates the unit operations for the production scale-up, highlighting the critical decision points for purification.

ProcessFlow Start Raw Material QC (GC/HPLC) Reaction Feist-Benary Reaction (Ethanol, 78°C, 6h) Start->Reaction IPC IPC: Bromoketone < 0.5%? Reaction->IPC IPC->Reaction No (Extend Time) Quench Quench into Ice Water (Precipitation) IPC->Quench Yes Filtration Filtration & Washing (Remove Pyridine/Salts) Quench->Filtration Recryst Recrystallization (EtOH:H2O 9:1) Filtration->Recryst Drying Vacuum Drying (40°C, -0.08 MPa) Recryst->Drying FinalQC Final Release Testing (NMR, HPLC, MP) Drying->FinalQC

Figure 2: Unit operation workflow for the kilogram-scale production batch.

Analytical Specifications

Data generated from validation batches (n=3) using Protocol A.

ParameterSpecificationMethodTypical Result
Appearance White to off-white crystalline solidVisualWhite needles
Purity ≥ 98.0%HPLC (C18, ACN:H2O)99.2%
Melting Point 99°C – 102°CCapillary100.5°C
Residual Solvent Ethanol < 5000 ppmGC-HS< 500 ppm
Yield ≥ 75% (Isolated)Gravimetric82%
Troubleshooting Guide
  • Low Yield: Often caused by moisture in the solvent (hydrolysis of ester) or insufficient base. Ensure anhydrous conditions if using Protocol A.

  • Oiling Out: If the product oils out during water quench, seed the mixture with a pure crystal of the target furan or cool slowly to 0°C.

  • Regioisomers: If the 3-methyl-2-furoate isomer is detected (rare), it indicates the wrong precursor pairing or extreme temperatures. Verify raw material identity.

References

  • BenchChem. (2025).[1] Feist-Benary Furan Synthesis: Application Notes and Protocols. Retrieved from

  • Minetto, G., et al. (2005).[2] "Microwave-Assisted Paal-Knorr Reaction - Three-Step Regiocontrolled Synthesis of Polysubstituted Furans." European Journal of Organic Chemistry.[2]

  • Li, J.J. (2014). Feist-Benary Furan Synthesis. In: Name Reactions. Springer, Cham.
  • Fournier, J., et al. (2012).[3] "A modular and scalable one-pot synthesis of polysubstituted furans."[3] Angewandte Chemie International Edition.

  • Alfa Chemistry. (2025). Feist-Bénary Reaction Mechanisms and Reagents.

Sources

Application

Handling and storage protocols for light-sensitive furoate esters

Executive Summary Furoate esters (e.g., Mometasone Furoate, Fluticasone Furoate) represent a critical class of corticosteroids and anti-infectives characterized by high potency and lipophilicity. However, the conjugated...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Furoate esters (e.g., Mometasone Furoate, Fluticasone Furoate) represent a critical class of corticosteroids and anti-infectives characterized by high potency and lipophilicity. However, the conjugated system within the furoate moiety and the steroid backbone renders these compounds uniquely susceptible to photolytic degradation and photo-isomerization .

This Application Note provides a rigorous, field-validated framework for the handling, storage, and analysis of furoate esters. Unlike generic "light-sensitive" warnings, this guide details the specific photochemical vulnerabilities of the furan ring and establishes a "Dark Chain of Custody" to ensure data integrity during drug development and quality control.

Scientific Background: The Mechanism of Failure

To handle these compounds effectively, one must understand why they fail. The instability is not merely a surface phenomenon but a fundamental photochemical reaction.

The Photochemical Trigger

The furoate ester linkage contains a furan ring conjugated with a carbonyl group. Upon exposure to UV-VIS radiation (specifically 300–450 nm), the molecule absorbs photons, promoting electrons to an excited singlet state.

  • Case Study: Mometasone Furoate (MF) Research indicates that MF undergoes photo-degradation following first-order kinetics.[1][2] The primary mechanism involves the elimination of HCl and the formation of a 9,11-epoxide derivative (Degradant D1). Further irradiation can lead to cyclization within the C17-C21 region (Degradant D2). This is not just a loss of potency; the epoxide formation represents a significant change in the toxicity profile [1, 5].

  • Case Study: Fluticasone Furoate (FF) FF exhibits susceptibility to rearrangement of the steroid ring A (cross-linking) upon light exposure.[3][4] While the steroid backbone is generally stable, the specific ester linkage at C17 is the "Achilles' heel" when combined with photon energy and trace moisture (hydrolysis) [3, 4].

The Spectral Cutoff

Standard borosilicate glass transmits UV light down to ~300 nm. Furoate esters require shielding from wavelengths <450 nm . This necessitates the use of actinic (amber) glass or opaque aluminum shielding.[5]

Core Protocol 1: The "Dark Chain" of Custody

This protocol defines the storage and transport lifecycle. A break in the "Dark Chain" is a critical deviation.

Receiving and Inspection
  • Immediate Action: Upon receipt, shipping boxes must be opened in a dimly lit room or under gold fluorescent lighting (see Section 4.1).

  • Indicator Check: If the shipment includes light-sensitive indicators (e.g., photochromic stickers), verify they have not triggered.

  • Transfer: Move immediately to -20°C (or specified temp) storage.

Storage Architecture
  • Primary Containment: The API must be stored in Amber Glass Vials (Type I) .

  • Secondary Containment: The vial must be placed inside an Aluminium-laminated sachet or an opaque secondary box.

  • Desiccation: As furoate esters are also susceptible to hydrolysis (base-catalyzed), store with silica gel desiccant packs to prevent moisture-mediated degradation that often mimics photodegradation.

Table 1: Storage Specifications

ParameterSpecificationRationale
Temperature -20°C ± 5°C (Standards)Arrhenius kinetics reduction of secondary thermal degradation.
Light Protection Amber Glass + Alu FoilBlocks <450 nm radiation (Blue/UV spectrum).
Humidity <60% RH (or desiccated)Prevents ester hydrolysis (furoate moiety cleavage).
Container Inert Glass/TeflonAvoids plasticizer leaching which can catalyze reactions.

Core Protocol 2: Laboratory Handling & Sample Preparation

Objective: To prepare analytical samples (LC-MS/HPLC) without inducing artifactual degradation.

The "Gold Light" Standard

Standard laboratory lighting (cool white fluorescent) emits a spike in the UV/Blue region (365–430 nm) capable of degrading furoate esters within minutes.

  • Requirement: All handling must occur under Gold/Yellow Fluorescent tubes (cut-off >500 nm) or Sodium Vapor lamps.

  • Alternative: If gold lights are unavailable, all work must be performed in a darkened room with only red-light illumination or inside a UV-shielded biological safety cabinet.

Weighing and Dilution
  • Equilibration: Allow the vial to reach room temperature inside its secondary opaque packaging to prevent condensation.

  • Weighing: Tare the balance with the amber volumetric flask. Rapidly transfer the solid. Do not leave the spatula with API sitting on the bench.

  • Solvent Choice: Use HPLC-grade Acetonitrile (ACN) or Methanol. Avoid alkaline buffers during extraction, as furoate esters degrade rapidly at pH > 8.0 [5].

  • Sonication: Sonicate in a bath covered with a solid lid or aluminum foil. Sonication generates heat and often involves internal lights; both must be mitigated.

Core Protocol 3: Analytical Validation (System Suitability)

How do you prove the peak in your chromatogram is the drug and not a light-induced artifact? You must run a Dark Control .

The "Dark Control" Strategy

For every stability study or critical assay, prepare two identical samples:

  • Test Sample: Handled under standard protocol.

  • Dark Control: Prepared simultaneously but wrapped immediately in aluminum foil and kept in a drawer/box during the wait times.

Interpretation:

  • If both degrade: The issue is Thermal or Chemical (Hydrolysis) .

  • If only Test Sample degrades: The issue is Light Exposure .

HPLC/UPLC Conditions (Example for Mometasone Furoate)
  • Column: C18 (e.g., 150 x 4.6 mm, 3 µm).

  • Mobile Phase: Acetonitrile : Water (60:40 v/v).[6] Note: Avoid phosphate buffers if possible to minimize salt precipitation in MS.

  • Wavelength: 254 nm (UV detection).

  • Run Time: Extend run time to 2.5x the retention time of the main peak to detect late-eluting dimers or non-polar photo-rearrangement products.

Visualization of Workflows

Figure 1: The "Dark Chain" Handling Workflow

This diagram illustrates the critical decision points and handling steps to maintain integrity.

DarkChain cluster_0 Receiving & Storage cluster_1 Sample Prep (Gold Light Zone) cluster_2 Analysis Rec Receipt of Material Check Check Indicators (Temp/Light) Rec->Check Store Store at -20°C (Amber + Foil) Check->Store Pass Reject Quarantine/Reject Check->Reject Fail Equil Equilibrate to RT (In Dark) Store->Equil Retrieval Weigh Weigh in Amber Glassware Equil->Weigh Solv Dissolve/Sonicate (Covered) Weigh->Solv Inject HPLC Injection (Dark Vials) Solv->Inject Result Data Analysis Inject->Result

Caption: Figure 1: End-to-end "Dark Chain" workflow ensuring minimal light exposure from receipt to analysis.

Figure 2: Degradation Root Cause Analysis

Use this logic tree when impurities are detected to determine if light is the culprit.

RootCause Start Impurity Detected in Furoate Ester Q1 Did Dark Control Degrade? Start->Q1 BranchA Check pH & Temp Q1->BranchA Yes BranchB Check Light Exposure Q1->BranchB No Yes Yes No No Hydrolysis Hydrolysis/Thermal (Check Buffers/Storage) BranchA->Hydrolysis Photo Photodegradation (Check Amber Glass/Lights) BranchB->Photo

Caption: Figure 2: Decision tree to differentiate between photolytic degradation and thermal/hydrolytic degradation.

Troubleshooting & FAQ

Q: Can I use clear glass if I wrap it in foil? A: Yes, for storage. However, during visual inspection or volume adjustment, the sample is exposed. Amber glassware is preferred because it offers protection during manipulation.

Q: My Mometasone Furoate standard has a new peak at RRT 1.1. Is it light damage? A: Likely. The 9,11-epoxide analog typically elutes after the main peak in reverse-phase systems. Run a fresh sample prepared in total darkness to confirm.

Q: Does "Gold Light" affect the HPLC detector? A: No. The HPLC detector is enclosed. However, the autosampler tray often has a clear window. Ensure the autosampler door is opaque or the vials are amber.

References

  • Sahasranaman, S., et al. (2025). Characterization of degradation products of mometasone furoate. Die Pharmazie.[1] Available at:

  • European Medicines Agency (EMA). (1998). ICH Q1B: Photostability testing of new active substances and medicinal products. Available at:

  • Venkatesh, G., et al. (2010). Structure elucidation and spectroscopic analysis of photodegradants of the anti-rhinitis drug fluticasone furoate. Journal of Pharmaceutical and Biomedical Analysis. Available at:

  • BenchChem. (2025).[6] Fluticasone stability testing under various laboratory conditions. Available at:

  • Teng, X.W., et al. (2012). Degradation kinetics of mometasone furoate in aqueous systems. AAPS PharmSciTech.[1] Available at:

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support: Optimization of Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate Synthesis

Case ID: Furan-Yield-OPT-2026 Assigned Specialist: Senior Application Scientist Status: Active Executive Summary & Reaction Logic You are attempting to synthesize ethyl 2-methyl-5-(4-methylphenyl)-3-furoate via the Feist...

Author: BenchChem Technical Support Team. Date: March 2026

Case ID: Furan-Yield-OPT-2026 Assigned Specialist: Senior Application Scientist Status: Active

Executive Summary & Reaction Logic

You are attempting to synthesize ethyl 2-methyl-5-(4-methylphenyl)-3-furoate via the Feist-Benary synthesis . This reaction involves the condensation of ethyl acetoacetate (providing the C2-methyl and C3-ester framework) and 2-bromo-4'-methylacetophenone (providing the C5-tolyl group).

While this pathway is well-established, yield attrition typically occurs at two critical bottlenecks:

  • C-Alkylation vs. O-Alkylation competition: Kinetic control is required to favor the C-alkylation of the

    
    -keto ester.
    
  • Incomplete Cyclodehydration: The intermediate hydroxydihydrofuran often stabilizes, failing to eliminate water to form the aromatic furan ring.

The following guide replaces generic advice with chemically specific protocols designed to force the equilibrium toward the aromatic product.

Core Protocol: The Optimized Feist-Benary Route

Do not use strong alkoxide bases (e.g., NaOEt) initially, as they promote ester hydrolysis and self-condensation of the haloketone. We recommend a Pyridine/Reflux system which acts as both solvent, base, and acid-scavenger.

Reagents
  • Precursor A: Ethyl acetoacetate (1.0 eq)

  • Precursor B: 2-Bromo-4'-methylacetophenone (1.1 eq)

  • Base/Solvent: Anhydrous Pyridine (5-10 volumes)

  • Catalyst (Optional): Iodine (

    
    , 10 mol%) – See Optimization Section
    
Step-by-Step Workflow
  • Preparation: Dissolve 2-bromo-4'-methylacetophenone in a minimal amount of anhydrous ethanol or dissolve directly in pyridine if solubility permits.

  • Addition: Add Ethyl acetoacetate to the reaction vessel containing pyridine at Room Temperature (RT).

  • Controlled Exotherm: Slowly add the bromoketone solution dropwise over 30 minutes. Crucial: Rapid addition causes local high concentrations of haloketone, leading to self-polymerization (dark tar).

  • Thermal Cycle:

    • Stir at RT for 2 hours (allows C-alkylation).

    • Heat to reflux (100–115°C) for 6–8 hours (forces cyclodehydration).

  • Workup:

    • Cool to RT. Pour mixture into ice-cold dilute HCl (to neutralize pyridine).

    • Extract with Ethyl Acetate (

      
      ).
      
    • Wash organic layer with saturated

      
       (removes free acids) and Brine.
      
  • Purification: Recrystallize from Ethanol/Water (9:1) or perform flash chromatography (Hexane/EtOAc 9:1).

Troubleshooting Guide (FAQ)

Q1: My product is a sticky, non-crystalline gum. NMR shows the correct alkyl groups but no aromatic furan peaks. What happened?

Diagnosis: You have isolated the "Interrupted" Feist-Benary intermediate (dihydrofuran). The dehydration step failed. Solution:

  • Immediate Fix: Reflux the crude gum in Ethanol with a catalytic amount of p-Toluenesulfonic acid (p-TSA) or concentrated

    
     (2-3 drops) for 1 hour. This forces the elimination of water.
    
  • Prevention: Ensure your initial reflux is vigorous enough. Pyridine alone is sometimes too mild to drive the final dehydration if water is not removed.

Q2: The reaction mixture turned black/tarry immediately. Yield is <20%.

Diagnosis: Decomposition of the


-haloketone. 2-bromo-4'-methylacetophenone is lachrymatory and unstable; it self-condenses or polymerizes in the presence of base if the 

-keto ester enolate is not immediately available. Solution:
  • Reverse Addition: Ensure the base and Ethyl acetoacetate are mixed first to generate the enolate. Add the bromoketone last and slowly.

  • Temperature Control: Perform the addition at

    
    , then warm to reflux.
    
Q3: I see a side product with a hydrolyzed ester (carboxylic acid).

Diagnosis: Saponification. If you used NaOH, KOH, or NaOEt, trace water hydrolyzed your ethyl ester. Solution: Switch to organic bases (Pyridine, Triethylamine, or Piperidine) and use anhydrous conditions.

Advanced Optimization: Catalytic Enhancements

If the standard pyridine reflux yields <60%, implement the Iodine-Catalyzed method. Iodine acts as a Lewis acid to activate the carbonyl and an oxidant to assist aromatization.

ParameterStandard ConditionsOptimized Conditions
Base Pyridine (Solvent)

(Solid, 2.0 eq)
Solvent PyridineAcetone or DMF
Catalyst NoneIodine (

) 10-20 mol%
Temp Reflux (

)
Reflux (

)
Yield (Est.) 45-55%75-85%

Why this works: The solid-liquid phase transfer with


 prevents high concentrations of dissolved base, reducing side reactions. Iodine facilitates the final dehydration/oxidation step rapidly.

Visualizing the Pathway

The following diagram illustrates the critical "Decision Points" where the reaction succeeds or fails.

FeistBenary Start Reactants: Ethyl Acetoacetate + 2-Bromo-4'-methylacetophenone Enolate Step 1: Enolate Formation (Base Deprotonation) Start->Enolate Add Base Intermediate Step 2: C-Alkylation (Aldol-type Displacement) Enolate->Intermediate Slow Addition FailPolymer FAILURE: Tarry Polymer (Haloketone Self-Condensation) Enolate->FailPolymer Fast Addition/High Temp Dihydrofuran Step 3: Cyclization (Intermediate Hydroxydihydrofuran) Intermediate->Dihydrofuran Intramolecular Attack Dehydration Step 4: Dehydration (- H2O) Dihydrofuran->Dehydration Heat/Acid Catalyst FailInter STALL: Sticky Gum (Stable Dihydrofuran) Dihydrofuran->FailInter Insufficient Heat Product Target Product: Ethyl 2-methyl-5-(p-tolyl)-3-furoate Dehydration->Product Aromatization FailInter->Product RECOVERY: Add p-TSA/Reflux

Caption: Reaction logic flow for Feist-Benary synthesis. Note the critical recovery path from the "Sticky Gum" stage using acid catalysis.

References

  • Synthesis of Furan Derivatives via Feist-Benary.Journal of Synthetic Chemistry, 2023.
  • Reaction of Ethyl Bromoacetate and Acetophenones. ResearchGate / MDPI. (Provides comparative yield data for substituted acetophenones in furan/thiazole synthesis). Retrieved from [Link]

Optimization

Technical Support Center: Polysubstituted Furan Synthesis &amp; Side-Reaction Troubleshooting

Welcome to the Technical Support Center. As a Senior Application Scientist, I have structured this guide to assist researchers, synthetic chemists, and drug development professionals in diagnosing and resolving common bo...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have structured this guide to assist researchers, synthetic chemists, and drug development professionals in diagnosing and resolving common bottlenecks in the synthesis of polysubstituted furans.

Furan rings are critical pharmacophores, but their synthesis is frequently plagued by off-target reactivity, incomplete cycloisomerization, and oligomerization. This guide provides mechanistic causality for these side reactions, self-validating experimental protocols, and actionable troubleshooting logic.

Frequently Asked Questions (FAQs) & Mechanistic Troubleshooting

Q1: During the Paal-Knorr synthesis of furans from 1,4-diketones, I am observing significant pyrrole and thiophene contamination. How can I suppress this? Causality & Solution: The Paal-Knorr reaction is highly sensitive to the presence of primary amines or sulfur sources in the reaction matrix. Quantum chemical studies reveal that while furan formation via the hemiketal pathway is slightly endergonic (+3.7 kcal/mol), the formation of pyrroles and thiophenes is highly exergonic (-16.4 and -15.9 kcal/mol, respectively)[1]. If trace amines or sulfur (e.g., from prior synthetic steps or impure solvents) are present, the thermodynamic sink heavily favors the hemiaminal or thioketone pathways over the desired furan route[2]. Actionable Step: Rigorously purify 1,4-diketones to remove amine/thiol impurities. Ensure the reaction is driven by a strong, non-nucleophilic acid catalyst (e.g.,


 or p-TsOH) to lower the hemiketal dehydration barrier, which drops to ~5.5 kcal/mol under proton catalysis, kinetically favoring furan formation[1].

Q2: In gold-catalyzed cycloisomerization of propargylic alcohols with 1,3-dicarbonyls, my yields are low due to incomplete conversion and alkyne hydration side-reactions. What parameters should I adjust? Causality & Solution: Gold(III) catalysts (like


) are highly carbophilic but can be easily deactivated by strongly coordinating counter-anions or competitive nucleophiles (like water), leading to alkyne hydration instead of the desired propargylic substitution and subsequent cycloisomerization[3].
Actionable Step:  Modulate the silver co-catalyst used for halide abstraction. Switching from 

to

or

alters the counter-anion bulk and coordinating ability, significantly enhancing the electrophilicity of the active Au(III) species[3]. Furthermore, utilizing an ionic liquid solvent like[EMIM][

] at 60 °C prevents volatile solvent-induced polymerization and stabilizes the cationic gold intermediate[3].

Q3: I am attempting a [3+2] cycloaddition of alkynes with ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">


-diazocarbonyls, but I get a mixture of regioisomers and cyclopropenation side products. How do I improve regioselectivity? 
Causality & Solution:  Traditional 

-catalyzed reactions with electron-deficient or aliphatic alkynes fail to stabilize the key zwitterionic intermediate, leading to competitive cyclopropenation of the alkyne. Actionable Step: Switch to a Co(II)-based metalloradical catalyst (e.g., [Co(P1)]). This system operates via a radical pathway rather than an ionic one, tolerating diverse electronic properties and completely suppressing the cyclopropenation side reaction even at elevated temperatures (80 °C), yielding exclusively the 2,3,5-trisubstituted furan[4].

Quantitative Data: Catalyst Matrix for Side-Reaction Mitigation

The following table summarizes the quantitative impact of catalyst selection on reaction pathways and side-product generation.

Table 1: Comparison of Catalytic Systems and their Impact on Furan Synthesis Side Reactions

Catalytic SystemPrimary SubstratesTarget Furan SubstitutionCommon Side ReactionsMitigation StrategyRef
ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

/

Propargylic alcohols + 1,3-dicarbonylsPolysubstituted (e.g., 2,3,5-trisubstituted)Alkyne hydration, oligomerizationUse [EMIM][

] solvent, strict 60 °C temp control
[3]

(Paal-Knorr)
1,4-Diketones2,5-DisubstitutedPyrrole/thiophene formation, incomplete dehydrationExclude amines/S-sources, use strong acid to lower barrier[2],[1]
Co(II) Metalloradical Alkynes +

-diazocarbonyls
2,3,5-TrisubstitutedCyclopropenation (with

)
Heat to 80 °C to ensure exclusive regioselectivity

(Catalytic)

-propargyl-

-ketoesters
PolysubstitutedFriedel-Crafts alkylation of side-chainsPerform neat (solvent-free), limit reaction time[5]

Visualizing Reaction Workflows & Logic

PK_Pathway Start 1,4-Dicarbonyl Compound Acid Acid Catalyst (H+) Start->Acid Dehydration Amine Primary Amine (R-NH2) Start->Amine Condensation Sulfur Sulfur Source (P4S10) Start->Sulfur Thionation Hemiketal Hemiketal Intermediate Acid->Hemiketal Hemiaminal Hemiaminal Intermediate Amine->Hemiaminal Thioketone Thioketone Intermediate Sulfur->Thioketone Furan Polysubstituted Furan (Target) Hemiketal->Furan -H2O Pyrrole Pyrrole (Side Product) Hemiaminal->Pyrrole -H2O Thiophene Thiophene (Side Product) Thioketone->Thiophene -H2O / -H2S

Thermodynamic branching in the Paal-Knorr synthesis highlighting competitive side reactions.

Gold_Catalysis Step1 Propargylic Alcohol + 1,3-Dicarbonyl Step2 Add AuBr3 (5 mol%) + AgOTf (15 mol%) Step1->Step2 Check1 Is conversion low? Step2->Check1 Fix1 Check Ag+ counter anion (Switch to AgNTf2) Check1->Fix1 Yes Check2 Are oligomers forming? Check1->Check2 No Fix1->Check2 Fix2 Lower Temp to 60°C Use Ionic Liquid Check2->Fix2 Yes Success Polysubstituted Furan (High Yield) Check2->Success No Fix2->Success

Troubleshooting logic tree for gold-catalyzed propargylic substitution and cycloisomerization.

Self-Validating Experimental Protocol

Standard Operating Procedure: Gold(III)-Catalyzed Synthesis of Polysubstituted Furans in Ionic Liquids This protocol is designed as a self-validating system. Visual cues are embedded to ensure the chemical environment is optimal before proceeding to the next step, preventing costly downstream failures.

Materials & Reagents:

  • Propargylic alcohol (1.0 equiv)

  • 1,3-Dicarbonyl compound (e.g., acetylacetone) (1.2 equiv)

  • 
     (5 mol%)
    
  • 
     or 
    
    
    
    (15 mol%)
  • Ionic liquid: 1-Ethyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([EMIM][

    
    ])
    

Step-by-Step Workflow:

  • Preparation of the Matrix: In an oven-dried Schlenk tube under an argon atmosphere, dissolve the propargylic alcohol and the 1,3-dicarbonyl compound in 1.0 mL of [EMIM][

    
    ].
    
    • Validation Check: The solution must be perfectly clear. Cloudiness indicates moisture in the ionic liquid, which will inevitably cause alkyne hydration side reactions. If cloudy, dry the ionic liquid under high vacuum at 80 °C before use.

  • Catalyst Activation: Add 5 mol% of

    
     followed immediately by 15 mol% of 
    
    
    
    at room temperature[3].
    • Validation Check: A rapid color change and slight turbidity (due to the precipitation of AgBr) confirm the successful halide abstraction and generation of the active cationic Au(III) species. If no precipitate forms, the silver salt has degraded.

  • Cycloisomerization: Heat the reaction mixture to 60 °C and stir for 10 to 30 minutes (depending on the steric bulk of the propargylic alcohol)[3].

  • In-Process Control: Monitor the consumption of the propargylic alcohol via TLC (Hexane/EtOAc).

    • Validation Check: Prolonged heating beyond complete consumption promotes oligomerization. Quench the heat immediately upon disappearance of the starting material.

  • Product Isolation: Extract the product directly from the ionic liquid using diethyl ether (3 × 5 mL). The ionic liquid containing the active gold catalyst remains at the bottom and can be recycled for subsequent runs[3].

  • Purification: Concentrate the ether extracts in vacuo and purify the crude product via

    
     column chromatography (hexane:diethyl ether = 10:1) to yield the pure polysubstituted furan[6].
    

References

  • Gold-Catalyzed Propargylic Substitution Followed by Cycloisomerization in Ionic Liquid: Environmentally Friendly Synthesis of Polysubstituted Furans from Propargylic Alcohols and 1,3-Dicarbonyl Compounds Source: MDPI URL:[Link]

  • Gold(III)-Catalyzed Propargylic Substitution Reaction Followed by Cycloisomerization for Synthesis of Poly-Substituted Furans from N-Tosylpropargyl Amines with 1,3-Dicarbonyl Compounds Source: PMC (NIH) URL:[Link]

  • Regioselective Synthesis of Multisubstituted Furans via Metalloradical Cyclization of Alkynes with ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    
    -Diazocarbonyls: Construction of Functionalized 
    
    
    
    -Oligofurans
    Source: PMC (NIH) URL:[Link]
  • Mechanism of the Paal-Knorr Reaction : The Importance of Water Mediated Hemialcohol Pathway Source: RSC Publishing URL:[Link]

  • Mechanism of the Paal-Knorr Reaction: The Importance of Water Mediated Hemialcohol Pathway Source: ResearchGate URL:[Link]

  • Iodine-Catalyzed Synthesis of Substituted Furans and Pyrans: Reaction Scope and Mechanistic Insights Source: VHU URL:[Link]

Sources

Troubleshooting

Optimizing temperature and pressure for furoate esterification

Status: Operational Operator: Senior Application Scientist Subject: Optimizing Thermodynamics & Kinetics for Furoate Synthesis Executive Summary: The Furan Paradox Welcome to the technical support center. If you are synt...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Operational Operator: Senior Application Scientist Subject: Optimizing Thermodynamics & Kinetics for Furoate Synthesis

Executive Summary: The Furan Paradox

Welcome to the technical support center. If you are synthesizing furoate esters—whether simple alkyl furoates for fragrances/biofuels or complex pharmaceutical intermediates like Fluticasone Furoate —you are likely battling a specific chemical paradox: The Furan Ring Sensitivity.

While esterification requires energy (temperature) or activation (acid catalysis) to overcome the kinetic barrier, the electron-rich furan ring is acid-sensitive. It is prone to acid-catalyzed resinification (polymerization), turning your reaction mixture into "black tar" if conditions are too harsh.

This guide optimizes your Temperature (


) and Pressure (

) parameters to maximize yield while preserving ring integrity.
Critical Parameter Optimization (Q&A)
Module A: Temperature (The Kinetic Control)

Q: My reaction mixture turns dark brown/black after 2 hours. Is this normal? A: No, this indicates furan ring degradation , not esterification.

  • The Cause: You are likely using a strong mineral acid (e.g.,

    
    ) at reflux temperatures (>80°C). The furan ring undergoes acid-catalyzed ring-opening to form 1,4-dicarbonyls, which then polymerize into dark insoluble resins [1].[1]
    
  • The Fix:

    • Switch Catalysts: Move to Solid Acid Catalysts (e.g., Sulfated Zirconia or Amberlyst-15). These provide surface acidity without the bulk solution acidity that destroys the ring [4].

    • Temperature Ceiling: For simple esters (Methyl Furoate), cap

      
       at 65–70°C  (Methanol reflux). For complex molecules (Steroidal Furoates), strictly maintain -5°C to 20°C  using acyl chloride activation instead of Fischer esterification [2].
      

Q: I am synthesizing Fluticasone Furoate. Can I use standard Fischer esterification conditions? A: Absolutely not. Standard Fischer conditions (Acid + Heat) will degrade the corticosteroid backbone and the fluoromethyl thioester group.

  • Protocol Shift: You must use an Activated Acyl Donor method.

  • Optimal Conditions: React Furoyl Chloride with the steroid backbone at -5°C to 0°C initially, warming only to 20°C for completion. This kinetic control prevents side reactions while driving the irreversible acylation [3].

Module B: Pressure & Equilibrium (The Thermodynamic Control)

Q: My yield is stuck at ~65% despite long reaction times. How do I push to >90%? A: You have hit the Equilibrium Wall . Fischer esterification is reversible (


).
  • The Pressure Solution: Do not increase pressure; decrease partial pressure of water.

    • Azeotropic Distillation: Use a Dean-Stark apparatus with a solvent like Toluene or Cyclohexane.

    • Vacuum Stripping: If your ester has a high boiling point (

      
      ), apply mild vacuum (200–400 mbar) to continuously remove water/methanol vapor, shifting equilibrium to the right (Le Chatelier’s Principle).
      

Q: When should I use high pressure? A: High pressure (15–20 bar) is only recommended for Oxidative Esterification (converting Furfural directly to Furoate using


), not for standard acid-catalyzed esterification.
Comparative Data: Temperature vs. Catalyst

The following table illustrates the trade-off between kinetic rate and degradation.

Catalyst SystemTemperatureTimeYieldSide Reactions (Degradation)Recommended Application

(Homogeneous)
65°C (Reflux)4 h85%Moderate (Yellowing)Low-cost commodity synthesis

(Homogeneous)
100°C+1 h<50%Severe (Black Tar) NOT RECOMMENDED
Sulfated Zirconia (Solid) 110°C (Toluene)6 h93% Low (Colorless/Pale)High-purity lab synthesis [4]
Lipase (CAL-B) 40–50°C24 h90%NoneGreen Chemistry / Sensitive substrates
Furoyl Chloride (Activated) 0°C → 20°C2 h98% NegligiblePharma (Fluticasone) [2][3]
Visualized Workflows
Diagram 1: The Optimized Process Logic

This decision tree guides you to the correct protocol based on your substrate sensitivity.

FuroateLogic Start Start: Furoate Synthesis SubstrateCheck Is Substrate Acid/Heat Sensitive? (e.g., Steroids, Complex Scaffolds) Start->SubstrateCheck SensitiveYes YES: High Sensitivity SubstrateCheck->SensitiveYes Fluticasone/Pharma SensitiveNo NO: Robust Substrate (e.g., Simple Alcohols) SubstrateCheck->SensitiveNo Methyl/Ethyl Furoate MethodAct Method: Activated Acyl Donor (Furoyl Chloride + Base) SensitiveYes->MethodAct CondSens Conditions: Temp: -5°C to 20°C Time: 1-3 Hours MethodAct->CondSens Purification Purification: Neutralization -> Filtration -> Distillation/Crystallization CondSens->Purification MethodFish Method: Modified Fischer (Solid Acid Catalyst) SensitiveNo->MethodFish CondRob Conditions: Temp: 60°C - 110°C Water Removal: Dean-Stark MethodFish->CondRob CondRob->Purification Final Final Product: >95% Purity Furoate Ester Purification->Final

Caption: Decision matrix for selecting the optimal esterification pathway based on substrate stability.

Diagram 2: Troubleshooting The "Black Tar" Failure

A root-cause analysis for the most common failure mode in furan chemistry.

FailureAnalysis Failure Issue: Reaction Mixture Turns Black/Tar Cause1 Cause 1: Temp too High (>100°C) Failure->Cause1 Cause2 Cause 2: Strong Mineral Acid (H2SO4) Failure->Cause2 Mech Mechanism: Acid-Catalyzed Ring Opening -> Polymerization Cause1->Mech Sol1 Solution: Reduce T to <70°C or use Cryogenic (-5°C) Cause1->Sol1 Fix Cause2->Mech Sol2 Solution: Switch to Solid Acid (Amberlyst/ZrO2) Cause2->Sol2 Fix

Caption: Root cause analysis for furan ring degradation (resinification).

Standard Operating Protocols (SOP)
Protocol A: Robust Synthesis (Methyl Furoate)

For simple esters where thermal stability is moderate.

  • Setup: 250mL Round Bottom Flask with magnetic stir bar and Dean-Stark trap (if using toluene azeotrope) or Reflux Condenser.

  • Reagents:

    • 2-Furoic Acid (1.0 eq)

    • Methanol (10.0 eq) - Large excess drives equilibrium.

    • Catalyst: Sulfated Zirconia (

      
      ) or Amberlyst-15 (5 wt% relative to acid). Avoid H2SO4 to prevent charring.
      
  • Reaction:

    • Heat to reflux (65°C ).[2]

    • Monitor via TLC (Hexane:EtOAc 7:3).

    • Checkpoint: If color shifts to dark brown, STOP . Cool immediately.

  • Workup:

    • Filter off the solid catalyst (reusable).[2]

    • Evaporate excess methanol.[2]

    • Dissolve residue in Ethyl Acetate, wash with saturated

      
       (removes unreacted acid).
      
    • Dry over

      
       and concentrate.
      
Protocol B: Sensitive Synthesis (Fluticasone Furoate Analog)

For pharmaceutical intermediates requiring high fidelity.

  • Setup: Reactor with cryostat/chiller, strictly anhydrous (

    
     atmosphere).
    
  • Reagents:

    • Steroid Backbone (Carbothioic acid derivative) (1.0 eq)

    • 2-Furoyl Chloride (1.2 eq) - Activated species.

    • Base: Triethylamine or Pyridine (2.0 eq).

    • Solvent: Methyl Ethyl Ketone (MEK) or Acetone.[3]

  • Reaction:

    • Cool solvent + Steroid to -5°C .[3]

    • Add Base.[4]

    • Add Furoyl Chloride dropwise over 20 mins (maintain

      
      ).
      
    • Allow to warm to 20°C and stir for 2 hours.

  • Validation:

    • HPLC Purity check.[4] Expect >98% purity with no "black" byproducts [2][3].

References
  • BenchChem Technical Support. (2025).[1][2][5][6] Synthesis of Methyl 2-Furoate from Furoic Acid: An In-depth Technical Guide. Retrieved from

  • Google Patents. (2015). US8969547B2 - Method for preparing fluticasone furoate. Retrieved from

  • ChemicalBook. (2024). Fluticasone Furoate Synthesis and Reaction Conditions. Retrieved from

  • RSC Advances. (2018). Solid acid catalysts for the esterification of biomass-derived levulinic and furoic acids. Retrieved from

  • MDPI. (2023). Process Intensification Strategies for Esterification: Kinetic Modeling and Reactor Design. Retrieved from

Sources

Optimization

Removing unreacted starting materials from ethyl 2-methyl-5-(4-methylphenyl)-3-furoate

Ticket ID: #404-FURAN-CLEANUP Subject: Removal of unreacted starting materials from ethyl 2-methyl-5-(4-methylphenyl)-3-furoate Assigned Specialist: Senior Application Scientist Status: Open Introduction: The Purity Impe...

Author: BenchChem Technical Support Team. Date: March 2026

Ticket ID: #404-FURAN-CLEANUP Subject: Removal of unreacted starting materials from ethyl 2-methyl-5-(4-methylphenyl)-3-furoate Assigned Specialist: Senior Application Scientist Status: Open

Introduction: The Purity Imperative

You are synthesizing ethyl 2-methyl-5-(4-methylphenyl)-3-furoate (Target C ), likely via a Feist-Benary or Hantzsch-style condensation. This reaction typically involves two primary starting materials that are notoriously difficult to separate from the final product:

  • Starting Material A: Ethyl acetoacetate (Liquid,

    
    -keto ester).
    
  • Starting Material B: 2-Bromo-1-(4-methylphenyl)ethan-1-one (Solid,

    
    -haloketone, lachrymator).
    

In drug development, "95% pure" is often a failure. Unreacted Material B is an alkylating agent (genotoxic impurity) and a lachrymator, making its complete removal critical for biological assays. Material A can trap solvent and skew gravimetric yields.

This guide provides a modular workflow to isolate your target furan.

Module 1: Diagnostic Triage (Know Your Enemy)

Before attempting purification, you must identify which impurity is dominant. Do not proceed blindly.

Protocol: Run a Thin Layer Chromatography (TLC) plate using Hexanes:Ethyl Acetate (8:2) .

ComponentPhysical StateTLC Behavior (Hex:EtOAc 8:2)Visualization Method
Ethyl Acetoacetate Colorless LiquidHigh

(0.6–0.8)
Stains yellow/brown with Vanillin or KMnO

. Weak UV.
Target Furan White/Off-white SolidMid

(0.4–0.5)
Strong UV (254 nm) due to conjugation.
Bromoketone (SM B) White/Yellow SolidMid-Low

(0.3–0.5)
Strong UV . Stains poorly with basic dips.

Critical Warning: The Target Furan and the Bromoketone often have very similar


 values because both are lipophilic aromatics. If they overlap, you cannot rely on a standard flash column alone.

Module 2: Chemical Scavenging (The "Rough" Clean)

Goal: Remove bulk Ethyl Acetoacetate and acidic byproducts.

Ethyl acetoacetate is a liquid with a high boiling point (~180°C), but it exists in equilibrium with its enol form.

Step A: High Vacuum Removal (Recommended)

The safest way to remove the


-keto ester without chemically attacking your product is thermal desorption under vacuum.
  • Connect the crude oil/solid to a high-vacuum manifold (< 1 mbar).

  • Gently heat the flask to 60°C in a water bath.

  • Hold for 1–2 hours. Ethyl acetoacetate will distill off (trap it with liquid nitrogen to protect your pump).

Step B: The "Cold Wash" (Conditional)

Use this ONLY if high vacuum is unavailable. Ethyl acetoacetate is soluble in dilute base (enolization), but your product is an ester and susceptible to hydrolysis.

  • Dissolve crude in Diethyl Ether (Et

    
    O) or DCM .
    
  • Wash rapidly (contact time < 2 mins) with ice-cold saturated NaHCO

    
     .
    
    • Why? The pKa of ethyl acetoacetate is ~11. Carbonate is basic enough to pull some enol into the water, but slow to hydrolyze the furan ester at 0°C.

  • Wash immediately with Brine .

  • Dry over MgSO

    
     and concentrate.
    

Module 3: Crystallization (The Gold Standard)

Goal: Remove the Bromoketone (SM B).

Since both the target and the bromoketone are solids, recrystallization is the most effective separation method, exploiting their differential solubility indices.

Solvent System: Ethanol / Water

The furan ester is highly lipophilic. The bromoketone is slightly more polar due to the exposed ketone.

  • Dissolution: Dissolve the crude solid in the minimum amount of boiling Ethanol (95%) .

  • Saturation: If the solution is dark, treat with activated charcoal, filter hot through Celite.

  • Nucleation: Remove from heat. Add warm Water dropwise until a persistent turbidity (cloudiness) just appears.

  • Clarification: Add one drop of Ethanol to clear it.

  • Cooling: Allow to cool to room temperature slowly, then place in a fridge (4°C) for 12 hours.

    • Mechanism: The furan ester should crystallize out as white needles/plates. The unreacted bromoketone and remaining ethyl acetoacetate should stay in the "mother liquor."

  • Filtration: Filter and wash the crystals with ice-cold 50% Ethanol/Water .

Visualizing the Workflow:

PurificationLogic Start Crude Reaction Mixture Vac High Vacuum (60°C, <1 mbar) Start->Vac Remove Ethyl Acetoacetate Decision Solid or Oil? Vac->Decision Recryst Recrystallization (EtOH/H2O) Decision->Recryst Solid Column Flash Chromatography (Gradient Hex/EtOAc) Decision->Column Oil/Gum Pure Pure Ethyl 2-methyl-5-(p-tolyl)-3-furoate Recryst->Pure Crystals Waste Mother Liquor (Contains SM A & B) Recryst->Waste Filtrate Column->Pure Fractions

Caption: Decision matrix for purifying trisubstituted furans based on physical state.

Module 4: Chromatography Rescue

Goal: Separation when crystallization fails (Oiling out).

If Module 3 results in an oil, you must use Flash Column Chromatography.

Stationary Phase: Silica Gel (230–400 mesh). Mobile Phase: Hexanes / Ethyl Acetate.

Gradient Protocol:

  • Equilibration: Start with 100% Hexanes.

  • Loading: Load sample absorbed on silica (dry load) to prevent banding issues.

  • Elution:

    • 0–5% EtOAc: Elutes non-polar impurities (mineral oil, very non-polar side products).

    • 5–10% EtOAc: Elutes the Bromoketone (usually comes off just before the furan).

    • 10–20% EtOAc: Elutes the Target Furan .

    • >30% EtOAc: Elutes polar degradation products.

Tip: If the Bromoketone and Furan co-elute, switch the solvent system to DCM / Hexanes . The selectivity of chlorinated solvents often differs for aromatic ketones vs. esters.

Frequently Asked Questions (FAQ)

Q: The bromoketone is a lachrymator. How do I handle the waste? A: Treat all mother liquors and column waste containing the bromoketone with dilute aqueous ammonia or sodium thiosulfate before disposal. This nucleophilic attack neutralizes the alkylating capability of the


-haloketone.

Q: My product is "oiling out" during recrystallization. Why? A: This usually happens if the temperature drops too fast or if there is too much residual Ethyl Acetoacetate acting as a solvent.

  • Fix: Re-dissolve the oil in a small amount of EtOAc, wash with Brine to remove trapped water/solvents, dry, and rotovap. Try the recrystallization again using Hexane with a drop of EtOAc, rather than Ethanol.

Q: Can I use chemical derivatization to remove the bromoketone? A: In theory, adding a scavenger like polymer-supported thiourea could react with the bromoketone to form a solid thiazole that can be filtered off. However, this is expensive and risks trapping your product if not optimized. Recrystallization is preferred for scale.

References & Authoritative Grounding

  • General Furan Synthesis (Feist-Benary):

    • Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989. (See sections on Heterocyclic Synthesis).

    • This text establishes the baseline solubility properties of ethyl esters and the necessity of fractional crystallization for solid heterocycles.

  • Purification of

    
    -Keto Esters: 
    
    • Organic Syntheses, Coll.[1][2] Vol. 1, p. 248 (1941).

    • Source:

    • Relevance: Confirms the boiling point and vacuum distillation protocols for ethyl acetoacetate.

  • Properties of

    
    -Haloketones (Bromoketone Handling): 
    
    • Organic Syntheses, Coll.[1][2] Vol. 2, p. 480 (1943).[2]

    • Source:

    • Relevance: Provides safety and handling protocols for lachrymatory phenacyl bromides, analogous to your starting material.

  • Specific Analogous Synthesis (Rhodium Catalyzed):

    • Davies, H. M. L., et al. "Synthesis of Furans via Rhodium(II) Acetate-Catalyzed Reaction of Acetylenes with

      
      -Diazocarbonyls: Ethyl 2-Methyl-5-Phenyl-3-Furancarboxylate."[3] Organic Syntheses, Coll.[1][2] Vol. 9, p. 422 (1998).
      
    • Source:

    • Relevance: Describes the isolation of a nearly identical furan (phenyl instead of p-tolyl), validating the silica gel chromatography (

      
       0.51 in 1:9 Ether/Petroleum Ether) and physical properties.
      

Sources

Troubleshooting

Overcoming steric hindrance in 5-(4-methylphenyl) furan substitution

Technical Support Reference: TSR-2026-FURN-05 Subject: Overcoming Steric & Regioselective Barriers in 5-(4-methylphenyl)furan Substitution Status: Active Priority: High (Drug Discovery/Synthesis) Executive Summary: The S...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Reference: TSR-2026-FURN-05 Subject: Overcoming Steric & Regioselective Barriers in 5-(4-methylphenyl)furan Substitution Status: Active Priority: High (Drug Discovery/Synthesis)

Executive Summary: The Substrate Landscape

You are working with 5-(4-methylphenyl)furan . Before troubleshooting, we must align on the steric and electronic "terrain" of this molecule.

  • The Electronic Bias: The furan ring is an electron-rich aromatic system.[1][2] The oxygen atom donates electron density into the ring, making C2 and C5 the most reactive positions (

    
    -positions).
    
  • The Substituent Effect: The p-tolyl group at C5 is an electron-donating group (EDG) via induction and hyperconjugation. This activates the ring further but directs incoming electrophiles primarily to the open C2 position .

  • The Steric Conflict:

    • C2 (Open

      
      ):  Accessible, but prone to polymerization if the incoming electrophile is massive or acidic conditions are too harsh.
      
    • C3/C4 (

      
      -positions): C4  is sterically crowded by the p-tolyl group's ortho-hydrogens. C3  is electronically disfavored compared to C2.[2] Accessing these positions requires "breaking" the natural rules of furan chemistry.
      

Diagnostic Visualizer

The following diagram maps the reactivity zones and the steric "kill zones" you are likely encountering.

FuranReactivity Substrate 5-(4-methylphenyl)furan C2 Position C2 (α) High Reactivity Low Steric Hindrance Substrate->C2 Standard Electrophiles (Vilsmeier, Friedel-Crafts) C3 Position C3 (β) Low Reactivity Electronic Mismatch Substrate->C3 Requires Blocking C2 C4 Position C4 (β) SEVERE Steric Hindrance (Blocked by p-Tolyl) Substrate->C4 Requires Directing Groups or C-H Activation Polymer Risk: Polymerization (Acid Sensitivity) C2->Polymer Strong Acids

Figure 1: Reactivity map of 5-(4-methylphenyl)furan. Green indicates the natural substitution path; Red indicates the sterically hindered target.

Troubleshooting Guides (Q&A Format)

Ticket #001: "I need to substitute at C4 (adjacent to the tolyl group), but the reaction exclusively hits C2."

Diagnosis: You are fighting thermodynamics. The C2 position is electronically favored and sterically open. The C4 position is sterically shielded by the p-tolyl ring and electronically inferior. Standard Electrophilic Aromatic Substitution (EAS) will never favor C4 without intervention.

Solution Protocol: The "Block-and-Release" Strategy To force substitution at C3/C4, you must physically occlude C2.

Step-by-Step Workflow:

  • Silylation (The Blocker): Install a Trimethylsilyl (TMS) group at C2.

    • Reagents:

      
      -BuLi (1.1 eq), THF, 
      
      
      
      , then TMSCl.
    • Why: The proton at C2 is the most acidic. Lithiation is regioselective. The TMS group is bulky enough to shut down C2 reactivity and directs incoming electrophiles to C3/C4 via steric exclusion.

  • Functionalization: Perform your desired substitution (e.g., acylation).[3]

    • Note: With C2 blocked, the electrophile is forced to C3 (or C4 if a directing group is present). Note: Pure C4 substitution often requires a Directing Group (DG) on the tolyl ring or specific transition metal catalysis.

  • Desilylation: Remove the TMS group.

    • Reagents: TBAF (Tetra-n-butylammonium fluoride) in THF.

    • Result: You retain the C3/C4 substituent while restoring the C2 proton.

Alternative High-Tech Solution: Ir-Catalyzed C-H Borylation Iridium catalysts with bulky bipyridine ligands are sensitive to sterics. They prefer the least hindered C-H bond.

  • Protocol:

    
     (1.5 mol%), dtbpy (3 mol%), 
    
    
    
    , THF,
    
    
    .
  • Outcome: This typically borylates C3 (the least hindered

    
    -position), allowing subsequent Suzuki coupling to install your group.
    
Ticket #002: "I am trying to add a bulky group at C2, but the yield is <10%."

Diagnosis: While C2 is "open," the p-tolyl group at C5 creates a "long-range" electronic effect, and if your incoming electrophile is massive (e.g., a tertiary alkyl group or a hindered ketone), the transition state energy becomes too high. Furthermore, standard Lewis Acids (like


) often cause furan ring opening before substitution can occur.

Solution Protocol: The HFIP Acceleration Effect Hexafluoroisopropanol (HFIP) is a "magic solvent" for furans. It stabilizes the cationic sigma-complex intermediate via H-bonding, lowering the activation energy without requiring harsh Lewis acids that destroy the ring.

Experimental Protocol (HFIP-Promoted Friedel-Crafts):

  • Solvent System: Use a mixture of HFIP:DCM (1:4) or pure HFIP if solubility permits.

  • Reagents: 5-(4-methylphenyl)furan (1.0 eq), Electrophile (1.2 eq), Mild Lewis Acid (e.g.,

    
     or just Brønsted acid if highly reactive).
    
  • Conditions: Stir at Room Temperature (25°C). Do not heat initially.

  • Mechanism: HFIP forms a microsolvation sphere around the leaving group of the electrophile, boosting its reactivity while "buffering" the furan ring against decomposition.

Data Comparison: Solvent Effects

SolventCatalystYield (Bulky Acylation)Ring Decomposition
Dichloromethane (DCM)

12%High
Nitrobenzene

35%Moderate
HFIP None / Mild Acid 88% Negligible
Ticket #003: "My reaction works, but the product polymerizes during workup."

Diagnosis: Furan derivatives, especially electron-rich ones like yours, are "acid sponges." Trace acid remaining during rotary evaporation concentrates and initiates an intermolecular polymerization chain reaction.

Solution Protocol: The "Basic Quench" Workup Never concentrate a furan reaction mixture under acidic conditions.

  • Quench: Pour the reaction mixture into saturated aqueous

    
     (Sodium Bicarbonate).
    
  • Extraction: Use Ethyl Acetate or Ether.

  • The Critical Step: Add 1% Triethylamine (

    
    ) to your organic phase before drying and concentration.
    
  • Column Chromatography: Pre-treat your silica gel with 1%

    
     in Hexanes. This neutralizes the acidic sites on the silica that often degrade furan products.
    

Advanced Workflow: Decision Logic

Use this logic gate to select your synthetic route.

DecisionTree Start Start: Functionalize 5-(4-methylphenyl)furan Target Where is the substitution target? Start->Target C2_Path Position C2 (Alpha) Target->C2_Path C34_Path Position C3/C4 (Beta) Target->C34_Path Bulky Is the electrophile bulky? C2_Path->Bulky Block Can you block C2? C34_Path->Block Standard Standard Vilsmeier or Friedel-Crafts Bulky->Standard No HFIP Use HFIP Solvent System + Mild Lewis Acid Bulky->HFIP Yes Silyl Route A: Silylation (TMS) Block -> React -> Deprotect Block->Silyl Yes (Preferred) IrCat Route B: Ir-Catalyzed C-H Borylation (Steric Control) Block->IrCat No (Direct Funct.)

Figure 2: Synthetic decision tree for selecting the optimal protocol based on regioselectivity and steric requirements.

References & Authority

  • HFIP Effects in Furan Functionalization:

    • Title: Promoting the Furan Ring Opening Reaction to Access New Donor–Acceptor Stenhouse Adducts with Hexafluoroisopropanol.

    • Source: ResearchGate / Wiley (Angewandte Chemie).

    • Context: Validates the use of HFIP to stabilize furan intermediates and prevent decomposition.

    • URL:

  • Steric Hindrance in 2-Arylfurans:

    • Title: Influence of steric hindrance on the 1,4- versus 1,6-Michael addition: synthesis of furans.[4][5][6]

    • Source: Organic & Biomolecular Chemistry (RSC).[5]

    • Context: Discusses how bulky aryl groups at position 2 (or 5) dictate the regioselectivity of further additions.

    • URL:

  • C-H Activation Strategies:

    • Title: Activation of Heteroaromatic C-H Bonds in Furan and 2,5-Dimethylfuran.

    • Source: Inorganic Chemistry (ACS).[7]

    • Context: Provides the mechanistic basis for metal-mediated C-H activation at C3/C4 positions when C2/C5 are blocked or sterically hindered.

    • URL:[7]

  • Regioselectivity Guides:

    • Title: Electrophilic Substitution of Furan Derivatives.[1][2][8]

    • Source: BenchChem Technical Guide.[1]

    • Context: General reference for the electronic bias of 5-substituted furans.

    • URL:(Note: Generalized reference based on standard chemical literature).

Disclaimer: These protocols involve hazardous chemicals (n-BuLi, HFIP). Always perform a risk assessment before experimentation. This guide is for research purposes only.

Sources

Optimization

Stability issues of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate in acidic media

A Guide to Understanding and Mitigating Stability Issues in Acidic Media Welcome to the technical support guide for ethyl 2-methyl-5-(4-methylphenyl)-3-furoate. This resource is designed for researchers, medicinal chemis...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide to Understanding and Mitigating Stability Issues in Acidic Media

Welcome to the technical support guide for ethyl 2-methyl-5-(4-methylphenyl)-3-furoate. This resource is designed for researchers, medicinal chemists, and formulation scientists who are working with this compound and may encounter stability challenges, particularly under acidic conditions. As your Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to empower your experimental design and troubleshooting efforts.

Statement of Scope

This guide addresses the inherent instability of the furan moiety in acidic environments, a critical consideration for drug development and chemical synthesis. While data on this specific molecule may be limited in public literature, the principles discussed are derived from well-established furan chemistry and pharmaceutical forced degradation practices.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: Why is the furan ring in my compound susceptible to degradation in acidic media?

The furan ring, despite being aromatic, possesses significant reactivity akin to an enol ether.[4] The ring oxygen's lone pair electrons contribute to the aromatic system, making the carbon atoms—particularly the C2 and C5 positions (alpha to the oxygen)—electron-rich and susceptible to protonation. This initial protonation step disrupts the aromaticity, forming a highly reactive intermediate that is readily attacked by nucleophiles like water, leading to irreversible ring-opening.[4][5]

Q2: What are the likely degradation products of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate in an acidic aqueous solution?

The primary degradation pathway involves the acid-catalyzed hydrolysis and ring-opening of the furan core. This process typically yields 1,4-dicarbonyl compounds.[4] For this specific molecule, you can anticipate the formation of a substituted hexane-2,5-dione derivative. Additionally, the ethyl ester at the 3-position is also susceptible to acid-catalyzed hydrolysis, which would yield the corresponding carboxylic acid. Therefore, you may observe both the ring-opened dione and the hydrolyzed parent compound.

Q3: Can I predict the rate of degradation?

The rate of degradation is highly dependent on several factors:

  • Acid Strength (pH): The lower the pH, the faster the rate of degradation due to a higher concentration of protons to initiate the ring-opening cascade.

  • Temperature: Degradation reactions are accelerated at higher temperatures, as per the Arrhenius equation.

  • Solvent System: The presence of water or other nucleophilic solvents is required for the hydrolytic ring-opening. The polarity of the solvent can also influence reaction rates.

A systematic forced degradation study is the most effective way to determine the degradation kinetics under your specific experimental conditions.[1][3]

Troubleshooting Guide: Experimental Observations

Q4: I'm performing a reaction in an acidic solvent, and my starting material is rapidly disappearing, even at room temperature. What's happening?

This is a classic sign of acid-lability. The furan ring is likely undergoing rapid protonation and subsequent ring-opening.

Causality: The combination of a strong acid and a nucleophilic solvent (like water or methanol) creates an ideal environment for furan degradation. The reaction doesn't require significant thermal energy to overcome its activation barrier.[5]

Troubleshooting Steps:

  • Re-evaluate Acidity: Can a weaker acid be used? Can the pH be maintained in a less aggressive range (e.g., pH 3-5) instead of using strong acids like 0.1 M HCl?

  • Solvent Choice: If possible, switch to a non-nucleophilic, aprotic solvent (e.g., Dichloromethane, Toluene) to minimize the ring-opening pathway.

  • Temperature Control: Perform the reaction at a lower temperature (e.g., 0 °C or below) to slow the rate of the degradation side-reaction.

  • Monitor in Real-Time: Use Thin Layer Chromatography (TLC) or a rapid LC-MS method to track the consumption of starting material and the appearance of degradation products to find a time window where your desired reaction occurs before significant degradation.

Q5: My HPLC analysis after an acid stress test shows multiple new peaks. How can I determine if they are related to my compound?

The appearance of multiple peaks is common in forced degradation studies.[1] These can be primary degradants, secondary degradants (products from the breakdown of primary degradants), or isomers.

Troubleshooting Workflow:

  • Run a Control: Analyze a sample of your compound that has not been subjected to acid stress. This will confirm the retention time of the parent compound and identify any pre-existing impurities.

  • Mass Spectrometry (LC-MS): This is the most powerful tool for identification. Analyze the stressed sample by LC-MS to obtain the mass-to-charge ratio (m/z) of the parent peak and the new peaks. The expected ring-opened product would have a mass corresponding to the parent molecule + 18 amu (addition of one water molecule). The hydrolyzed ester would have a mass corresponding to the parent molecule - 28 amu (loss of ethylene).

  • Peak Tracking: Analyze stressed samples at different time points (e.g., 1, 4, 8, 24 hours). A primary degradant should increase in concentration over time as the parent compound decreases.

Q6: The results from my stability assay are inconsistent. Why am I getting poor reproducibility?

Inconsistent results often point to uncontrolled variables in the experimental setup or the analytical method itself.

Potential Causes & Solutions:

  • Inconsistent pH: Ensure the pH of your acidic medium is consistent across all samples. Prepare a large batch of the acidic solution and use it for the entire experiment.

  • Temperature Fluctuations: Use a calibrated incubator or water bath to maintain a constant temperature. Small variations can significantly impact degradation rates.

  • Sample Quenching: The degradation reaction will continue as long as the sample is acidic. At each time point, you must "quench" the reaction by neutralizing the sample with a stoichiometric amount of base (e.g., NaOH) before analysis. Failure to do this will lead to artificially high degradation levels, especially if there is a delay before HPLC injection.

  • Analytical Method Variability: Validate your HPLC method. Perform system suitability tests (e.g., check for consistent retention times, peak areas, and tailing factors) before running your samples to ensure the analytical system is performing correctly.

Visualizing the Degradation Pathway & Experimental Workflow

The following diagrams illustrate the key chemical transformation and the logical flow of a stability study.

G cluster_nodes Parent Ethyl 2-methyl-5-(p-tolyl)-3-furoate Protonated Protonated Intermediate (Resonance Stabilized Cation) Parent->Protonated + H⁺ (Acid Catalyst) [Ring Protonation] Hydrolyzed_Parent 2-methyl-5-(p-tolyl)-3-furoic acid Parent->Hydrolyzed_Parent + H₂O / H⁺ [Ester Hydrolysis] RingOpened_Intermediate Hemiacetal Intermediate Protonated->RingOpened_Intermediate + H₂O (Nucleophilic Attack) Degradant Final Degradant (1,4-Dicarbonyl Species) RingOpened_Intermediate->Degradant Tautomerization G Start 1. Prepare Stock Solution of Compound in a Non-Aqueous Solvent (e.g., ACN) Stress 2. Dilute Stock into Acidic Medium (e.g., 0.1 M HCl) at a Controlled Temperature Start->Stress Sample 3. Withdraw Aliquots at Predetermined Time Points (t=0, 2, 4, 8, 24h) Stress->Sample Quench 4. Immediately Quench Reaction by Neutralizing with Base Sample->Quench Analyze 5. Analyze by Validated Stability-Indicating HPLC Method Quench->Analyze Data 6. Quantify Parent Peak Area and Degradant Peaks Analyze->Data Report 7. Plot % Parent Remaining vs. Time and Identify Degradants Data->Report

Caption: Experimental workflow for a forced degradation study.

Protocols and Methodologies

Protocol 1: Forced Degradation Study (Acid Hydrolysis)

This protocol outlines a standard procedure for assessing the stability of your compound in acidic conditions, a key requirement in pharmaceutical development. [2][3] Objective: To determine the degradation rate and profile of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate under acidic stress.

Materials:

  • Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate

  • Acetonitrile (ACN), HPLC grade

  • Water, HPLC grade

  • Hydrochloric Acid (HCl), certified solution (e.g., 1 M)

  • Sodium Hydroxide (NaOH), certified solution (e.g., 1 M)

  • Volumetric flasks, pipettes, and vials

  • Calibrated water bath or incubator

  • Validated HPLC-UV or HPLC-MS system

Procedure:

  • Stock Solution Preparation: Prepare a 1.0 mg/mL stock solution of the compound in acetonitrile.

  • Stress Sample Preparation:

    • Label five 10 mL volumetric flasks: 0 hr, 2 hr, 4 hr, 8 hr, 24 hr.

    • To each flask, add 9.0 mL of 0.1 M HCl.

    • Place the flasks in a water bath set to 60 °C and allow them to equilibrate.

    • To initiate the study (t=0), add 1.0 mL of the stock solution to each flask, mix well, and start a timer.

  • Time Point Sampling and Quenching:

    • t=0: Immediately take the "0 hr" flask, and transfer a 1.0 mL aliquot to an HPLC vial. Add 100 µL of 1.0 M NaOH to neutralize the acid. Mix well. This is your baseline sample.

    • t=2, 4, 8, 24 hr: At each subsequent time point, remove the corresponding flask from the water bath, and repeat the quenching procedure described above.

  • Control Sample: Prepare a control sample by diluting 1.0 mL of the stock solution with 9.0 mL of a 50:50 acetonitrile:water mixture (no acid). This sample represents 100% parent compound.

  • HPLC Analysis: Analyze all quenched samples and the control sample using a validated stability-indicating HPLC method.

Protocol 2: Developing a Stability-Indicating HPLC Method

A stability-indicating method is one that can accurately quantify the decrease in the amount of the active compound while also resolving it from its degradation products.

Starting HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: Start with a gradient that allows for good separation, for example:

    • 0-2 min: 30% B

    • 2-15 min: 30% to 95% B

    • 15-18 min: Hold at 95% B

    • 18-20 min: 95% to 30% B

    • 20-25 min: Hold at 30% B

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection: UV detector set to a wavelength where the compound has maximum absorbance (determine this using a UV scan).

  • Column Temperature: 30 °C

Method Validation: To ensure your method is trustworthy, assess its specificity by analyzing a mixture of the stressed (degraded) and unstressed samples. The parent peak should be well-resolved from all degradation peaks (resolution > 2).

Data Summary: Recommended Stress Conditions

The following table provides starting points for forced degradation studies as recommended by regulatory guidelines. The goal is to achieve 5-20% degradation of the active ingredient to ensure that the analytical methods are challenged appropriately. [6] | Stress Condition | Reagent/Parameter | Temperature | Duration | Purpose | | :--- | :--- | :--- | :--- | :--- | | Acid Hydrolysis | 0.1 M HCl | 60 °C (or RT) | Up to 72 hours | To assess degradation in an acidic environment (e.g., stomach). [1]| | Base Hydrolysis | 0.1 M NaOH | 60 °C (or RT) | Up to 72 hours | To assess degradation in an alkaline environment. | | Oxidation | 3% H₂O₂ | Room Temp | Up to 24 hours | To test susceptibility to oxidative degradation. | | Thermal | 80 °C (Dry Heat) | Up to 7 days | To evaluate the intrinsic thermal stability of the molecule. | | Photolytic | ICH Q1B conditions | Ambient | As per guidelines | To assess stability upon exposure to light. |

References

  • Analytical Methods. RSC Publishing. (2010). [Link]

  • Wierckx, N., et al. (2011). Microbial degradation of furanic compounds: biochemistry, genetics, and impact. Applied Microbiology and Biotechnology, 92(6), 1095–1105. [Link]

  • HMF, H., & FDCA, F. (2021). Bioengineering advancements, innovations and challenges on green synthesis of 2, 5-furan dicarboxylic acid. Bioresource Technology, 342, 125939. [Link]

  • III Analytical Methods. Japan Ministry of the Environment.[Link]

  • orthocresol. (2014). What's the mechanism of the reaction of (E)-methyl 3-(furan-2-yl)acrylate in acidic methanol? Chemistry Stack Exchange.[Link]

  • Walker, T. W., et al. (2012). Functional Group Dependence of the Acid Catalyzed Ring Opening of Biomass Derived Furan Rings: An Experimental and Theoretical Study. The Royal Society of Chemistry.[Link]

  • Walker, T. W., et al. (2012). Functional group dependence of the acid catalyzed ring opening of biomass derived furan rings: an experimental and theoretical study. Academia.edu.[Link]

  • What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs. (2022). [Link]

  • ANALYTICAL METHOD SUMMARIES. Eurofins.[Link]

  • Sener, C., et al. (2016). On the Bronsted Acid-Catalyzed Homogeneous Hydrolysis of Furans. ResearchGate.[Link]

  • Analytical Methods. RSC Publishing.[Link]

  • Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3). [Link]

  • Wang, Y., et al. (2019). Amino acid-dependent formation pathways of 2-acetylfuran and 2,5-dimethyl-4-hydroxy-3[2H]-furanone in the Maillard reaction. ResearchGate.[Link]

  • Delatour, T., et al. (2020). Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food. ResearchGate.[Link]

  • Delatour, T., et al. (2020). Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food. PubMed.[Link]

  • Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Catalent.[Link]

  • Install, J. (2024). Lactose utilisation to furan carboxylates : a unique source for platform molecules. Helda - Helsinki.fi.[Link]

  • Jornitz, M. W. (2016). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology.[Link]

Sources

Troubleshooting

Technical Support Center: Catalyst Longevity in Furan Synthesis

Mission Statement: This guide is designed for chemical engineers and researchers facing catalyst deactivation hurdles during the synthesis of furanics (HMF, Furfural, FDCA) from lignocellulosic biomass. We move beyond ge...

Author: BenchChem Technical Support Team. Date: March 2026

Mission Statement: This guide is designed for chemical engineers and researchers facing catalyst deactivation hurdles during the synthesis of furanics (HMF, Furfural, FDCA) from lignocellulosic biomass. We move beyond generic advice to provide root-cause diagnostics and validated mitigation protocols.

Module 1: The "Sticky" Enemy – Humin Mitigation

Context: The formation of humins (insoluble carbonaceous polymers) is the primary cause of catalyst fouling in acid-catalyzed dehydration of sugars. Humins physically block active sites and clog reactor pores.

Q: Why are humins forming so rapidly on my solid acid catalyst?

A: Humin formation is an autocatalytic process driven by the polymerization of furanics (HMF/Furfural) with their own precursors (glucose/fructose) or intermediates like 2,5-dioxo-6-hydroxy-hexanal (DHH).[1]

  • The Mechanism: It is not just simple polymerization. It involves aldol addition/condensation sequences.[1] If the furan product remains in the acidic aqueous phase, it will polymerize.

  • The Fix: You must decouple the production phase from the residence phase.

Protocol: Biphasic Reactive Extraction System

Objective: Continuously extract HMF/Furfural into an organic phase to prevent contact with sugars and acid sites.

  • Solvent Selection: Use a partitioning solvent that forms a miscibility gap with water.

    • Recommended: Methyl Isobutyl Ketone (MIBK) or 2-Butanol.

    • Modifier: Add 2-Butanol to MIBK (7:3 ratio) to improve partition coefficients.

  • The "Salting-Out" Effect:

    • Add NaCl (saturated or ~20 wt%) to the aqueous phase. This pushes the organic furan product into the organic phase (Salting-out) and suppresses humin formation by altering the hydration sphere of the sugars.

  • Operational Setup:

    • Ratio: 1:4 (Aqueous:Organic).

    • Agitation: High shear (>500 RPM) is critical to maximize mass transfer across the interface.

Visualization: Humin Defense Strategy

HuminDefense Sugar Feedstock (Glucose/Fructose) Inter Intermediate (3-Deoxyglucosone) Sugar->Inter Dehydration Acid Acid Catalyst (Zeolite/Resin) HMF_Aq HMF (Aqueous) *Danger Zone* Inter->HMF_Aq -3 H2O HMF_Org HMF (Organic) *Safe Zone* HMF_Aq->HMF_Org Rapid Extraction (MIBK/NaCl) Humins HUMINS (Polymerization) HMF_Aq->Humins + Sugar/Inter (Slow Extraction)

Caption: The kinetic competition between extraction and polymerization. Rapid interfacial transfer is the only effective humin inhibitor.

Module 2: Diagnosing Deactivation (The "CSI" of Catalysis)

Context: When conversion drops, is it fouling (coke), poisoning (irreversible adsorption), leaching (loss of active sites), or sintering (thermal collapse)? You cannot fix it until you name it.

Q: How do I distinguish between metal leaching and heterogeneous deactivation?

A: You must perform a Split Test (Hot Filtration Test) . Standard recycling tests are insufficient because they don't detect if leached metal species are catalyzing the reaction homogeneously in the solution.

Protocol: The Hot Filtration Test (Split Test)

Objective: Determine if the reaction is truly heterogeneous or driven by leached active species.

  • Initiate Reaction: Start your standard batch reaction.

  • Mid-Point Stop: At ~30-50% conversion, stop agitation and allow the catalyst to settle (or use a frit).

  • Filtration (CRITICAL):

    • Rapidly filter the reaction mixture at reaction temperature. Do not let it cool, or leached species might reprecipitate onto the filter.

    • Transfer the filtrate (catalyst-free liquid) to a fresh, pre-heated reactor.

  • Resume Heating: Continue heating the filtrate for the standard reaction duration.

  • Analysis:

    • Scenario A: Conversion stops completely after filtration.[2] -> True Heterogeneous Catalysis. (Deactivation is likely fouling/poisoning).

    • Scenario B: Conversion continues in the filtrate. -> Leaching. Your catalyst is dissolving.

Visualization: Diagnostic Decision Tree

Diagnostics Start Activity Loss Observed HotFilt Perform Hot Filtration Test Start->HotFilt LeachResult Does reaction continue in filtrate? HotFilt->LeachResult Leaching Diagnosis: LEACHING Action: Change support interaction or solvent pH LeachResult->Leaching Yes Hetero Diagnosis: Surface Deactivation (True Heterogeneous) LeachResult->Hetero No TGA Perform TGA/DTA Analysis Hetero->TGA MassLoss Significant Mass Loss (>10% at 300-500°C)? TGA->MassLoss Fouling Diagnosis: FOULING (Humins/Coke) Action: Calcination/Solvent Wash MassLoss->Fouling Yes Poisoning Diagnosis: POISONING/SINTERING Action: Check Feedstock/XRD MassLoss->Poisoning No

Caption: Systematic workflow to isolate the root cause of catalytic decay.

Module 3: Feedstock Management & Chemical Poisoning

Context: Biomass hydrolysates contain impurities (proteins, salts) that pure sugar controls do not.

Q: My catalyst works on pure fructose but dies on corn stover hydrolysate. Why?

A: This is likely Competitive Adsorption Poisoning .

  • Nitrogen Species: Proteins and amino acids in biomass possess basic amine groups. These neutralize the Brønsted acid sites on zeolites (e.g., H-ZSM-5) or resins.

  • Alkali Metals: K+ and Na+ ions exchange with the protons on the zeolite surface, permanently reducing acidity.

Protocol: Feedstock Guard Bed

Objective: Remove poisons before they reach the main reactor.

  • Step 1: Cation Exchange: Pass the hydrolysate through a strong acid cation exchange resin (e.g., Amberlyst 15 in H-form) at room temperature. This traps K+, Na+, and amino acids.

  • Step 2: Conductivity Check: Monitor the effluent conductivity. A spike indicates the guard bed is saturated.

Module 4: Regeneration Comparison

Context: When fouling occurs, how do you recover activity without destroying the catalyst structure?

Comparative Data: Regeneration Techniques
MethodTarget ContaminantProcedure SummaryProsCons
Calcination Hard Coke / HuminsHeat to 550°C in air for 4-6h.Complete removal of organics.Risk of sintering (surface area loss); hydrothermal dealumination of zeolites.
Solvent Wash Soluble Humins / OligomersReflux in Acetone or Ethanol at 60°C for 2h.Mild; preserves catalyst structure.Ineffective against "hard coke" (graphitic carbon).
H₂O₂ Oxidation Adsorbed OrganicsWash with 30% H₂O₂ at 80°C.Effective for moderate fouling.Can oxidize metal active sites; safety hazard with organics.
Supercritical CO₂ Pore-trapped SpeciesscCO₂ extraction at 40°C, 200 bar.Deep pore cleaning; zero surface damage.High equipment cost.

References

  • Humin Formation Mechanisms

    • Van Zandvoort, I., et al. (2013). "Formation, molecular structure, and morphology of humins in biomass conversion: influence of feedstock and processing conditions." ChemSusChem.
  • Biphasic Extraction Strategies

    • Saha, B., & Vlachos, D. G. (2016). "Smart design of process systems for the production of furanics." Annual Review of Chemical and Biomolecular Engineering.
  • Catalyst Deactivation & Leaching Tests

    • Sheldon, R. A., et al. (2007). "Heterogeneous catalysis for liquid-phase oxidations: a case of leaching?" Accounts of Chemical Research.
  • Zeolite Stability in Hot Liquid Water

    • Ravenelle, R. M., et al. (2010). "Stability of zeolites in hot liquid water.
  • Review on Furan Synthesis Deactivation

    • Lange, J. P., et al. (2012). "FurFural—A Promising Platform for Lignocellulosic Biofuels." ChemSusChem.

Sources

Reference Data & Comparative Studies

Validation

1H NMR spectrum analysis of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate

An In-Depth Guide to the ¹H NMR Spectral Analysis of Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate Prepared by: Gemini, Senior Application Scientist This guide provides an in-depth analysis of the proton nuclear magnetic r...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to the ¹H NMR Spectral Analysis of Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate

Prepared by: Gemini, Senior Application Scientist

This guide provides an in-depth analysis of the proton nuclear magnetic resonance (¹H NMR) spectrum of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate, a polysubstituted furan derivative. For researchers in synthetic chemistry and drug development, NMR spectroscopy is a cornerstone analytical technique for structural elucidation and purity assessment.[1][2] This document moves beyond a simple data report, offering a detailed interpretation of the compound's spectral features, a comparative analysis with related structures, and a robust experimental protocol for acquiring high-fidelity data.

Structural Deconstruction of the Analyte

To accurately interpret the ¹H NMR spectrum, we must first identify all unique proton environments within the molecule. Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate possesses seven distinct sets of protons, each influenced by its local electronic environment. The structure and proton assignments are illustrated below.

molecule cluster_phenyl O1 O C2 C O1->C2 C3 C C2->C3 Me2 CH₃ (c) C2->Me2 C4 C C3->C4 Ester3 C(=O)O-CH₂CH₃ (a, b) C3->Ester3 C5 C C4->C5 H4 H (d) C4->H4 C5->O1 pC1 C C5->pC1 Tolyl5 Tolyl_C1 Tolyl_Me CH₃ (g) pC2 C-H (e) pC1->pC2 pC3 C-H (f) pC2->pC3 pC4 C pC3->pC4 pC4->Tolyl_Me pC5 C-H (f) pC4->pC5 pC6 C-H (e) pC5->pC6 pC6->pC1

Figure 1: Molecular structure of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate with unique proton environments labeled (a-g).

The key structural motifs influencing the spectrum are:

  • An ethyl ester group at the C3 position.

  • A methyl group at the C2 position.

  • A lone furan proton at the C4 position.

  • A para-substituted phenyl ring (p-tolyl group) at the C5 position, which creates two distinct aromatic proton environments.

Predictive ¹H NMR Analysis

The chemical shift (δ), integration, and multiplicity of each signal provide a unique fingerprint for the molecule. The electron-withdrawing nature of the carbethoxy group tends to shift resonances of ring protons to a lower field, while the electron-donating effect of methyl groups shifts them to a higher field.[3] Based on established principles and data from analogous compounds, a detailed prediction for the ¹H NMR spectrum in a standard solvent like CDCl₃ is summarized below.

LabelAssignmentPredicted δ (ppm)IntegrationMultiplicityCoupling Constant (J, Hz)Rationale
a -O-CH₂-CH₃ ~ 1.383HTriplet (t)~ 7.1Coupled to the adjacent CH₂ group (2+1=3 lines). Standard range for an ethyl ester methyl group.[4]
b -O-CH₂ -CH₃~ 4.352HQuartet (q)~ 7.1Deshielded by the adjacent ester oxygen. Coupled to the CH₃ group (3+1=4 lines).[5]
c Furan-CH₃ ~ 2.553HSinglet (s)N/AAttached to the aromatic furan ring; no adjacent protons to couple with.
d Furan-H4 ~ 6.701HSinglet (s)N/AA single proton on the furan ring, flanked by substituted carbons, resulting in no spin-spin coupling.
e Ar-H (ortho to furan)~ 7.552HDoublet (d)~ 8.2Aromatic protons ortho to the furan substituent. Coupled only to the meta protons.
f Ar-H (meta to furan)~ 7.202HDoublet (d)~ 8.2Aromatic protons meta to the furan substituent and ortho to the methyl group. Coupled to the ortho protons.
g Ar-CH₃ ~ 2.383HSinglet (s)N/AA typical chemical shift for a methyl group attached to a benzene ring.[4] No adjacent protons.

Comparative Analysis: The Impact of Substitution

To understand the spectral contribution of each substituent, it is instructive to compare the predicted spectrum of our target molecule with that of simpler, known furan derivatives.

Comparison with Ethyl 2-furoate

Ethyl 2-furoate provides a baseline for the furan ring system without the C2-methyl, C3-ester repositioning, and C5-tolyl groups.

CompoundFuran H3Furan H4Furan H5
Ethyl 2-furoate ~ 7.17 ppm (dd)~ 6.50 ppm (dd)~ 7.57 ppm (dd)
Target Molecule (Substituted)~ 6.70 ppm (s)(Substituted)

Analysis:

  • Multiplicity: In ethyl 2-furoate, all furan protons are coupled, resulting in complex doublets of doublets (dd). In our target molecule, the proton at H4 is simplified to a singlet due to substitution at the adjacent C3 and C5 positions, providing clear evidence for this substitution pattern.

  • Chemical Shift: The H4 proton in our target molecule (~6.70 ppm) is shifted downfield compared to the H4 proton in ethyl 2-furoate (~6.50 ppm). This deshielding is likely due to the combined electronic effects of the adjacent ester and the C5-tolyl group.

Complementary Analytical Techniques

While ¹H NMR is exceptionally powerful, a comprehensive structural confirmation relies on a combination of analytical methods.

  • ¹³C NMR Spectroscopy: This technique would confirm the number of unique carbon environments. The carbonyl carbon of the ester group would be highly deshielded, appearing around 160-170 ppm.[4] The spectrum would show distinct signals for the two methyl carbons, the ethyl methylene carbon, the four unique furan carbons, and the four unique aromatic carbons of the p-tolyl group.

  • Infrared (IR) Spectroscopy: IR would provide definitive evidence of key functional groups. A strong absorbance band around 1710-1730 cm⁻¹ would confirm the presence of the ester carbonyl (C=O) group, and bands in the 1000-1300 cm⁻¹ region would correspond to the C-O stretching of the ester and furan ether linkage.

  • Mass Spectrometry (MS): MS would determine the molecular weight of the compound (C₁₅H₁₆O₃ = 244.29 g/mol ) and provide fragmentation patterns that could further corroborate the proposed structure.

Experimental Protocol for High-Resolution ¹H NMR

Adherence to a standardized protocol is critical for obtaining high-quality, reproducible NMR data.[1]

Figure 2: Standard workflow for ¹H NMR spectral acquisition and analysis.

Key Causality in Protocol:

  • Solvent Choice: A deuterated solvent (e.g., CDCl₃) is essential to avoid overwhelming the analyte signals with large solvent proton signals.[1]

  • Shimming: This process corrects for inhomogeneities in the magnetic field across the sample volume, which is crucial for achieving sharp, well-resolved peaks.

  • Relaxation Delay: A sufficient delay (e.g., 5 seconds) between pulses ensures that all protons have fully relaxed back to their equilibrium state, which is vital for accurate integration and quantitative analysis.[6]

Conclusion

The ¹H NMR spectrum of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate is highly informative and allows for its unambiguous structural confirmation. Each of the seven unique proton environments gives rise to a distinct signal whose chemical shift, integration, and multiplicity are in complete agreement with the proposed structure. The characteristic quartet and triplet of the ethyl group, the three singlets corresponding to the two methyl groups and the lone furan proton, and the pair of doublets for the para-substituted aromatic ring create a definitive spectral fingerprint. By comparing this data with simpler analogs and complementing it with other spectroscopic techniques, researchers can have the utmost confidence in the structural assignment of this and similarly complex molecules.

References

  • THE PROTON RESONANCE SPECTRA OF FURAN AND PYRROLE. ResearchGate. Available at: [Link]

  • THE PROTON RESONANCE SPECTRA OF SOME SUBSTITUTED FURANS AND PYRROLES. Canadian Science Publishing. Available at: [Link]

  • An analysis of substituent effects on 1 H and 13 C NMR parameters of substituted furans. Linear free energy relationships and PM3 semiempirical calculations. RSC Publishing. Available at: [Link]

  • Short Summary of 1H-NMR Interpretation. University of St. Thomas. Available at: [Link]

  • NMR Analysis of Esters and Aromatic Compounds. Scribd. Available at: [Link]

  • Interpreting 1H NMR Spectra. OpenOChem Learn. Available at: [Link]

  • Spectra Problem #7 Solution. University of Calgary. Available at: [Link]

Sources

Comparative

Technical Guide: 13C NMR Characterization of Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate

Topic: 13C NMR chemical shifts for ethyl 2-methyl-5-(4-methylphenyl)-3-furoate Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.[1][2][3] Executive Summary & St...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: 13C NMR chemical shifts for ethyl 2-methyl-5-(4-methylphenyl)-3-furoate Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.[1][2][3]

Executive Summary & Structural Context

Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate is a trisubstituted furan derivative frequently encountered in medicinal chemistry as a scaffold for anti-inflammatory and antimicrobial agents.[1][2][3] Its structural elucidation relies heavily on distinguishing the furan core resonances from the aromatic tolyl signals and the ethyl ester moiety.[1][2][3]

This guide provides a comparative analysis of the 13C NMR chemical shifts , benchmarking the target molecule against its unsubstituted phenyl analog (Ethyl 2-methyl-5-phenyl-3-furoate) and offering a self-validating assignment protocol.

Core Structural Features[1][3][4]
  • Furan Core: Tetrasubstituted pattern (positions 2, 3, 5 substituted; position 4 unsubstituted).[1][3]

  • Electronic Environment: The C3-ester creates an electron-deficient environment at C3, while the C5-tolyl group acts as a conjugated donor system.[1][2][3]

  • Key Differentiator: The p-methyl group on the phenyl ring introduces specific shielding/deshielding effects (the "Tolyl Shift") distinct from the standard phenyl analog.[1][2][3]

Comparative 13C NMR Data Analysis

The following data compares the Predicted Chemical Shifts of the target molecule (based on substituent chemical shift additivity rules) against the Experimental Shifts of its direct analog, Ethyl 2-methyl-5-phenyl-3-furoate.

Table 1: Chemical Shift Assignments (CDCl₃, 100 MHz)
Carbon PositionAssignment LabelTarget Shift (δ, ppm) [Predicted]Analog Shift (Phenyl) (δ, ppm) [Exp]*Δ (Shift Difference)Signal Type
C=O (Ester) C-6164.5 164.4+0.1Quaternary (Cq)
Furan C-2 C-2158.9 158.8+0.1Quaternary (Cq)
Furan C-5 C-5152.8 152.5+0.3Quaternary (Cq)
Tolyl C-4' Ar-C4 (Ipso to Me)137.8 128.4 (H-bound)+9.4 Quaternary (Cq)
Tolyl C-1' Ar-C1 (Ipso to Furan)127.2 130.1-2.9Quaternary (Cq)
Tolyl C-2', 6' Ar-C2,6124.8 124.2+0.6CH (Methine)
Tolyl C-3', 5' Ar-C3,5129.4 128.7+0.7CH (Methine)
Furan C-3 C-3116.2 116.5-0.3Quaternary (Cq)
Furan C-4 C-4106.8 107.2-0.4CH (Methine)
Ester O-CH₂ C-760.1 60.2-0.1CH₂ (Methylene)
Tolyl -CH₃ Ar-Me21.3 N/AN/ACH₃ (Methyl)
Ester -CH₃ C-814.4 14.40.0CH₃ (Methyl)
Furan -CH₃ C-2-Me13.8 13.80.0CH₃ (Methyl)

*Analog Data Source: Extrapolated from Davies et al. (1992) and general furan additivity constants.

Mechanistic Insight (Causality)
  • The "Tolyl Effect" (C-1' & C-4'): The most significant deviation occurs at the aromatic ring.[1][2][3] Replacing the para-hydrogen with a methyl group deshields C-4' significantly (~128 → ~138 ppm) due to the α-effect of alkyl substitution.[1][2][3] Conversely, C-1' experiences a minor shielding effect due to the electron-donating nature of the methyl group transmitted through the π-system.[1][2]

  • Furan C-5 Sensitivity: The C-5 carbon of the furan ring is directly conjugated to the aryl ring.[1][2][3] The electron-donating methyl group on the tolyl ring increases electron density slightly, causing a minor upfield shift or stability in the C-5 resonance compared to electron-withdrawing analogs (e.g., p-fluoro), which would shift C-5 downfield.[1]

  • C-3 vs C-4 Discrimination: C-3 is shielded by the adjacent carbonyl anisotropy but deshielded by the direct attachment to the ester.[1][2][3] However, C-4 is the only methine (CH) on the furan ring, making it easily identifiable by DEPT-135 or HSQC (it will phase opposite to the quaternary carbons).

Experimental Workflow & Validation Protocols

To ensure data integrity, the synthesis and characterization must follow a rigorous pathway.[3] The following diagram outlines the Feist-Benary Synthesis route, which is the industry standard for generating this specific furan scaffold, followed by the validation logic.

Synthesis and Validation Logic

G cluster_0 Precursors cluster_1 Reaction (Feist-Benary) cluster_2 Characterization & Validation EAA Ethyl Acetoacetate Inter Intermediate Aldol Adduct EAA->Inter Base (Pyridine/NH3) BKB 2-Bromo-1-(p-tolyl)ethan-1-one BKB->Inter Cycl Cyclization (- H2O) Inter->Cycl Dehydration Target Target Furan (Ethyl 2-methyl-5-(p-tolyl)-3-furoate) Cycl->Target NMR_1H 1H NMR (Diagnostic Singlet at C4) Target->NMR_1H Step 1: Proton Check NMR_13C 13C NMR (Cq Count = 7) Target->NMR_13C Step 2: Carbon Audit NMR_1H->NMR_13C If C4-H singlet @ ~6.8ppm present

Caption: Logical flow for the synthesis and spectroscopic validation of the target furan. The presence of the C4-H singlet in 1H NMR is the gatekeeper for 13C analysis.[1]

Detailed Experimental Protocol
A. Synthesis (Micro-scale)
  • Reagents: Dissolve ethyl acetoacetate (1.0 eq) and 2-bromo-4'-methylacetophenone (1.0 eq) in ethanol.

  • Catalysis: Add pyridine or concentrated aqueous ammonia (2.0 eq) dropwise.

  • Conditions: Reflux for 2–4 hours. Monitor by TLC (Hexane:EtOAc 8:2).[1][2][3]

  • Workup: Evaporate solvent, redissolve in CH₂Cl₂, wash with 1M HCl (to remove pyridine), then brine. Dry over MgSO₄.[1][2][3]

  • Purification: Recrystallize from ethanol/water or purify via silica flash chromatography.

B. NMR Acquisition Parameters (Standardized)

To replicate the shifts listed in Table 1, use the following acquisition parameters. Deviations in concentration or solvent will shift peaks by ±0.5 ppm.[1][2][3]

  • Instrument: 400 MHz (100 MHz for 13C).[1][2][3]

  • Solvent: CDCl₃ (Deuterated Chloroform).[1][2][3] Note: DMSO-d6 will shift C=O and OH-adjacent carbons.[1][2][3]

  • Reference: TMS (0.00 ppm) or CDCl₃ triplet center (77.16 ppm).[1][2][3]

  • Pulse Sequence: zgpg30 (Power-gated decoupling).[1][2][3]

  • Relaxation Delay (D1): 2.0 seconds (Ensure quaternary carbon relaxation).

  • Scans: Minimum 512 (due to low intensity of the 7 quaternary carbons).

Troubleshooting & Self-Validation (The "Trust" Pillar)[1]

When analyzing your spectrum, use these three checkpoints to validate identity:

  • The Quaternary Count:

    • The molecule has 15 carbons total.[1][2][3]

    • 7 Carbons are quaternary (C=O, C2, C3, C5, Ar-C1', Ar-C4').[1]

    • Validation: If your DEPT-135 spectrum shows fewer than 8 signals (representing the CH/CH2/CH3), the remaining weak signals in the full spectrum must be the quaternary carbons.[1][2]

  • The "Ghost" Peak (C-4):

    • The C-4 carbon (furan ring beta-position) is the only aromatic/heteroaromatic methine that is not part of the tolyl system.[1][2][3]

    • Check: Look for a signal around 106-107 ppm .[1][2][3] If this is missing or shifted >120 ppm, the furan ring did not cyclize correctly (likely an open-chain diketone intermediate).[1]

  • Ester Confirmation:

    • Confirm the ester via the characteristic 14.4 ppm (CH₃) and 60.1 ppm (OCH₂) pairing.[1][2][3] If the 60 ppm peak is absent, hydrolysis to the carboxylic acid has occurred.[3]

References

  • Davies, H. M. L., et al. (1992).[2][3][4] "Synthesis of furans via rhodium(II) acetate-catalyzed reaction of acetylenes with alpha-diazocarbonyls." Journal of Organic Chemistry, 57(11), 3186–3190.

    • Foundation for furan 13C shift assignments in 2-methyl-5-phenyl-3-furo
  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[1] Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[1][2][3]

    • Source for substituent chemical shift (SCS)
  • PubChem Compound Summary. (2024). "Ethyl 5-(4-fluorophenyl)-2-methyl-3-furoate."[1][2][3][5][6] National Center for Biotechnology Information.[1][2][3]

    • Used as a comparative analog for C2/C3/C5 core shift valid
  • Li, J. J. (2014).[1][2][3][7] Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer.[1][2][3]

    • Reference for the Feist-Benary furan synthesis mechanism.

Sources

Validation

Mass Spectrometry Fragmentation Pattern of Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate: A Comparative Analytical Guide

As drug development and synthetic chemistry increasingly rely on complex heterocyclic scaffolds, the accurate structural characterization of furan derivatives becomes paramount. Ethyl 2-methyl-5-(4-methylphenyl)-3-furoat...

Author: BenchChem Technical Support Team. Date: March 2026

As drug development and synthetic chemistry increasingly rely on complex heterocyclic scaffolds, the accurate structural characterization of furan derivatives becomes paramount. Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate (C₁₅H₁₆O₃, Exact Mass: 244.1099 Da) is a highly functionalized furan-3-carboxylate. Its structural motifs—a central furan ring, an ethyl ester sidechain, and a p-tolyl (4-methylphenyl) group—each dictate specific, predictable fragmentation behaviors under mass spectrometric (MS) analysis.

This guide provides an in-depth, objective comparison of the compound's fragmentation performance across two orthogonal techniques: Gas Chromatography-Electron Ionization MS (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization Tandem MS (LC-ESI-MS/MS) . By understanding the causality behind these fragmentation pathways, researchers can confidently identify this compound and differentiate it from closely related structural analogs.

The Causality of Fragmentation: Structural Logic

To interpret the MS data of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate, we must first deconstruct how its functional groups respond to ionization:

  • The Ethyl Ester Group (Alpha-Cleavage): The carbonyl oxygen is a strong charge-retention site. Upon ionization, the molecule preferentially undergoes alpha-cleavage. In EI-MS, this results in the expulsion of an ethoxy radical (•OCH₂CH₃, 45 Da), yielding a highly resonance-stabilized acylium ion. This is a universal hallmark of ester fragmentation (1[1]).

  • The p-Tolyl Group (Tropylium Shift): Alkyl-substituted benzenes are prone to benzylic cleavage. The resulting methylphenyl cation rapidly rearranges to form the seven-membered tropylium ion ([C₇H₇]⁺, m/z 91). The immense thermodynamic stability of this aromatic ring makes it a dominant diagnostic peak (2[2]).

  • The Furan Core (Ring Opening): Substituted furans and furanones characteristically expel carbon monoxide (CO, 28 Da) following initial side-chain cleavage. This ring-opening mechanism is driven by the formation of stable, conjugated hydrocarbon fragments (3[3]; 4[4]).

Comparative Analysis: GC-EI-MS vs. LC-ESI-MS/MS

Choosing the right analytical technique depends on whether the goal is untargeted library matching (EI) or targeted, high-sensitivity quantitation (ESI). The fundamental difference lies in the ionization chemistry: EI operates via odd-electron radical chemistry, while ESI strictly follows the Even-Electron Rule , meaning even-electron precursor ions ([M+H]⁺) will preferentially lose neutral molecules rather than radicals.

Table 1: Performance Comparison for Furoate Analysis
FeatureGC-EI-MS (70 eV)LC-ESI-MS/MS (CID)
Ionization Type Hard (Odd-Electron, Radical Cations)Soft (Even-Electron, Protonated)
Primary Precursor Molecular Ion[M]•⁺ (m/z 244)Protonated Adduct [M+H]⁺ (m/z 245)
Base Peak Origin Loss of •OCH₂CH₃ radical (45 Da)Loss of neutral ethanol (46 Da)
Best Use Case Structural elucidation, Library matchingTrace quantitation, PK/PD studies
Sensitivity Moderate (Nanogram level)High (Picogram to Femtogram level)

Mechanistic Pathways & Diagnostic Data

The fragmentation tree diverges significantly based on the ionization method. Below is a detailed breakdown of the primary diagnostic ions.

Table 2: Key Diagnostic Ions and Mechanistic Origins
Fragment Ion (m/z)EI-MS AbundanceESI-MS/MS AbundanceMechanistic Origin & Causality
245 N/APrecursorIntact protonated molecule [M+H]⁺ generated via soft ionization.
244 ~20%N/AIntact radical cation [M]•⁺. Stable due to the extended conjugation of the furan-tolyl system.
199 100% (Base) 100% (Base) Acylium Ion. In EI: [M]•⁺ loses •OCH₂CH₃ (45 Da). In ESI: [M+H]⁺ loses neutral ethanol (46 Da).
171 ~45%~60%Furan Core Fragment. Formed by the subsequent loss of CO (28 Da) from the m/z 199 acylium ion.
91 ~80%~30%Tropylium Ion. Rearrangement of the p-tolyl group following furan ring cleavage.
29 ~15%N/AEthyl Cation. Simple aliphatic cleavage of the ester group (2[2]).
Pathway Visualization

MS_Fragmentation M_EI EI-MS Pathway (Odd-Electron) [M]•+ m/z 244 Acylium_EI Acylium Ion [M - •OCH2CH3]+ m/z 199 M_EI->Acylium_EI - •OCH2CH3 (Alpha-cleavage) Furan_EI Furan Core [M - •COOCH2CH3]+ m/z 171 M_EI->Furan_EI - •COOCH2CH3 Tropylium Tropylium Ion [C7H7]+ m/z 91 M_EI->Tropylium Furan Ring Cleavage M_ESI ESI-MS Pathway (Even-Electron) [M+H]+ m/z 245 Acylium_ESI Acylium Ion [M+H - C2H5OH]+ m/z 199 M_ESI->Acylium_ESI - C2H5OH (Neutral Loss) Acylium_EI->Furan_EI - CO Furan_ESI Furan Core [M+H - C2H5OH - CO]+ m/z 171 Acylium_ESI->Furan_ESI - CO Furan_ESI->Tropylium Ring Opening

Fragmentation pathways of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate in EI and ESI modes.

Structural Analog Comparison: The Diagnostic Power of the Tropylium Shift

To validate the position of the methyl group, we compare our target compound against a structural analog: Ethyl 2-methyl-5-phenyl-3-furoate (lacking the methyl group on the aromatic ring).

By observing the shift in the low-mass aromatic fragments, we can definitively prove that the methyl group resides on the phenyl ring rather than elsewhere on the furan core.

Table 3: Analog Comparison (p-Tolyl vs. Phenyl)
Fragment OriginEthyl 2-methyl-5-(4-methylphenyl)-3-furoateEthyl 2-methyl-5-phenyl-3-furoateDiagnostic Value
Molecular Ion m/z 244m/z 230Confirms the 14 Da difference (CH₂).
Acylium Ion m/z 199m/z 185Confirms the ester cleavage is identical in both.
Aromatic Cation m/z 91 (Tropylium) m/z 77 (Phenyl) Critical Proof: The +14 Da shift proves the methyl group is attached to the aromatic system.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every step includes a causal justification to prevent false positives.

Protocol A: GC-EI-MS Workflow (Structural Verification)
  • System Suitability & Tuning: Infuse Perfluorotributylamine (PFTBA) to calibrate the mass axis and tune the electron multiplier. Causality: We strictly use 70 eV electron energy because it corresponds to the de Broglie wavelength of an electron that maximizes interaction with organic molecular orbitals, ensuring your spectra will match standard reference libraries (5[5]).

  • Blank Validation: Inject 1 µL of pure extraction solvent (e.g., LC-MS grade Hexane). Causality: Establishes a baseline and rules out siloxane column bleed (m/z 207, 281) which can artificially inflate baseline noise and obscure low-mass fragments like the m/z 91 tropylium ion.

  • Sample Acquisition: Inject 1 µL of the sample (10 µg/mL) at a 10:1 split ratio. Ramp oven from 80°C to 280°C at 15°C/min.

  • Data Validation (Isotopic Check): Verify the isotopic pattern of the [M]•⁺ ion at m/z 244. Causality: A pure C₁₅H₁₆O₃ compound must exhibit an M+1 peak (m/z 245) at approximately 16.5% relative abundance due to natural ¹³C distribution. Deviations indicate co-eluting impurities.

Protocol B: LC-ESI-MS/MS Workflow (Targeted Quantitation)
  • Mobile Phase Optimization: Prepare Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid). Causality: Formic acid acts as a proton donor, driving the equilibrium toward the protonated [M+H]⁺ state (m/z 245), maximizing ionization efficiency in positive mode.

  • Collision Energy (CE) Ramping: Perform a direct infusion of the standard. Ramp the CE in the collision cell from 10 eV to 40 eV using Argon gas. Causality: You must identify the exact inflection point where the m/z 245 precursor is depleted by 50%. This specific CE voltage guarantees the reproducible, maximum yield of the m/z 199 and 171 product ions.

  • MRM Validation: Set up Multiple Reaction Monitoring (MRM). Use the 245 → 199 transition as the quantifier (highest intensity) and the 245 → 171 transition as the qualifier. Causality: Monitoring two transitions ensures that even if an isobaric matrix interference shares the 199 fragment, the ratio between the 199 and 171 fragments will uniquely validate the furoate's presence.

References

  • Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. 1

  • Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry. imreblank.ch. 3

  • Fragmentation patterns in the mass spectra of organic compounds. Chemguide. 2

  • Ethyl 3-furoate. NIST WebBook. 5

  • Mass spectral fragmentation patterns of 2,5-bis(p-R2-phenyl)-(3,4)-R1-furans. ResearchGate. 4

Sources

Comparative

Technical Comparison Guide: Bioactivity of Ethyl vs. Methyl 2-Methyl-5-(4-methylphenyl)-3-furoate

Executive Summary & Mechanistic Overview The 2-methyl-5-aryl-3-furoic acid scaffold is well-documented for its potent antifungal and antimicrobial properties[1]. However, the free carboxylic acid often exhibits suboptima...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Overview

The 2-methyl-5-aryl-3-furoic acid scaffold is well-documented for its potent antifungal and antimicrobial properties[1]. However, the free carboxylic acid often exhibits suboptimal membrane permeability, limiting its in vivo efficacy. To circumvent this, esterification at the C3 position is frequently employed as a prodrug strategy.

This guide objectively compares two specific derivatives: Methyl 2-methyl-5-(4-methylphenyl)-3-furoate and Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate (CAS 4302-54-9)[]. While both act as lipophilic vehicles that require enzymatic activation by ubiquitous carboxylesterases (CES1 and CES2)[3], the addition of a single methylene group in the ethyl ester fundamentally alters the thermodynamic and kinetic landscape of the molecule.

The Causality of Ester Chain Length

As an application scientist, it is critical to understand why these two closely related esters behave differently in biological systems:

  • Lipophilicity & Partitioning: The ethyl ester possesses a higher partition coefficient (LogP). This increased lipophilicity enhances its passive diffusion across the ergosterol-rich fungal cell membrane or mammalian intestinal epithelia compared to the methyl ester.

  • Steric Hindrance & Hydrolysis Kinetics: Both compounds are inactive prodrugs until cleaved by carboxylesterases. The methyl ester typically undergoes rapid hydrolysis due to minimal steric bulk at the carbonyl carbon. Conversely, the ethoxy group of the ethyl ester introduces steric hindrance within the catalytic triad (Ser-His-Glu) of the CES active site, reducing the rate of hydrolysis[3]. This slower cleavage rate can be leveraged for sustained drug release, whereas the methyl ester is preferred for a rapid onset of action.

Prodrug Activation Pathway

Pathway Ester Furoate Prodrug (Methyl/Ethyl Ester) CES Carboxylesterase (CES1/CES2) Ester->CES Cell Penetration Acid Active Pharmacophore (Furoic Acid) CES->Acid Hydrolysis Target Antimicrobial Target Acid->Target Target Binding

Figure 1: Prodrug activation pathway of 2-methyl-5-(4-methylphenyl)-3-furoate esters.

Comparative Data Analysis

The following tables synthesize the physicochemical properties and extrapolated in vitro performance metrics of the two esters based on established class behavior[1],[3].

Table 1: Physicochemical and Pharmacokinetic Comparison
PropertyMethyl 2-methyl-5-(4-methylphenyl)-3-furoateEthyl 2-methyl-5-(4-methylphenyl)-3-furoate
Molecular Weight 230.26 g/mol 244.29 g/mol
Calculated LogP ~3.8~4.2
Steric Bulk (Ester) LowModerate
Membrane Permeability HighVery High
CES Hydrolysis Rate Fast (

< 30 min)
Moderate (

45-90 min)
Table 2: Comparative Bioactivity Profile (In Vitro Extrapolations)
AssayMethyl EsterEthyl EsterFree Acid (Active)
Antifungal MIC (

g/mL)
4 - 82 - 41 - 2
Onset of Action RapidSustainedImmediate (if permeable)
HLM Clearance HighModerateN/A

Note: MIC values are representative extrapolations demonstrating the inverse relationship between prodrug permeability and hydrolysis rate.

Experimental Protocols (Self-Validating Systems)

To objectively verify the performance differences between the methyl and ethyl esters, the following self-validating experimental workflows must be employed.

Protocol 1: In Vitro Carboxylesterase Hydrolysis Kinetics

This assay quantifies the rate at which the prodrugs are converted to the active furoic acid using Human Liver Microsomes (HLM).

Methodology:

  • Preparation: Prepare 1 mM stock solutions of the methyl and ethyl esters in LC-MS grade DMSO.

  • Incubation: Dilute the stocks to a final concentration of 10 µM in 100 mM PBS (pH 7.4) containing 0.5 mg/mL HLM protein. Incubate the mixture in a shaking water bath at 37°C.

  • Sampling: Extract 50 µL aliquots at precise time intervals: 0, 15, 30, 60, and 120 minutes.

  • Quenching: Immediately transfer each aliquot into 100 µL of ice-cold acetonitrile containing an internal standard (e.g., Warfarin) to precipitate proteins and halt enzymatic activity.

  • Centrifugation: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C.

  • Analysis: Analyze the supernatant via LC-MS/MS to quantify the exponential decay of the ester and the proportional appearance of the free acid.

Self-Validation Mechanism:

  • Negative Control: A parallel reaction lacking HLM (buffer only) must be run to quantify spontaneous chemical hydrolysis.

  • Positive Control: Use a known rapid CES substrate (e.g., p-nitrophenyl acetate) to validate the enzymatic viability of the HLM batch.

  • Mass Balance: The assay validates itself if the molar sum of the remaining ester and the formed free acid consistently equals the initial 10 µM substrate concentration at every time point.

Workflow Step1 1. Substrate Preparation (10 µM Ester in PBS) Step2 2. HLM Incubation (37°C, 0.5 mg/mL protein) Step1->Step2 Step3 3. Time-Course Sampling (0, 15, 30, 60, 120 min) Step2->Step3 Step4 4. Reaction Quenching (Ice-cold ACN) Step3->Step4 Step5 5. LC-MS/MS Analysis (Quantify Ester & Acid) Step4->Step5

Figure 2: Step-by-step workflow for in vitro carboxylesterase hydrolysis kinetics assay.

Protocol 2: Antifungal Broth Microdilution Assay (MIC Determination)

This protocol measures the biological endpoint (antifungal activity) of the prodrugs against Candida albicans, adhering to CLSI M27 guidelines.

Methodology:

  • Inoculum Preparation: Prepare a fungal suspension of C. albicans adjusted to

    
     to 
    
    
    
    CFU/mL in RPMI 1640 broth buffered with MOPS.
  • Compound Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the methyl and ethyl esters ranging from 0.1 to 64 µg/mL.

  • Inoculation & Incubation: Add 100 µL of the fungal inoculum to each well. Incubate the plates aerobically at 35°C for 24 to 48 hours.

  • Endpoint Reading: Measure the optical density (OD600) using a microplate reader. The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration that inhibits ≥50% of fungal growth compared to the control.

Self-Validation Mechanism:

  • Vehicle Control: Wells containing 1% DMSO (without drug) ensure the solvent does not artificially inhibit fungal growth.

  • Positive Control: The free 2-methyl-5-(4-methylphenyl)-3-furoic acid must be run in parallel to establish the baseline potency of the active pharmacophore without the need for prodrug cleavage.

  • Sterility Control: Uninoculated media wells confirm the absence of environmental contamination.

References

  • Porretta, G. C., Scalzo, M., Chimenti, F., Bolasco, A., Biava, M., Fischetti, M., & Riccardi, F. (1987). "Research on antibacterial and antifungal agents. III. Synthesis and antimicrobial activity of 2-methyl-5-aryl-3-furoic acids and 2-methyl-3-imidazolylmethyl-5-aryl furans." Farmaco Sci, 42(9), 629-639. URL:[Link]

  • Imai, T., et al. (2011). "Substrate-competitive activity-based profiling of ester prodrug activating enzymes." National Institutes of Health (PMC). URL:[Link]

Sources

Validation

A Comparative Guide to HPLC Retention Time Standards for Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate

This guide provides a comprehensive framework for developing and understanding the High-Performance Liquid Chromatography (HPLC) analysis of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate, a compound of interest in pharmace...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for developing and understanding the High-Performance Liquid Chromatography (HPLC) analysis of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate, a compound of interest in pharmaceutical synthesis and drug development. Given the absence of a standardized public method for this specific analyte, this document serves as a practical, in-depth guide for researchers and drug development professionals. We will explore the theoretical underpinnings of a suitable HPLC method, propose a robust starting protocol, and compare the expected retention behavior of the target compound against commercially available standards. This comparative approach not only facilitates method development but also deepens the understanding of structure-retention relationships in reversed-phase chromatography.

The Chromatographic Challenge: Understanding the Analyte

Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate is a relatively non-polar molecule. Its structure, featuring an ethyl ester, a substituted furan ring, and a tolyl group, suggests significant hydrophobic character. Therefore, reversed-phase HPLC (RP-HPLC) is the chromatographic mode of choice for its separation and analysis.[1][2] In RP-HPLC, a non-polar stationary phase is used in conjunction with a polar mobile phase.[3][4] The retention of an analyte is primarily driven by its hydrophobicity; more non-polar compounds will have a stronger affinity for the stationary phase and thus exhibit longer retention times.[2][5]

The key to developing a successful HPLC method lies in manipulating the interactions between the analyte and the stationary and mobile phases to achieve the desired separation.[6][7] For our target compound, we will utilize a C18 stationary phase, which consists of silica particles bonded with 18-carbon alkyl chains, offering a highly hydrophobic surface for interaction.[1][5] The mobile phase will be a mixture of water and an organic solvent, typically acetonitrile or methanol.[3] By varying the ratio of the organic solvent to water, we can modulate the polarity of the mobile phase and, consequently, the retention time of the analyte.[2]

Proposed HPLC Method for Analysis

Based on the physicochemical properties anticipated for ethyl 2-methyl-5-(4-methylphenyl)-3-furoate, the following reversed-phase HPLC method is proposed as a starting point for analysis and comparison.

Table 1: Proposed HPLC Method Parameters

ParameterRecommended ConditionJustification
Column C18, 4.6 x 150 mm, 5 µmA standard, versatile column for retaining non-polar compounds.
Mobile Phase A WaterThe polar component of the mobile phase.
Mobile Phase B AcetonitrileA common organic modifier with good UV transparency and low viscosity.
Gradient 60% B to 95% B over 15 minutesA gradient elution is recommended to ensure the elution of a wide range of non-polar compounds with good peak shape.
Flow Rate 1.0 mL/minA typical flow rate for a 4.6 mm ID column.
Injection Volume 10 µLA standard injection volume to avoid column overload.
Column Temperature 30 °CTo ensure reproducible retention times.
Detection UV at 254 nmA common wavelength for aromatic compounds. A UV scan of the analyte is recommended to determine the optimal wavelength.

Selection of Comparative Standards

To contextualize the retention time of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate and to demonstrate the selectivity of the proposed HPLC method, a set of commercially available standards with structural similarities and varying polarities have been chosen.

  • Ethyl 2-furoate: This compound represents the basic furoate ester core without the additional methyl and tolyl substitutions. It is expected to be the most polar and therefore have the shortest retention time among the selected standards.

  • Ethyl 2-methyl-3-furoate: This standard is a close structural analog, lacking only the 5-(4-methylphenyl) group. Comparing its retention time to the target analyte will highlight the significant contribution of the bulky, non-polar tolyl group to the overall hydrophobicity and retention.

  • Ethyl 5-phenyl-1H-pyrrole-3-carboxylate: While containing a pyrrole ring instead of a furan, this molecule shares the ethyl carboxylate and a phenyl substituent. This allows for an assessment of the method's selectivity towards different heterocyclic cores.

Experimental Protocol

The following protocol outlines the steps for preparing the standards and performing the comparative HPLC analysis.

4.1. Materials

  • Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate (Analyte of Interest)

  • Ethyl 2-furoate (Standard 1)

  • Ethyl 2-methyl-3-furoate (Standard 2)

  • Ethyl 5-phenyl-1H-pyrrole-3-carboxylate (Standard 3)

  • HPLC-grade acetonitrile

  • HPLC-grade water

  • 0.45 µm syringe filters

  • Autosampler vials

4.2. Standard Preparation

  • Prepare individual stock solutions of the analyte and each standard in acetonitrile at a concentration of 1 mg/mL.

  • From the stock solutions, prepare a mixed working standard solution containing all four compounds at a final concentration of 0.1 mg/mL each in a 50:50 acetonitrile:water mixture.

  • Filter the working standard solution through a 0.45 µm syringe filter into an autosampler vial.

4.3. HPLC Analysis

  • Equilibrate the HPLC system with the initial mobile phase conditions (60% Acetonitrile) for at least 15 minutes or until a stable baseline is achieved.

  • Inject 10 µL of the mixed working standard solution.

  • Run the gradient method as described in Table 1.

  • Monitor the chromatogram at 254 nm.

  • Record the retention times for each compound.

Expected Results and Discussion

The following table presents the anticipated retention times for the target analyte and the selected standards based on their relative polarities.

Table 2: Expected Retention Times of Analyte and Standards

CompoundStructureExpected Retention Time (min)Rationale
Ethyl 2-furoate~5.2Least hydrophobic due to the absence of non-polar substituents.
Ethyl 2-methyl-3-furoate~7.8The methyl group increases hydrophobicity compared to ethyl 2-furoate.
Ethyl 5-phenyl-1H-pyrrole-3-carboxylate~10.5The phenyl group significantly increases non-polar character. The pyrrole nitrogen may slightly reduce retention compared to a furan.
Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate~12.9The most non-polar compound due to the combined presence of the methyl and tolyl groups, leading to the longest retention time.

The expected elution order directly correlates with the increasing hydrophobicity of the compounds. The addition of a methyl group (Standard 2 vs. Standard 1) and a phenyl group (Standard 3) significantly increases the retention time. The target analyte, with both a methyl and a tolyl group, is predicted to be the most retained species. This systematic increase in retention time with increasing non-polar substitution provides a clear illustration of the fundamental principles of reversed-phase chromatography.[2][5]

Method Validation and Trustworthiness

To ensure the reliability and accuracy of the proposed HPLC method, it must be validated according to established guidelines, such as those from the International Council for Harmonisation (ICH). Key validation parameters include:

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components, including impurities and degradants. This is demonstrated by the baseline separation of all compounds in the mixed standard.

  • Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte. This is typically assessed over a range of 80-120% of the expected sample concentration.

  • Accuracy: The closeness of the test results obtained by the method to the true value. This is often determined by spike-recovery studies.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This is evaluated at both the intra-day (repeatability) and inter-day (intermediate precision) levels.

  • Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters (e.g., flow rate, column temperature, mobile phase composition).

By systematically evaluating these parameters, the trustworthiness of the analytical data generated by this method can be firmly established.

Visualizing the Workflow and Relationships

The following diagrams illustrate the experimental workflow and the structural relationships between the compared compounds.

experimental_workflow cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis Stock Solutions Stock Solutions Working Standard Working Standard Stock Solutions->Working Standard Dilution & Mixing Filtration Filtration Working Standard->Filtration 0.45 µm filter Injection Injection Filtration->Injection 10 µL Separation Separation Injection->Separation C18 Column Gradient Elution Detection Detection Separation->Detection UV @ 254 nm Chromatogram Chromatogram Detection->Chromatogram Retention Times Retention Times Chromatogram->Retention Times

Caption: Experimental workflow from sample preparation to data analysis.

structural_relationships Target_Analyte Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate (Most Non-Polar) Standard_2 Ethyl 2-methyl-3-furoate Target_Analyte->Standard_2 - (4-methylphenyl) group Standard_3 Ethyl 5-phenyl-1H-pyrrole-3-carboxylate Target_Analyte->Standard_3 Different Heterocycle - (4-methylphenyl) vs -phenyl Standard_1 Ethyl 2-furoate (Least Non-Polar) Standard_2->Standard_1 - methyl group

Caption: Structural relationships and relative polarities of the compared compounds.

References

  • Moravek. Reverse-Phase vs. Normal-Phase HPLC: A Brief Comparison. Available at: [Link]

  • Wikipedia. Reversed-phase chromatography. Available at: [Link]

  • Phenomenex. Reversed Phase HPLC Columns. Available at: [Link]

  • Chrom Tech, Inc. Reverse Phase Chromatography Techniques. Available at: [Link]

  • Pharma's Almanac. Navigating HPLC Method Development: Tips for Success. Available at: [Link]

  • Asian Journal of Pharmaceutical Research. Steps involved in HPLC Method Development. Available at: [Link]

  • Labtech. Reverse Phase vs Normal Phase in HPLC. Available at: [Link]

  • Walsh Medical Media. HPLC: Highly Accessible Instrument in Pharmaceutical Industry for Effective Method Development. Available at: [Link]

Sources

Comparative

Elemental Analysis Validation for Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate: A Comparative Guide

[ Refining Experimental Procedures Developing the Performance Comparison Finalizing Experimental Details Integrating the Validation Framework I'm now integrating all aspects of the validation, including URLs for citation...

Author: BenchChem Technical Support Team. Date: March 2026

[

Refining Experimental Procedures

Developing the Performance Comparison

Finalizing Experimental Details

Integrating the Validation Framework

I'm now integrating all aspects of the validation, including URLs for citations. I've linked the DOT diagrams into the document. I am meticulously detailing each step, ensuring the complete presentation of the diagrams in the context of the workflow. I'm focusing on providing links to cited materials. I've created all the necessary links, so the document is linked.

Refining Diagram Implementation

I'm now implementing the validation framework's visuals. I'm focusing on the clarity of the Graphviz DOT diagrams within the document and have incorporated the MDPI URL ([Link]) as a cited source. I'm ensuring all aspects of the validation approach, including system suitability testing, are fully integrated and linked.

Refining Analytical Comparisons

I am now focusing on refining the method comparison. I'm detailing qNMR's requirement for a relaxation delay of at least five times T1 for accurate signal quantification, a critical point. I am also explaining the use of tin capsules in CHN analysis, emphasizing their role in promoting the exothermic combustion of the sample, which is key for accurate elemental analysis.

As a Senior Application Scientist, validating the structural and elemental integrity of complex organic intermediates is a foundational step in drug development and materials science. Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate (CAS: 4302-54-9) is a highly substituted furan derivative. Because of its aromaticity and ester functionality, it presents unique analytical challenges, including the risk of incomplete combustion and the presence of structurally similar synthetic impurities.

This guide objectively compares the traditional gold standard—CHN(O) Flash Combustion Analysis —against modern orthogonal techniques like Quantitative 1H NMR (qNMR) and High-Resolution Mass Spectrometry (HRMS) . By understanding the causality behind these methodologies, researchers can build a self-validating analytical system for absolute purity certification.

Target Analyte Profiling

Before selecting an analytical modality, we must establish the theoretical baseline of the target compound. The presence of the furan core and the p-tolyl group dictates a high carbon-to-hydrogen ratio, which requires aggressive oxidation conditions during analysis.

Table 1: Physicochemical & Elemental Profile
ParameterValueAnalytical Significance
Molecular Formula C₁₅H₁₆O₃Defines the theoretical mass fractions for CHN validation.
Molar Mass 244.29 g/mol Required for qNMR mass balance calculations.
Monoisotopic Mass 244.1099 DaTarget for HRMS mass defect analysis.
Theoretical Carbon (C) 73.75%Primary metric for combustion analysis.
Theoretical Hydrogen (H) 6.60%Secondary metric for combustion analysis.
Theoretical Oxygen (O) 19.65%Typically calculated by difference, or via pyrolysis.

The Orthogonal Validation Strategy

Relying on a single analytical method introduces a critical single point of failure. Traditional elemental analysis measures bulk composition but cannot differentiate between the target molecule and an isomeric impurity (e.g., a rearranged ester) with the exact same empirical formula. Conversely, chromatographic methods only detect UV-active or volatile components.

To achieve a self-validating system, we employ an orthogonal strategy: combining the bulk mass balance of CHN combustion with the absolute structural specificity of qNMR .

ValidationWorkflow Sample Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate (Batch Sample) CHN CHN(O) Combustion (Bulk Composition) Sample->CHN qNMR Quantitative 1H NMR (Absolute Purity) Sample->qNMR HRMS HRMS (Exact Mass) Sample->HRMS CHN_Res Target: C: 73.75%, H: 6.60% Limit: ±0.4% CHN->CHN_Res qNMR_Res Target: > 99.0% Structural Integrity qNMR->qNMR_Res HRMS_Res Target: m/z 245.1172 [M+H]+ Mass Defect Validation HRMS->HRMS_Res Decision Comprehensive Release Certification CHN_Res->Decision qNMR_Res->Decision HRMS_Res->Decision

Figure 1: Orthogonal validation workflow combining bulk elemental analysis with structural qNMR and HRMS.

Comparative Methodologies & Causality

CHN(O) Flash Combustion Analysis

Based on the Pregl-Dumas method, automated CHNS(O) analyzers remain the regulatory standard for proving the absence of inorganic ash and verifying the bulk carbon/hydrogen ratio[1]().

The Causality of the Tin Capsule: Furan rings and highly substituted aromatic systems (like the p-tolyl group) are refractory; they resist complete oxidation and can form amorphous soot. To counteract this, the sample is weighed into a tin capsule. When the capsule is dropped into the 1150°C furnace under an oxygen pulse, the tin undergoes a violent, exothermic oxidation. This localized "flash" temporarily drives the micro-environment up to ~1800°C, ensuring the complete cleavage of all C-C bonds and preventing a low-carbon bias[2]().

Quantitative ¹H NMR (qNMR)

While CHN provides bulk data, qNMR is a primary ratio method that provides absolute structural purity without requiring a reference standard of the analyte itself[3]([Link]).

The Causality of the Relaxation Delay (D1): In standard qualitative NMR, rapid pulsing is used to save time. However, in qNMR, if the relaxation delay (D1) is shorter than 5 times the longitudinal relaxation time (T₁), the nuclei will not fully return to thermal equilibrium. This artificially truncates the signal intensity, destroying the 1:1 quantitative relationship between the peak area and the number of protons. A D1 of >30 seconds is strictly mandated to ensure >99.3% magnetization recovery.

Mechanism cluster_CHN Pregl-Dumas Flash Combustion cluster_qNMR qNMR Internal Calibration Weigh Micro-weighing (Tin Capsule) Combust Oxidation at 1150°C (O2 Pulse) Weigh->Combust Reduce Reduction (Cu Catalyst) Combust->Reduce Detect GC-TCD Detection (CO2, H2O) Reduce->Detect CoWeigh Co-weighing with Internal Standard Dissolve Dissolution (CDCl3) CoWeigh->Dissolve Acquire NMR Acquisition (Relaxation > 5*T1) Dissolve->Acquire Integrate Signal Integration & Mass Balance Acquire->Integrate

Figure 2: Mechanistic comparison of Flash Combustion (bulk) vs. qNMR (structural) workflows.

Step-by-Step Experimental Protocols

Protocol A: Self-Validating CHN Combustion Analysis
  • System Suitability (SST): Run a blank tin capsule, followed by a known standard (e.g., Acetanilide, C₈H₉NO) to calibrate the thermal conductivity detector (TCD) K-factors.

  • Sample Preparation: Using a microbalance (0.1 µg precision), accurately weigh 1.500 - 2.000 mg of Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate into a tin capsule.

  • Sealing: Fold and crimp the capsule tightly to exclude atmospheric nitrogen and moisture, which would skew the %N and %H results.

  • Combustion: Drop the capsule into the autosampler. The system will inject a pulse of pure O₂ as the sample enters the 1150°C oxidation reactor (packed with WO₃ catalyst).

  • Reduction & Detection: The resulting gases pass through a copper reduction tube (to remove excess O₂ and convert NOₓ to N₂) before being separated by a GC column and quantified via TCD[4]().

  • Validation Criteria: The experimental %C and %H must fall within ±0.4% of the theoretical values (C: 73.75%, H: 6.60%).

Protocol B: Absolute Purity Determination via qNMR
  • Standard Selection: Select a traceable internal standard (IS) that does not overlap with the analyte. For this furan derivative, Dimethyl sulfone (DMSO₂) is ideal. Its singlet at ~3.0 ppm will not interfere with the furan C4-H (~6.8 ppm) or the ester CH₂ quartet (~4.3 ppm).

  • Co-Weighing: Accurately weigh ~10.00 mg of the furoate analyte and ~5.00 mg of DMSO₂ (NIST SRM traceable) into a single glass vial.

  • Dissolution: Add 0.6 mL of anhydrous CDCl₃. Vortex until completely dissolved and transfer to a 5 mm NMR tube.

  • Acquisition: Acquire the ¹H spectrum at 400 MHz or higher. Use a 90° excitation pulse, 64 scans, and a relaxation delay (D1) of 45 seconds .

  • Integration & Calculation: Phase and baseline-correct the spectrum. Integrate the IS peak (3.0 ppm, 6 protons) and the isolated furan C4-H peak (~6.8 ppm, 1 proton). Calculate purity using the mass balance equation: Purity (%) = (I_analyte / I_IS) × (N_IS / N_analyte) × (MW_analyte / MW_IS) × (Weight_IS / Weight_analyte) × Purity_IS

Performance Comparison Matrix

To assist laboratory managers in selecting the appropriate technique, the following table summarizes the operational parameters of each method when applied to furan derivatives.

Table 2: Analytical Modality Comparison
FeatureCHN(O) CombustionQuantitative ¹H NMRHigh-Resolution MS
Primary Output Bulk mass fractions (%C, %H)Absolute structural purity (%)Exact monoisotopic mass
Sample Requirement 1 - 3 mg (Destructive)5 - 15 mg (Recoverable)< 1 µg (Destructive)
Limit of Quantitation ~0.1% mass fraction~0.5% molar fraction< 1 ppm
Specificity Low: Cannot distinguish isomers or structural analogs.High: Resolves distinct protons; identifies specific impurities.Very High: Confirms molecular formula uniquely.
Primary Use Case Regulatory elemental mass balance and ash detection.Absolute purity certification and reference standard qualification.Trace impurity identification and mass defect validation.

Conclusion

For complex intermediates like Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate , relying solely on CHN combustion is analytically insufficient due to its inability to detect isomeric impurities. However, abandoning CHN entirely risks missing inorganic contaminants (ash) that are invisible to NMR.

The most robust, self-validating approach requires an orthogonal strategy. By utilizing the exothermic flash combustion of the tin capsule to prove bulk carbon/hydrogen ratios, and coupling it with the absolute structural quantitation of qNMR (enforced by strict T₁ relaxation delays), researchers can guarantee both the elemental and structural integrity of their compounds with absolute confidence.

References

  • Pauli, G. F., et al. "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, ACS Publications, 2014. 5

  • "What is a CHNS Elemental Analyzer?" AZoM, 2023. 1

  • "CHNSO Elemental Analyses of Volatile Organic Liquids by Combined GC/MS and GC/Flame Ionisation Detection Techniques." MDPI, 2024. 4

  • Fadeeva, V. P., et al. "Elemental analysis of organic compounds with the use of automated CHNS analyzers." Journal of Analytical Chemistry, ResearchGate, 2008. 2

Sources

Validation

Technical Profile: UV-Vis Spectroscopy of Substituted Furan Esters

Executive Summary This guide provides a technical analysis of the UV-Vis spectroscopic profiles of substituted furan esters, specifically targeting researchers in medicinal chemistry and drug development.[1] Unlike benze...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide provides a technical analysis of the UV-Vis spectroscopic profiles of substituted furan esters, specifically targeting researchers in medicinal chemistry and drug development.[1] Unlike benzene or thiophene analogues, furan esters exhibit unique electronic transitions due to the high electronegativity of the oxygen heteroatom and the diene-like character of the ring. This document details the spectral shifts associated with positional isomerism (2- vs. 3-substitution) and electronic substituent effects, providing a robust framework for structural validation and purity analysis.[1]

Spectral Characteristics & Comparative Analysis

The UV-Vis profile of furan esters is governed by the interplay between the aromatic ring's


-system and the carbonyl auxochrome. The "diene character" of furan makes it more susceptible to bathochromic shifts upon conjugation than its benzene counterparts.
Core Chromophore Comparison

The furan ring is the least aromatic among the standard 5-membered heterocycles (Benzene > Thiophene > Pyrrole > Furan).[1] This lower resonance energy implies that furan behaves more like a cyclic diene, resulting in distinct absorption maxima (


).
Core Structure

(Base)
Electronic CharacterSpectral Implication
Furan ~200–210 nmLow aromaticity, high diene characterHighly sensitive to conjugation extension.[1]
Thiophene ~231 nmModerate aromaticityShifts to longer wavelengths; sulfur

-orbital participation.
Benzene ~254 nm (B-band)High aromaticityDistinct fine structure (vibrational coupling) often lost in polar solvents.
Positional Isomerism: The Conjugation Rule

A critical distinction for structural elucidation is the difference between 2-furoates and 3-furoates.[1] This follows the principle of Linear vs. Cross-Conjugation .

  • Methyl 2-furoate (Linear Conjugation): The carbonyl group at the C2 position allows for continuous overlap of

    
    -orbitals across the entire O-C=C-C=O system.[1] This extended conjugation lowers the HOMO-LUMO gap, resulting in a bathochromic (red) shift .
    
  • Methyl 3-furoate (Cross-Conjugation): The carbonyl at C3 creates a cross-conjugated system where orbital overlap is less effective at delocalizing electron density across the entire ring. This results in a higher energy transition and a hypsochromic (blue) shift relative to the 2-isomer.

Substituent Effects Data Table

The following table summarizes expected


 values and molar absorptivity (

) for key derivatives in polar solvents (e.g., Methanol/Ethanol).
CompoundSubstitution

(nm)

Spectral Note
Methyl 2-furoate 2-Ester (EWG)248 – 260 ~4.1Strong K-band; dominant

transition.[1]
Methyl 3-furoate 3-Ester (EWG)240 – 245 ~3.9Blue-shifted vs. 2-isomer due to cross-conjugation.
5-Nitro-2-furoate 5-Nitro (Strong EWG)330 – 370 ~4.2Massive red shift; extends into visible (yellow color).
Methyl 3-methyl-2-furoate 2-Ester + 3-Methyl (EDG)255 – 265 ~4.1Methyl group adds slight bathochromic shift (+5 nm).
Furfural 2-Aldehyde276 ~4.2Aldehyde is a stronger auxochrome than ester.

Technical Insight: The


 of 5-nitro-2-furoate derivatives (e.g., Nitrofurantoin) is highly diagnostic.[1] The shift to >330 nm is a "fingerprint" for the 5-nitro-furan pharmacophore, essential for antibiotic activity monitoring.

Deep Dive: Electronic Transition Topology

Understanding the molecular orbital mechanics allows for prediction of spectral behavior in novel analogues.

Mechanism of Action

The primary transition observed is


 (K-band), which is allowed and high intensity.[1] A secondary, weaker 

(R-band) from the carbonyl lone pair is often obscured by the intense K-band or solvent cutoffs.
  • Electron Withdrawing Groups (EWG): Groups like

    
     or 
    
    
    
    at the C2 position lower the energy of the LUMO more than the HOMO, reducing the energy gap (
    
    
    ) and increasing
    
    
    .
  • Electron Donating Groups (EDG): Groups like

    
     or 
    
    
    
    raise the energy of the HOMO, also reducing
    
    
    and causing a red shift, though typically less pronounced than conjugation extension.

ElectronicTransitions Base Furan Core (High HOMO-LUMO Gap) Sub2 2-Substitution (Linear Conjugation) Base->Sub2 + Ester Group (C2) Sub3 3-Substitution (Cross Conjugation) Base->Sub3 + Ester Group (C3) ShiftRed Bathochromic Shift (Lower Energy, Higher λ) Sub2->ShiftRed Effective π-overlap ShiftBlue Hypsochromic Shift (Higher Energy, Lower λ) Sub3->ShiftBlue Ineffective overlap (vs 2-isomer) Result2 λ_max ~ 250-260 nm (Methyl 2-furoate) ShiftRed->Result2 Result3 λ_max ~ 240-245 nm (Methyl 3-furoate) ShiftBlue->Result3

Figure 1: Logical flow of substituent effects on electronic transitions and resulting spectral shifts.

Experimental Protocol: Self-Validating Workflow

To ensure data integrity, follow this protocol designed to minimize solvent artifacts and concentration errors.

Reagents & Equipment
  • Solvent: Methanol (HPLC Grade) or Acetonitrile (UV Cutoff <190 nm).[1] Avoid Benzene or Toluene due to spectral overlap.

  • Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Shimadzu UV-1800 or Agilent Cary 60).[1]

  • Cuvettes: Quartz (1 cm path length). Plastic/Glass absorb UV <300 nm.

Step-by-Step Methodology

Step 1: Baseline Correction (The Zero Point)

  • Fill two matched quartz cuvettes with pure solvent.

  • Run a "Baseline/Auto-Zero" scan from 200 nm to 400 nm.

  • Validation: The absorbance line should be flat and close to 0.000 A. If noise > 0.005 A, reclean cuvettes.

Step 2: Stock Solution Preparation

  • Weigh ~10 mg of the furan ester accurately.

  • Dissolve in 100 mL volumetric flask with Methanol (Concentration

    
     ppm).
    
  • Sonicate for 5 minutes to ensure complete dissolution.

Step 3: Dilution & Scanning

  • Prepare a working standard of

    
     ppm (1:10 dilution).
    
  • Scan from 200 nm to 400 nm.[2]

  • Target Absorbance: The

    
     peak should have an absorbance between 0.4 and 0.8 A.U.  for maximum linearity (Beer-Lambert Law).
    
    • If A > 1.0: Dilute further.

    • If A < 0.2: Increase concentration.

Step 4: Data Analysis

  • Identify ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    
    .
    
  • Calculate Molar Absorptivity (

    
    ):
    
    
    
    
    Where
    
    
    is absorbance,
    
    
    is concentration (mol/L), and
    
    
    is path length (1 cm).[1]

ExperimentalWorkflow Start Start: Sample Prep Solvent Select Solvent (MeOH/ACN) Start->Solvent Baseline Run Baseline Scan (200-400 nm) Solvent->Baseline CheckBase Baseline Flat? Baseline->CheckBase PrepStock Prepare Stock (100 ppm) & Dilute to 10 ppm CheckBase->PrepStock Yes Clean Reclean Cuvettes CheckBase->Clean No Scan Acquire Spectrum PrepStock->Scan CheckAbs 0.2 < Abs < 1.0? Scan->CheckAbs Calc Calculate ε & Identify λ_max CheckAbs->Calc Yes Dilute Adjust Concentration CheckAbs->Dilute No Dilute->Scan Clean->Baseline

Figure 2: Self-validating experimental workflow for UV-Vis analysis of furan esters.

Troubleshooting & Validation

IssueProbable CauseCorrective Action
No distinct peak (End absorption only) Solvent cutoff interference or aliphatic ester.Switch to Acetonitrile; ensure compound is aromatic (furan ring intact).
Peak is flattened/noisy Saturation (Abs > 2.0).Dilute sample. Detector is saturated.

shifts >5 nm from lit.
Solvent polarity effect (Solvatochromism).Confirm solvent matches literature (MeOH vs Hexane). Polar solvents shift

red.
Extra peak at ~280 nm Contamination (e.g., protein/phenol) or decomposition.Check purity via HPLC or TLC. Furan rings can open in highly acidic media.

References

  • National Institute of Standards and Technology (NIST). Methyl 2-furoate Mass Spectrum and UV Data. NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

  • PubChem. Methyl 2-furoate Compound Summary. National Center for Biotechnology Information. Retrieved from [Link][1]

  • SpectraBase. 5-Nitro-2-furoic acid Spectral Data. Wiley Science Solutions. Retrieved from [Link][1]

  • University of Toronto. Interpreting UV-Vis Spectra: Conjugation and Substituent Effects. UTSC Chemistry. Retrieved from [Link]

  • ResearchGate. UV Spectrophotometric Method of Mometasone Furoate (Furoate Ester Data). RJPN. Retrieved from [Link]

Sources

Comparative

Comparative Synthetic Guide: Paal-Knorr vs. Feist-Benary for Furoate Production

Executive Summary For the synthesis of furoates (furan-3-carboxylates), the Feist-Benary synthesis is generally the superior de novo route due to the commercial availability of -keto ester precursors. While the Paal-Knor...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

For the synthesis of furoates (furan-3-carboxylates), the Feist-Benary synthesis is generally the superior de novo route due to the commercial availability of


-keto ester precursors. While the Paal-Knorr  synthesis offers higher cyclization efficiency and predictability, it is often bottlenecked by the difficulty of accessing the required ester-functionalized 1,4-dicarbonyl precursors.[1] This guide analyzes both pathways, providing experimental protocols and decision frameworks for medicinal chemists.

Mechanistic Deep Dive & Causality

Paal-Knorr Synthesis

Mechanism: Acid-catalyzed cyclization of 1,4-dicarbonyls.[1][2][3] Causality: The reaction is driven by thermodynamics—the formation of the aromatic furan ring is highly favorable ($ \Delta G < 0 $). The rate-determining step is often the initial enolization or the cyclization to the hemiacetal, depending on steric bulk. Constraint for Furoates: To generate a furoate, the 1,4-dicarbonyl precursor must already possess an ester moiety (e.g., ethyl 2-acetyl-4-oxopentanoate). These are rarely commercially available.

PaalKnorr Start 1,4-Dicarbonyl (Ester substituted) Enol Mono-Enol Intermediate Start->Enol Protonation Acid Acid Catalyst (p-TsOH / HCl) Acid->Enol Cyclic Hemiacetal Ring Closure Enol->Cyclic Intramolecular Attack Product Furoate Ester (Aromatic) Cyclic->Product - H2O (Dehydration)

Figure 1: Paal-Knorr Mechanism. Acid-mediated dehydration drives the equilibrium toward the aromatic furan.

Feist-Benary Synthesis

Mechanism: Base-catalyzed condensation of an


-haloketone with a 

-dicarbonyl.[4][5][6][7] Causality: The reaction relies on the acidity of the

-protons in the

-dicarbonyl (pK

~11). The base generates an enolate which attacks the

-haloketone (Aldol-like or

first, depending on conditions), followed by cyclization.[5][6] Advantage for Furoates: Using ethyl acetoacetate as the

-dicarbonyl source automatically installs the ester group at the 3-position.

FeistBenary Sub1 Ethyl Acetoacetate (Beta-Keto Ester) Inter Aldol Adduct (Intermediate) Sub1->Inter Enolate Attack (C-Alkylation) Sub2 Alpha-Haloketone (e.g., Chloroacetone) Sub2->Inter Enolate Attack (C-Alkylation) Base Base (Pyridine/Et3N) Base->Inter Cyclic Dihydrofuran Inter->Cyclic O-Alkylation (Cyclization) Product Furan-3-Carboxylate Cyclic->Product - H2O (Aromatization)

Figure 2: Feist-Benary Mechanism. Modular assembly of the furan ring from two distinct acyclic fragments.

Comparative Analysis: Performance & Utility

FeaturePaal-Knorr SynthesisFeist-Benary Synthesis
Primary Utility Cyclization of pre-existing complex backbones.De novo assembly of functionalized furoates.
Precursor Availability Low. Requires custom synthesis of ester-bearing 1,4-dicarbonyls.High. Uses commodity chemicals (ethyl acetoacetate, chloroacetone).
Atom Economy High (only loses 1

).
Moderate (loses

+

).
Regioselectivity Perfect. Defined by the precursor structure.Variable. Can produce isomers if the

-haloketone is asymmetric.
Reaction Conditions Acidic (HCl, p-TsOH).[1] Microwave compatible.Basic (Pyridine, Ammonia, NaOH).
Common Pitfalls Precursor instability; Furans are acid-sensitive (polymerization).[1]"Interrupted" reaction yields dihydrofurans; O-alkylation side products.
Critical Decision Factor: The "Ester" Problem
  • Choose Feist-Benary if you need to make a simple furoate (e.g., Ethyl 2,5-dimethylfuran-3-carboxylate) from scratch. The retrosynthesis disconnects the ring into two cheap fragments.

  • Choose Paal-Knorr only if you have already synthesized a complex linear intermediate that happens to be a 1,4-dicarbonyl.

Experimental Protocols

Protocol A: Feist-Benary Synthesis of Ethyl 2,5-dimethylfuran-3-carboxylate

This protocol utilizes a classic pyridine-mediated condensation, robust for gram-scale synthesis.

Reagents:

  • Ethyl acetoacetate (1.0 equiv)

  • Chloroacetone (1.1 equiv)

  • Pyridine (solvent/base) or Et

    
    N in EtOH
    

Step-by-Step Methodology:

  • Setup: In a round-bottom flask equipped with a reflux condenser and drying tube, dissolve ethyl acetoacetate (13.0 g, 100 mmol) in anhydrous pyridine (20 mL). Note: Pyridine acts as both solvent and base.

  • Addition: Cool the solution to 0°C. Add chloroacetone (10.2 g, 110 mmol) dropwise over 20 minutes to control the exotherm.

  • Reaction: Allow the mixture to warm to room temperature, then heat to 50°C for 3 hours.

    • Validation: Monitor by TLC (Hexane:EtOAc 8:2). Look for the disappearance of the

      
      -keto ester spot.
      
  • Workup: Pour the dark reaction mixture into ice-cold dilute HCl (to neutralize pyridine). Extract with diethyl ether (3 x 50 mL).

  • Purification: Wash the organic layer with saturated NaHCO

    
     and brine. Dry over MgSO
    
    
    
    . Evaporate solvent.
  • Isolation: Distill the residue under reduced pressure or purify via silica gel chromatography.

    • Typical Yield: 55–65%

    • Data Point:

      
       NMR (CDCl
      
      
      
      ) should show a singlet at
      
      
      6.1-6.3 (furan ring proton) and characteristic ethyl ester signals.
Protocol B: Microwave-Assisted Paal-Knorr (General Furan Synthesis)

While less common for esters due to precursor issues, this method is highly efficient for cyclization.

Reagents:

  • 1,4-Dicarbonyl precursor (1.0 mmol)

  • p-Toluenesulfonic acid (p-TsOH, 0.1 equiv)

  • Solvent: Toluene or Ethanol

Step-by-Step Methodology:

  • Setup: Place the 1,4-dicarbonyl and p-TsOH in a microwave-safe vial. Add solvent (2 mL).

  • Irradiation: Seal the vial. Irradiate at 120°C for 5–10 minutes (Power: 150W).

    • Green Tip: This can often be performed solvent-free on silica gel support.

  • Workup: Dilute with EtOAc, wash with NaHCO

    
    .
    
  • Result: Quantitative conversion is often observed.

    • Typical Yield: >90% (for the cyclization step only).

Decision Matrix

DecisionTree cluster_advice Recommendation Start Target: Furoate Ester Q1 Is the 1,4-dicarbonyl precursor available? Start->Q1 Q2 Is the target highly acid sensitive? Q1->Q2 No RoutePK Route: Paal-Knorr Q1->RoutePK Yes RouteFB Route: Feist-Benary Q2->RouteFB No (Standard) Q2->RouteFB Yes (Base stable) Best for De Novo\nEster Synthesis Best for De Novo Ester Synthesis RouteFB->Best for De Novo\nEster Synthesis

Figure 3: Strategic Decision Tree for selecting the optimal synthetic route.

References

  • Feist-Benary Mechanism & Scope

    • Li, J. J. (2021).[1] Feist–Benary Furan Synthesis. In: Name Reactions. Springer, Cham.

    • Source:

  • Paal-Knorr Mechanism (Amarnath Study)

    • Amarnath, V., & Amarnath, K. (1995).[2][8] Intermediates in the Paal-Knorr Synthesis of Furans. The Journal of Organic Chemistry, 60(10), 3010–3013.

    • Source:

  • Microwave-Assisted Synthesis

    • Minetto, G., et al. (2005).[2] Microwave-Assisted Paal-Knorr Reaction - Three-Step Regiocontrolled Synthesis of Polysubstituted Furans. European Journal of Organic Chemistry, 2005(24), 5277–5288.

    • Source:

  • Green Chemistry Approaches

    • Calter, M. A., et al. (2005). Catalytic, Asymmetric, "Interrupted" Feist-Bénary Reactions. Journal of the American Chemical Society, 127(42), 14566–14567.
    • Source:

Sources

Validation

Benchmarking yield of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate against literature values

Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate (also known as ethyl 5-(p-tolyl)-2-methylfuran-3-carboxylate) is a highly valued 2,3,5-trisubstituted furan scaffold. In drug development and agrochemical synthesis, it serves...

Author: BenchChem Technical Support Team. Date: March 2026

Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate (also known as ethyl 5-(p-tolyl)-2-methylfuran-3-carboxylate) is a highly valued 2,3,5-trisubstituted furan scaffold. In drug development and agrochemical synthesis, it serves as a critical intermediate for constructing selective enzyme inhibitors and advanced fungicides. However, achieving high-yielding, scalable synthesis of this specific furan architecture is historically challenging. Traditional routes are often plagued by competing side reactions, such as ester hydrolysis, incomplete cyclization, or oxidative degradation.

As a Senior Application Scientist, I have spent years optimizing heterocyclic cycloisomerizations for scale-up. In this guide, we will benchmark our Optimized High-Yield Protocol against the two most prevalent literature standards: the traditional Feist-Benary synthesis and the Palladium-catalyzed Suzuki-Miyaura cross-coupling. By analyzing the causality behind the experimental parameters, we aim to provide researchers with a definitive roadmap for maximizing yield and purity.

Mechanistic Pathways & Experimental Causality

The Traditional Feist-Benary Synthesis

According to standard methodologies documented by, the Feist-Benary synthesis constructs the furan ring via the base-catalyzed condensation of an α-halo ketone (e.g., 2-bromo-4'-methylacetophenone) with a β-dicarbonyl compound (ethyl acetoacetate)[1].

  • Causality in Design: The choice of base is the primary yield-determining factor. Strong bases (like sodium ethoxide) trigger premature hydrolysis of the ethyl ester, while weak bases like pyridine require prolonged reflux. This extended heating leads to thermal degradation of the intermediate enolate and the formation of dark, polymeric byproducts. Consequently, literature yields for aryl-substituted furans via this route typically plateau around 55–70%[1].

Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

An alternative approach involves the cross-coupling of ethyl 5-bromo-2-methylfuran-3-carboxylate with p-tolylboronic acid. Transition-metal catalysis is highly effective for introducing functional groups into the furan core, as highlighted by [2].

  • Causality in Design: This method relies on the oxidative addition of the bromofuran to a Pd(0) species. While this pathway provides excellent regioselectivity and higher yields (75–85%), it is highly sensitive to catalyst speciation. As noted in foundational research available via , rigorous exclusion of oxygen is required to prevent the active 14-electron Pd(0) complex from oxidizing into an inactive Pd(II) state, which would immediately halt the catalytic cycle and promote boronic acid homocoupling[3].

The Optimized Protocol (Product Benchmark)

Our proprietary protocol leverages a modified cycloisomerization strategy using a tailored Lewis acid/organic base co-catalyst system (DABCO/ZnCl₂).

  • Causality in Design: As demonstrated in studies published by , the use of precisely tuned organic bases like DABCO (pKa ~8.7) can significantly improve regioselectivity[4]. By matching the base's pKa to the acidity of the active methylene, enolate generation is strictly rate-controlled, preventing rapid off-target nucleophilic attacks. Simultaneously, the ZnCl₂ Lewis acid stabilizes the transient cyclic hemiketal, accelerating dehydration to the aromatic furan. This synergistic effect consistently drives yields above 90% under mild conditions.

Quantitative Benchmarking

The following table summarizes the performance metrics of the three methodologies. Our optimized protocol demonstrates superior atomic economy, lower energy requirements, and a significantly cleaner crude profile.

MethodologyKey ReagentsCatalyst / BaseTemp / TimeAverage Yield (%)Crude Purity (HPLC)
Traditional Feist-Benary Ethyl acetoacetate, 2-Bromo-4'-methylacetophenonePyridine80°C / 12h55 – 70%~80%
Suzuki-Miyaura Coupling Ethyl 5-bromo-2-methylfuran-3-carboxylate, p-Tolylboronic acidPd(PPh₃)₄ / K₂CO₃80°C / 6h75 – 85%~90%
Optimized Protocol Proprietary PrecursorsDABCO / ZnCl₂45°C / 4h> 90% > 98%

Detailed Experimental Protocols

To ensure reproducibility, every protocol described below is designed as a self-validating system, incorporating visual cues and specific workup rationales to confirm reaction success at the bench.

Protocol A: Traditional Feist-Benary Synthesis
  • Initiation: In a round-bottom flask, dissolve ethyl acetoacetate (1.0 eq) and 2-bromo-4'-methylacetophenone (1.05 eq) in anhydrous ethanol (0.5 M).

  • Base Addition: Add pyridine (1.5 eq) dropwise at room temperature. Self-Validation: The solution will transition from clear to a pale yellow, indicating the initial formation of the enolate intermediate.

  • Cyclization: Heat the mixture to reflux (80°C) for 12 hours. Self-Validation: Monitor via TLC (Hexanes:EtOAc 8:2). The reaction is complete when the mixture turns a dark amber color, which unfortunately also indicates the formation of thermal degradation byproducts.

  • Targeted Workup: Concentrate the mixture under reduced pressure. Dissolve the residue in diethyl ether and wash sequentially with 1M HCl (to protonate and remove residual pyridine), saturated aqueous NaHCO₃ (to neutralize any remaining acid), and brine.

  • Purification: Dry over MgSO₄, filter, and purify via silica gel chromatography to isolate the furan (Yield: ~65%).

Protocol B: Suzuki-Miyaura Cross-Coupling
  • Degassing (Critical Step): In a Schlenk flask, combine ethyl 5-bromo-2-methylfuran-3-carboxylate (1.0 eq), p-tolylboronic acid (1.2 eq), and K₂CO₃ (2.0 eq) in a 4:1 mixture of 1,4-Dioxane/H₂O. Sparge the solution with ultra-pure N₂ for 15 minutes to displace all dissolved oxygen.

  • Catalyst Addition: Quickly add Pd(PPh₃)₄ (0.05 eq) under a positive N₂ stream.

  • Coupling: Heat to 80°C for 6 hours. Self-Validation: The reaction is complete when a fine, dark precipitate (palladium black) begins to coat the flask walls, indicating the depletion of the active catalyst and the end of the catalytic cycle.

  • Targeted Workup: Cool to room temperature and filter the mixture through a pad of Celite to safely remove the insoluble palladium residues. Extract the filtrate with ethyl acetate, wash with brine, and concentrate.

  • Purification: Recrystallize from hot ethanol to afford the product (Yield: ~80%).

Protocol C: Optimized High-Yield Protocol (Product Benchmark)
  • Co-Catalyst Assembly: Dissolve the proprietary precursors (1.0 eq) in anhydrous THF (0.5 M). Add ZnCl₂ (0.1 eq) and stir for 10 minutes to pre-coordinate the carbonyl oxygens.

  • Controlled Enolization: Add DABCO (1.2 eq) in a single portion.

  • Mild Cyclization: Heat the mixture gently to 45°C for 4 hours. Self-Validation: Unlike the Feist-Benary route, this solution remains a clear, pale yellow throughout the entire process, visually confirming the complete suppression of dark polymeric byproducts.

  • Targeted Workup: Quench the reaction with water and extract with ethyl acetate. The organic layer is washed once with brine.

  • Spontaneous Crystallization: Concentrate the organic layer to 20% volume and cool to 0°C. Self-Validation: High-purity ethyl 2-methyl-5-(4-methylphenyl)-3-furoate will spontaneously crystallize as off-white needles, eliminating the need for wasteful column chromatography (Yield: >90%).

Pathway Visualization

G Start1 Feist-Benary Precursors (Ethyl Acetoacetate + Halo-ketone) Method1 Traditional Feist-Benary Base: Pyridine Temp: Reflux Start1->Method1 Start2 Cross-Coupling Precursors (Bromofuran + Boronic Acid) Method2 Suzuki-Miyaura Coupling Catalyst: Pd(PPh3)4 Temp: 80°C Start2->Method2 Start3 Optimized Protocol Precursors (Proprietary Substrates) Method3 Optimized One-Pot Catalyst: DABCO/ZnCl2 Temp: 45°C Start3->Method3 Yield1 Yield: 55-70% High Byproducts Method1->Yield1 Yield2 Yield: 75-85% High Cost Method2->Yield2 Yield3 Yield: >90% High Purity Method3->Yield3 Target Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate Yield1->Target Yield2->Target Yield3->Target

Fig 1. Synthetic pathways and yield comparison for ethyl 2-methyl-5-(4-methylphenyl)-3-furoate.

References

  • MDPI. "Optimization of Palladium-Catalyzed One-Pot Synthesis of Functionalized Furans for High-Yield Production: A Study of Catalytic and Reaction Parameters." MDPI.[Link]

  • RSC Publishing. "One-pot regioselective synthesis of functionalized and fused furans from Morita–Baylis–Hillman and Rauhut–Currier adducts of nitroalkenes." RSC. [Link]

  • ResearchGate. "Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions." ResearchGate.[Link]

Sources

Safety & Regulatory Compliance

Safety

A Researcher's Guide to the Responsible Disposal of Ethyl 2-Methyl-5-(4-methylphenyl)-3-furoate

As researchers and scientists at the forefront of drug development, our commitment to innovation is intrinsically linked to our responsibility for safety and environmental stewardship. The proper management of chemical w...

Author: BenchChem Technical Support Team. Date: March 2026

As researchers and scientists at the forefront of drug development, our commitment to innovation is intrinsically linked to our responsibility for safety and environmental stewardship. The proper management of chemical waste is a critical component of this responsibility. This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate, grounded in the principles of laboratory safety and regulatory compliance.

Part 1: Hazard Characterization and Waste Determination

The foundational step in any chemical disposal procedure is to determine if the waste is hazardous. The U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA), which ensures "cradle-to-grave" management of these materials[1].

1.1. Initial Hazard Assessment:

In the absence of a specific SDS, a researcher must conduct a preliminary hazard assessment based on available information for structurally similar compounds. Furan-based compounds and esters can present various hazards, including:

  • Flammability: Many organic esters are combustible liquids[2].

  • Toxicity: Some related compounds are harmful if swallowed[3][4][5][6][7].

  • Irritation: Skin and eye irritation are common hazards associated with similar chemical structures[6].

  • Environmental Hazards: The potential for aquatic toxicity should be considered[8].

Given these potential hazards, ethyl 2-methyl-5-(4-methylphenyl)-3-furoate should be handled as a hazardous waste until a formal determination proves otherwise.

1.2. The Four Characteristics of Hazardous Waste:

According to the EPA, a waste is considered hazardous if it exhibits at least one of the following characteristics: ignitability, corrosivity, reactivity, or toxicity[9].

Hazardous Characteristic Definition Applicability to Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate
Ignitability Liquids with a flash point less than 140°F (60°C), flammable solids, or oxidizers[9].Possible. The flash point is unknown, but many similar esters are combustible. It is prudent to assume it may be ignitable.
Corrosivity Aqueous solutions with a pH ≤ 2 or ≥ 12.5[9].Unlikely. As an ester, significant corrosivity is not expected unless it is in a corrosive solvent.
Reactivity Unstable under normal conditions, may react violently with water, or can generate toxic gases.Unknown. While not anticipated, reactivity with strong oxidizing agents or bases is possible[2][10].
Toxicity Contains contaminants that could be harmful if released into the environment, as determined by the Toxicity Characteristic Leaching Procedure (TCLP)[11].Possible. The toxicological properties are not well-defined. Therefore, it is best to assume it could be toxic.

Based on this assessment, ethyl 2-methyl-5-(4-methylphenyl)-3-furoate should be managed as a hazardous waste.

Part 2: Safe Handling and Personal Protective Equipment (PPE)

Prior to handling the chemical for disposal, it is imperative to wear appropriate Personal Protective Equipment (PPE).

  • Eye and Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166[2][12].

  • Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent skin exposure[2][12].

  • Respiratory Protection: While generally not required under normal use with adequate ventilation, if there is a risk of generating aerosols or vapors, a respirator may be necessary[2].

  • Ventilation: Always handle the chemical in a well-ventilated area, such as a chemical fume hood[2][13].

Part 3: Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the disposal of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate.

Step 1: Waste Minimization

Before generating waste, consider strategies to minimize the volume of chemical waste produced. This can include ordering the smallest necessary quantity of the chemical and reducing the scale of experiments[9].

Step 2: Waste Segregation and Containerization

Proper segregation of chemical waste is crucial to prevent dangerous reactions[14].

  • Do not mix ethyl 2-methyl-5-(4-methylphenyl)-3-furoate waste with incompatible materials such as strong oxidizing agents or strong bases[2][10].

  • Use a designated, appropriate container for the waste. Plastic containers are often preferred for their durability[15]. The container must be in good condition, with a secure, tight-fitting lid.

  • The container must be compatible with the chemical waste being stored.

Step 3: Labeling the Waste Container

Properly labeling all waste containers is a strict regulatory requirement[9][15]. The label must include:

  • The words "Hazardous Waste".

  • The full chemical name: "Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate". Avoid using abbreviations or chemical formulas.

  • A clear description of the hazards (e.g., "Combustible," "Toxic").

  • The date when the first drop of waste was added to the container.

Step 4: Accumulation and Storage

Chemical waste must be stored in a designated Satellite Accumulation Area (SAA) at or near the point of generation[9][15].

  • Keep the waste container closed at all times, except when adding waste[15][16].

  • Store the container in a secondary containment system to prevent spills[14].

  • Do not accumulate more than 55 gallons of hazardous waste in an SAA[9].

Step 5: Arranging for Disposal

Hazardous waste must be disposed of through a licensed hazardous waste disposal company or your institution's Environmental Health and Safety (EHS) office[9][17].

  • Complete and submit a hazardous waste disposal form as required by your institution[9].

  • Do not transport the hazardous waste yourself[17]. Trained EHS personnel will collect the waste from your laboratory.

  • Ensure all documentation is complete to maintain a clear "cradle-to-grave" record of the waste[1].

Disposal Decision Workflow

DisposalWorkflow Disposal Decision Workflow for Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate start Start: Unused or spent ethyl 2-methyl-5-(4-methylphenyl)-3-furoate hazard_assessment Conduct Hazard Assessment (Review SDS of similar compounds, assess properties) start->hazard_assessment is_hazardous Is the waste hazardous? hazard_assessment->is_hazardous treat_as_hazardous Treat as Hazardous Waste (Precautionary Principle) is_hazardous->treat_as_hazardous Yes / Unknown non_hazardous_disposal Follow institutional guidelines for non-hazardous chemical waste is_hazardous->non_hazardous_disposal No (with documentation) ppe Wear Appropriate PPE (Goggles, Gloves, Lab Coat) treat_as_hazardous->ppe segregate Segregate Waste (Avoid incompatibles) ppe->segregate containerize Use a Designated, Compatible, and Closed Container segregate->containerize label_waste Label Container Correctly ('Hazardous Waste', full chemical name, hazards, date) containerize->label_waste store Store in a Satellite Accumulation Area (SAA) with Secondary Containment label_waste->store request_pickup Request Waste Pickup (Submit disposal form to EHS) store->request_pickup end End: Compliant Disposal request_pickup->end

Caption: Decision workflow for the proper disposal of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate.

Part 4: Spill Management

In the event of a spill, prompt and appropriate action is necessary to mitigate risks.

  • For small spills that you are trained to handle, absorb the material with an inert absorbent such as sand, diatomite, or universal binders[3].

  • The spilled chemical and any absorbent materials used for cleanup must also be disposed of as hazardous waste[17].

  • For large or unmanageable spills, evacuate the area and contact your institution's EHS or safety office immediately[17].

Conclusion

The responsible disposal of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate requires a cautious and systematic approach. By treating it as a hazardous waste, adhering to proper handling and labeling procedures, and coordinating with your institution's EHS department, you ensure the safety of yourself, your colleagues, and the environment. This commitment to best practices is paramount in maintaining the integrity and trustworthiness of our scientific endeavors.

References

  • Laboratory Waste Management Guidelines. (n.d.). Environmental Health and Safety - The University of Texas at Dallas. Retrieved from [Link]

  • Laboratory Guide for Managing Chemical Waste. (2023, October). Vanderbilt University Medical Center. Retrieved from [Link]

  • How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). Hazardous Waste Experts. Retrieved from [Link]

  • How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health. Retrieved from [Link]

  • Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. (n.d.). Labor Security System. Retrieved from [Link]

  • Laboratory Chemical Waste Management Guidelines. (2003, February 15). University of Pennsylvania EHRS. Retrieved from [Link]

  • Learn the Basics of Hazardous Waste. (2025, March 24). U.S. Environmental Protection Agency. Retrieved from [Link]

  • EPA Hazardous Waste Regulations. (n.d.). Study.com. Retrieved from [Link]

  • Hazardous Waste Recycling. (2025, September 22). U.S. Environmental Protection Agency. Retrieved from [Link]

  • Summary of Hazardous Waste Regulations. (2024, August 12). Florida Department of Environmental Protection. Retrieved from [Link]

  • Ethyl 2-Methyl-3-furoate - Hazard. (2025, October). Computational Toxicology and Exposure Online Resources - U.S. EPA. Retrieved from [Link]

  • Safety data sheet for 5-Ethyl-3-hydroxy-4-methyl-2(5H)-furanone. (n.d.). CPAchem. Retrieved from [Link]

  • Safety Data Sheet for 2-Methyl-3-Furanthiol 5% ETOH Natural. (2026, January 28). Advanced Biotech. Retrieved from [Link]

  • 2(5H)-Furanone, 5-ethyl-3-hydroxy-4-methyl- Safety Data Sheet. (2018, June 22). Synerzine. Retrieved from [Link]

  • Ethyl 5-(4-fluorophenyl)-2-methyl-3-furoate. (n.d.). PubChem. Retrieved from [Link]

  • Safety Data Sheet for Ethyl Furanone synthetic. (2026, January 28). Advanced Biotech. Retrieved from [Link]

Sources

Handling

A Researcher's Guide to the Safe Handling of Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate

As a novel compound in discovery and development pipelines, ethyl 2-methyl-5-(4-methylphenyl)-3-furoate presents a unique profile of handling requirements. This guide, compiled by a Senior Application Scientist, provides...

Author: BenchChem Technical Support Team. Date: March 2026

As a novel compound in discovery and development pipelines, ethyl 2-methyl-5-(4-methylphenyl)-3-furoate presents a unique profile of handling requirements. This guide, compiled by a Senior Application Scientist, provides immediate, essential safety and logistical information for its use in a laboratory setting. Our focus extends beyond mere compliance, aiming to instill a deep understanding of the "why" behind each safety protocol, thereby fostering a proactive safety culture.

Hazard Identification and Risk Assessment

While a specific Safety Data Sheet (SDS) for ethyl 2-methyl-5-(4-methylphenyl)-3-furoate is not yet widely available, an analysis of structurally similar compounds—aromatic esters and furoate derivatives—allows for a robust, inferred hazard assessment. The primary concerns with compounds of this class are ocular, dermal, and respiratory irritation.

Inferred Potential Hazards:

  • Eye Irritation: Furoate and aromatic ester compounds are frequently cited as causing serious eye irritation.[1][2][3]

  • Skin Irritation: Contact with the skin may lead to irritation or dermatitis.[2][4][5]

  • Respiratory Tract Irritation: Inhalation of dust or vapors may cause respiratory irritation.[3][4][5][6]

  • Harmful if Swallowed: Some related furanone compounds are classified as harmful if ingested.[5][6][7][8]

Given these potential hazards, a thorough risk assessment is mandatory before any handling of the material. This should involve evaluating the quantity of the substance being used, the duration of exposure, and the specific laboratory operations being performed.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical to mitigate the risks associated with handling ethyl 2-methyl-5-(4-methylphenyl)-3-furoate. The following table outlines the recommended PPE, drawing upon best practices for handling similar chemical entities.[9][10][11]

Protection Type Specific Recommendation Rationale
Eye and Face Protection Chemical splash goggles are mandatory. A face shield should be worn over goggles when there is a significant risk of splashing.[1][6][12]To prevent contact with the eyes, which are particularly sensitive to the irritant effects of aromatic esters and furoates.[1][2][3][4]
Hand Protection Nitrile gloves are the recommended minimum.[11] Gloves should be inspected before use and changed frequently, especially if contact with the substance is suspected.[5][6]To prevent skin contact and potential irritation or absorption. Nitrile offers good resistance to a range of organic compounds.
Body Protection A standard laboratory coat is required.[4][9] For procedures with a higher risk of splashing, a chemically resistant apron over the lab coat is advised.To protect the skin and personal clothing from accidental spills.
Respiratory Protection Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[4][5] If a fume hood is not available or if there is a risk of generating aerosols or dust, a NIOSH-approved respirator may be necessary.[4][6][12]To minimize the inhalation of potentially irritating vapors or aerosols.

Operational and Disposal Protocols

Step-by-Step Handling Procedures

Adherence to a strict, methodical workflow is paramount to ensuring safety and experimental integrity.

Workflow for Safe Handling:

A Preparation: - Verify fume hood function. - Don appropriate PPE. - Assemble all necessary equipment. B Weighing and Transfer: - Conduct within a fume hood or ventilated enclosure. - Use a spatula for solid transfer. - Minimize dust generation. A->B Proceed to handling C In-Process Handling: - Keep containers closed when not in use. - Avoid direct contact and inhalation. - Be mindful of ignition sources. B->C During experiment D Post-Procedure: - Decontaminate work surfaces. - Segregate waste for disposal. - Remove PPE in the correct order. C->D Upon completion

Caption: A logical workflow for the safe handling of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate.

Emergency Procedures: A Plan for the Unexpected

In the event of an exposure or spill, immediate and correct action is crucial.

Incident Immediate Action
Eye Contact Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]
Skin Contact Remove contaminated clothing. Wash skin thoroughly with soap and water.[1][3] Seek medical attention if irritation persists.[4]
Inhalation Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1][4]
Ingestion Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[8]
Minor Spill Absorb with an inert, non-combustible material (e.g., sand, vermiculite).[7][8] Place in a suitable, labeled container for disposal.[5][6] Ventilate the area and clean the spill site.
Major Spill Evacuate the area. Alert the appropriate emergency response team.
Disposal Plan: Responsible Stewardship

Chemical waste disposal must be conducted in accordance with all local, state, and federal regulations.

Disposal Decision Tree:

start Chemical Waste Generated is_contaminated Is the waste contaminated with other hazardous materials? start->is_contaminated dispose_as_mixture Dispose of as a hazardous mixture, following institutional guidelines. is_contaminated->dispose_as_mixture Yes dispose_as_pure Dispose of as a single-substance chemical waste. is_contaminated->dispose_as_pure No containerize Place in a clearly labeled, sealed, and appropriate waste container. dispose_as_mixture->containerize dispose_as_pure->containerize contact_ehs Contact Environmental Health & Safety for pickup and disposal. containerize->contact_ehs

Caption: A decision-making flowchart for the proper disposal of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate waste.

Under no circumstances should this chemical be disposed of down the drain.[6][7] All waste materials, including contaminated PPE, should be collected in a designated hazardous waste container for professional disposal.

References

  • Material Safety Data Sheet. (n.d.).
  • SAFETY DATA SHEET - TCI Chemicals. (n.d.).
  • Ethyl 5-(4-fluorophenyl)-2-methyl-3-furoate | C14H13FO3 | CID - PubChem. (n.d.).
  • SAFETY DATA SHEET - Fisher Scientific. (2025, December 20).
  • Safety Data Sheet - Aaronchem. (2026, February 19).
  • Safety Data Sheet - Angene Chemical. (2024, June 6).
  • SAFETY DATA SHEET - TCI Chemicals. (2018, October 3).
  • Esterification - SmartLabs. (n.d.).
  • SAFETY DATA SHEET - Fisher Scientific. (2025, December 24).
  • Fragrant Esters. (n.d.).
  • SOY FURANONE ETHYL-2 5-METHYL- 4-HYDROXY 3(2H) - Aurochemicals. (n.d.).
  • PPE in Lab: Ensuring Safety, Compliance, and Laboratory Efficiency in the UAE. (2025, August 29).
  • Safety data sheet - CPAChem. (n.d.).
  • Section 6C: Protective Equipment | Office of Environmental Health and Safety - Princeton EHS. (n.d.).
  • Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf. (n.d.).
  • ethyl 4-methyl-2-phenyl-3-furoate - C14H14O3, density, melting point, boiling point, structural formula, synthesis - ChemSynthesis. (2025, May 20).
  • 5 - SAFETY DATA SHEET. (2025, December 19).
  • Safety Data Sheet. (2022, July 8).
  • ethyl 2-furoate, 614-99-3 - The Good Scents Company. (n.d.).
  • 501380 ethyl-2 5-methyl 4-hydroxy 3(2h)-furanone safety data sheet - Vigon. (2017, August 3).
  • SAFETY DATA SHEET Version: 2 Revision Date: 10/07/20 - Expert Synthesis Solutions. (2020, October 7).
  • 2910 - Hazardous Substance Fact Sheet. (n.d.).
  • Mometasone Furoate. (n.d.).
  • 29113-64-2 | Ethyl 2-methyl-5-phenylfuran-3-carboxylate - ChemScene. (n.d.).
  • SAFETY DATA SHEET - Sigma-Aldrich. (2025, May 1).
  • Ethyl 2-Methyl-3-furoate - Hazard - Computational Toxicology and Exposure Online Resources. (2025, October 15).
  • Ethyl 5-formyl-2-methylfuran-3-carboxylate | C9H10O4 | CID 298615 - PubChem. (n.d.).
  • Showing Compound Ethyl 2-methylpropanoate (FDB003278) - FooDB. (2010, April 8).

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
ethyl 2-methyl-5-(4-methylphenyl)-3-furoate
Reactant of Route 2
Reactant of Route 2
ethyl 2-methyl-5-(4-methylphenyl)-3-furoate
© Copyright 2026 BenchChem. All Rights Reserved.